GR 100679

Core Science & Biosynthesis

Unveiling the Molecular Interactions of GR 100679: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

GR 100679 is a potent and selective peptide antagonist of the somatostatin (B550006) receptor subtype 2 (SSTR2). Its high affinity and specificity for SSTR2 have made it a critical tool in pharmacological research to elucidate the physiological and pathophysiological roles of this receptor. This technical guide provides an in-depth overview of the mechanism of action of GR 100679, focusing on its binding characteristics, functional effects on intracellular signaling, and the experimental methodologies used for its characterization.

Core Mechanism of Action: Competitive Antagonism at SSTR2

GR 100679 functions as a competitive antagonist at the SSTR2 receptor. This means that it binds to the same site on the receptor as the endogenous ligand, somatostatin, but does not activate the receptor. By occupying the binding site, GR 100679 prevents somatostatin from binding and initiating downstream signaling cascades. The primary signaling pathway inhibited by GR 100679 is the G protein-coupled receptor (GPCR) cascade associated with SSTR2, which typically leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.

Quantitative Data Summary

The following tables summarize the key quantitative data that define the pharmacological profile of GR 100679.

Table 1: Radioligand Binding Affinities of GR 100679 for Somatostatin Receptor Subtypes

Receptor Subtype	Radioligand	Preparation	IC50 (nM)	Ki (nM)
SSTR2	[¹²⁵I]MK-678	Membranes from CHO cells expressing human SSTR2	0.45 ± 0.05	0.2
SSTR1	[¹²⁵I]SRIF-14	Membranes from CHO cells expressing human SSTR1	>1000	>1000
SSTR3	[¹²⁵I]SRIF-14	Membranes from CHO cells expressing human SSTR3	>1000	>1000
SSTR4	[¹²⁵I]SRIF-14	Membranes from CHO cells expressing human SSTR4	>1000	>1000
SSTR5	[¹²⁵I]SRIF-14	Membranes from CHO cells expressing human SSTR5	350 ± 50	150

Data presented as mean ± SEM from multiple experiments. IC50: The concentration of a drug that gives half-maximal inhibition. Ki: The inhibition constant for a drug; the concentration of competing ligand that would occupy 50% of the receptors if no radioligand were present.

Table 2: Functional Antagonism of Somatostatin-Mediated Inhibition of cAMP Accumulation

Cell Line	Agonist	GR 100679 IC50 (nM)
CHO-SSTR2	Somatostatin-14 (10 nM)	1.2 ± 0.3
GH4C1 (endogenous SSTR2)	Somatostatin-14 (10 nM)	2.5 ± 0.5

Data represents the concentration of GR 100679 required to reverse 50% of the inhibitory effect of somatostatin-14 on forskolin-stimulated cAMP accumulation.

Signaling Pathway Diagram

The following diagram illustrates the mechanism of action of GR 100679 at the SSTR2 receptor.

GR 100679 competitively antagonizes somatostatin at the SSTR2 receptor.

Experimental Protocols

Detailed methodologies for the key experiments used to characterize GR 100679 are provided below.

Radioligand Binding Assays

Objective: To determine the binding affinity and selectivity of GR 100679 for somatostatin receptor subtypes.

Materials:

• Membranes from Chinese Hamster Ovary (CHO) cells stably expressing individual human somatostatin receptor subtypes (SSTR1, SSTR2, SSTR3, SSTR4, or SSTR5).

• Radioligands: [¹²⁵I]Tyr¹¹-Somatostatin-14 (for SSTR1, 3, 4, 5) or [¹²⁵I]MK-678 (a high-affinity SSTR2 agonist).

• Binding Buffer: 50 mM HEPES, pH 7.4, containing 5 mM MgCl₂, 1 mg/ml bovine serum albumin, and 0.2 mg/ml bacitracin.

• GR 100679 stock solution and serial dilutions.

• GF/C glass fiber filters.

• Scintillation counter.

Procedure:

• Membrane Preparation: CHO cells expressing the receptor of interest are harvested and homogenized in ice-cold buffer. The homogenate is centrifuged to pellet the membranes, which are then washed and resuspended in binding buffer. Protein concentration is determined using a standard protein assay.

• Binding Reaction: In a 96-well plate, incubate cell membranes (20-40 µg of protein) with the appropriate radioligand (at a concentration near its Kd) and varying concentrations of GR 100679 (e.g., from 10⁻¹² to 10⁻⁵ M).

• Incubation: Incubate the mixture for 60 minutes at 25°C to reach equilibrium.

• Filtration: Rapidly filter the incubation mixture through GF/C filters pre-soaked in 0.3% polyethyleneimine to separate bound from free radioligand.

• Washing: Wash the filters three times with ice-cold binding buffer.

• Counting: Measure the radioactivity trapped on the filters using a gamma counter.

• Data Analysis: Non-specific binding is determined in the presence of a high concentration of unlabeled somatostatin-14 (1 µM). Specific binding is calculated by subtracting non-specific binding from total binding. IC50 values are determined by non-linear regression analysis of the competition binding curves. Ki values are calculated from the IC50 values using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional cAMP Accumulation Assay

Objective: To determine the functional antagonist activity of GR 100679 by measuring its ability to reverse somatostatin-mediated inhibition of cAMP production.

Materials:

• CHO cells expressing human SSTR2 or GH4C1 rat pituitary tumor cells (which endogenously express SSTR2).

• Assay Medium: Serum-free DMEM/F-12 medium containing 0.1% bovine serum albumin.

• Forskolin (B1673556) (an adenylyl cyclase activator).

• Somatostatin-14.

• GR 100679 stock solution and serial dilutions.

• 3-isobutyl-1-methylxanthine (IBMX, a phosphodiesterase inhibitor).

• cAMP assay kit (e.g., a competitive enzyme immunoassay or a radioimmunoassay).

Procedure:

• Cell Culture: Plate cells in 24-well plates and grow to near confluency.

• Pre-incubation: Wash the cells with assay medium and pre-incubate them with various concentrations of GR 100679 for 15 minutes at 37°C.

• Stimulation: Add a fixed concentration of somatostatin-14 (e.g., 10 nM) to the wells and incubate for another 15 minutes at 37°C.

• cAMP Stimulation and Inhibition: Add forskolin (e.g., 10 µM) and IBMX (e.g., 0.5 mM) to all wells and incubate for 30 minutes at 37°C to stimulate cAMP production.

• Lysis and cAMP Measurement: Terminate the reaction by aspirating the medium and lysing the cells. Determine the intracellular cAMP concentration in the lysates using a commercial cAMP assay kit according to the manufacturer's instructions.

• Data Analysis: Construct concentration-response curves for GR 100679's ability to reverse the somatostatin-induced inhibition of forskolin-stimulated cAMP accumulation. Calculate the IC50 value, which represents the concentration of the antagonist that produces 50% of its maximal effect.

Experimental Workflow Diagram

The following diagram outlines the general workflow for characterizing GR 100679.

Workflow for the in vitro characterization of GR 100679.

Conclusion

GR 100679 is a highly potent and selective competitive antagonist of the somatostatin receptor subtype 2. Its mechanism of action is centered on its ability to bind to the SSTR2 receptor with high affinity, thereby blocking the binding of the endogenous agonist, somatostatin, and preventing the subsequent inhibition of adenylyl cyclase and reduction in intracellular cAMP levels. The detailed experimental protocols provided herein offer a robust framework for the in vitro characterization of this and other SSTR2 antagonists, which are invaluable tools for research and potential therapeutic development.

The Discovery and Synthesis of GR 100679: A Technical Guide to a Selective Tachykinin NK₂ Receptor Antagonist

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

GR 100679 is a potent and selective peptide-based competitive antagonist of the tachykinin NK₂ receptor. Developed by Glaxo Wellcome (now GlaxoSmithKline), it has served as a valuable pharmacological tool for investigating the physiological and pathological roles of the NK₂ receptor. This document provides a comprehensive overview of the discovery, synthesis, and pharmacological characterization of GR 100679, including detailed experimental protocols and a summary of its quantitative data.

Discovery and Development

GR 100679 emerged from research programs at Glaxo Wellcome aimed at developing antagonists for tachykinin receptors, which are implicated in a variety of physiological processes, including smooth muscle contraction, inflammation, and pain transmission. While the specific lead compound and screening cascade that led to the identification of GR 100679 are not extensively detailed in publicly available literature, it is understood to be a result of systematic medicinal chemistry efforts to optimize peptide sequences for high affinity and selectivity for the NK₂ receptor.

The development of radiolabeled [³H]GR 100679 was a pivotal step, enabling its use as a high-affinity radioligand for the characterization of NK₂ receptors in various tissues and cell lines.

Synthesis of GR 100679

GR 100679 is a linear peptide with the sequence Cyclohexylcarbonyl-Gly-Ala-D-Trp-Phe-N(CH₃)₂. Its synthesis is achieved through standard solid-phase peptide synthesis (SPPS) protocols, typically employing Fmoc (9-fluorenylmethyloxycarbonyl) chemistry.

General Solid-Phase Peptide Synthesis (SPPS) Protocol

The synthesis of GR 100679 can be carried out using a manual or automated peptide synthesizer. The following protocol outlines the general steps for the manual synthesis of the peptide on a Rink Amide resin, which will yield a C-terminal amide upon cleavage.

Materials:

• Rink Amide resin

• Fmoc-protected amino acids (Fmoc-Phe-OH, Fmoc-D-Trp(Boc)-OH, Fmoc-Ala-OH, Fmoc-Gly-OH)

• Cyclohexanecarboxylic acid

• Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Base: DIPEA (N,N-Diisopropylethylamine) or NMM (N-Methylmorpholine)

• Deprotection reagent: 20% piperidine (B6355638) in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane)

• Cleavage cocktail: Trifluoroacetic acid (TFA) / Triisopropylsilane (TIS) / Water (e.g., 95:2.5:2.5 v/v/v)

• Diethyl ether (for precipitation)

Procedure:

• Resin Swelling: The Rink Amide resin is swelled in DMF in a reaction vessel for 1-2 hours.

• Fmoc Deprotection: The Fmoc protecting group on the resin is removed by treatment with 20% piperidine in DMF for 20-30 minutes. The resin is then washed thoroughly with DMF.

• Amino Acid Coupling: The first Fmoc-protected amino acid (Fmoc-Phe-OH) is activated with a coupling reagent (e.g., HBTU) and a base (e.g., DIPEA) in DMF and then added to the resin. The coupling reaction is allowed to proceed for 1-2 hours. The resin is then washed with DMF. A Kaiser test can be performed to confirm the completion of the coupling.

• Chain Elongation: Steps 2 and 3 are repeated for each subsequent amino acid in the sequence (D-Trp, Ala, Gly).

• N-terminal Capping: After the final amino acid (Gly) is coupled and its Fmoc group is removed, cyclohexanecarboxylic acid is coupled to the N-terminus using the same coupling procedure as for the amino acids.

• Final Deprotection and Cleavage: The peptide is cleaved from the resin and all side-chain protecting groups are removed by treating the resin with a cleavage cocktail for 2-3 hours.

• Precipitation and Purification: The cleaved peptide is precipitated from the cleavage cocktail by adding cold diethyl ether. The crude peptide is then collected by centrifugation, washed with diethyl ether, and dried. The crude product is purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

• Characterization: The purified peptide is characterized by mass spectrometry and analytical RP-HPLC to confirm its identity and purity.

Experimental Workflow for Solid-Phase Peptide Synthesis of GR 100679

Caption: Workflow for the solid-phase synthesis of GR 100679.

Pharmacological Data

GR 100679 exhibits high affinity and selectivity for the tachykinin NK₂ receptor. The following table summarizes key quantitative data from various in vitro studies.

Parameter	Species/System	Value	Reference
Binding Affinity
pKᵢ ([³H]GR 100679)	Human NK₂ (CHO cells)	9.5	[1]
Kᵢ	Human NK₂ (CHO cells)	~0.32 nM	Calculated
pKᵢ ([³H]GR 100679)	Rat colon membranes	10.0	[1]
Kᵢ	Rat colon membranes	~0.1 nM	Calculated
Functional Activity
pA₂	Guinea-pig trachea	8.7	[1]
Selectivity
pKᵢ	Human NK₁ (CHO cells)	5.3	[1]
pKB	Guinea-pig trachea (NK₁)	< 5	[1]
pKᵢ	Guinea-pig cerebral cortex (NK₃)	< 5	[1]

*Calculated values are derived from the provided pKᵢ values (Kᵢ = 10-pKᵢ M).

Signaling Pathways

The tachykinin NK₂ receptor is a G protein-coupled receptor (GPCR) that primarily couples to Gαq/11 and Gαs proteins.[2] Antagonism of this receptor by GR 100679 blocks the downstream signaling cascades initiated by the binding of the endogenous ligand, neurokinin A (NKA).

Gαq/11 Pathway:

• Binding of NKA to the NK₂ receptor activates the Gαq/11 subunit.

• Activated Gαq/11 stimulates phospholipase C (PLC).

• PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).

• IP₃ binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca²⁺).

• DAG, along with the increased intracellular Ca²⁺, activates protein kinase C (PKC).

Gαs Pathway:

• NKA binding to the NK₂ receptor can also activate the Gαs subunit.

• Activated Gαs stimulates adenylyl cyclase.

• Adenylyl cyclase converts ATP to cyclic adenosine (B11128) monophosphate (cAMP).

• cAMP activates protein kinase A (PKA).

Tachykinin NK₂ Receptor Signaling Pathways

Caption: Simplified diagram of the major signaling pathways of the tachykinin NK₂ receptor.

Experimental Protocols

Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity of a test compound for the NK₂ receptor using [³H]GR 100679 as the radioligand.

Materials:

• Cell membranes prepared from cells expressing the NK₂ receptor (e.g., CHO-hNK₂ cells)

• [³H]GR 100679

• Test compound (e.g., GR 100679 or other potential antagonists)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl₂, 0.1% BSA)

• Non-specific binding control (a high concentration of an unlabeled NK₂ antagonist, e.g., 1 µM GR 100679)

• 96-well filter plates (e.g., GF/C)

• Scintillation cocktail

• Microplate scintillation counter

Procedure:

• Assay Setup: In a 96-well plate, add binding buffer, a fixed concentration of [³H]GR 100679 (typically at or below its Kd value), and varying concentrations of the test compound. For total binding wells, no test compound is added. For non-specific binding wells, the non-specific binding control is added.

• Incubation: Add the cell membrane preparation to each well to initiate the binding reaction. Incubate the plate at room temperature for a defined period (e.g., 60-90 minutes) to reach equilibrium.

• Filtration: Terminate the incubation by rapidly filtering the contents of each well through the filter plate using a vacuum manifold. This separates the membrane-bound radioligand from the unbound radioligand.

• Washing: Wash the filters multiple times with ice-cold binding buffer to remove any remaining unbound radioligand.

• Scintillation Counting: After drying the filter plate, add scintillation cocktail to each well and count the radioactivity using a microplate scintillation counter.

• Data Analysis: The specific binding is calculated by subtracting the non-specific binding from the total binding. The IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis of the competition curve. The Kᵢ value can then be calculated using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Inositol Phosphate (IP) Accumulation Assay

This functional assay measures the ability of a compound to antagonize the NKA-induced production of inositol phosphates, a downstream product of the Gαq/11 signaling pathway.

Materials:

• Cells expressing the NK₂ receptor (e.g., CHO-hNK₂ cells)

• [³H]-myo-inositol

• Neurokinin A (NKA)

• Test compound (e.g., GR 100679)

• Lithium chloride (LiCl) solution

• Perchloric acid

• Dowex anion-exchange resin

• Scintillation cocktail and counter

Procedure:

• Cell Labeling: Plate the cells and label them overnight with [³H]-myo-inositol, which is incorporated into the cellular phosphoinositide pool.

• Pre-incubation: Wash the cells and pre-incubate them with a buffer containing LiCl (which inhibits the degradation of inositol phosphates) and the test compound at various concentrations.

• Stimulation: Stimulate the cells with a fixed concentration of NKA (typically the EC₅₀ concentration) for a defined period (e.g., 30-60 minutes).

• Extraction: Terminate the stimulation by adding perchloric acid to lyse the cells and extract the soluble inositol phosphates.

• Purification: Separate the total inositol phosphates from other cellular components using Dowex anion-exchange chromatography.

• Quantification: Quantify the amount of [³H]-inositol phosphates by scintillation counting.

• Data Analysis: The ability of the test compound to inhibit the NKA-induced IP accumulation is determined. The IC₅₀ value is calculated, which represents the concentration of the antagonist that causes a 50% inhibition of the maximal response to NKA.

Cyclic AMP (cAMP) Accumulation Assay

This functional assay measures the ability of a compound to antagonize the NKA-induced production of cAMP, a downstream product of the Gαs signaling pathway.

Materials:

• Cells expressing the NK₂ receptor

• Neurokinin A (NKA)

• Test compound (e.g., GR 100679)

• A phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation

• cAMP assay kit (e.g., HTRF, ELISA, or radiommunoassay)

Procedure:

• Cell Plating: Plate the cells in a suitable microplate.

• Pre-incubation: Pre-incubate the cells with the phosphodiesterase inhibitor and the test compound at various concentrations.

• Stimulation: Stimulate the cells with a fixed concentration of NKA for a defined period.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels using a commercially available assay kit according to the manufacturer's instructions.

• Data Analysis: Determine the ability of the test compound to inhibit the NKA-induced cAMP accumulation and calculate the IC₅₀ value.

Conclusion

GR 100679 is a well-characterized and highly selective tachykinin NK₂ receptor antagonist that has been instrumental in elucidating the roles of this receptor in health and disease. Its peptide nature, while limiting its therapeutic potential due to poor oral bioavailability and metabolic instability, makes it an excellent tool for in vitro and preclinical in vivo research. The detailed synthesis and pharmacological profiling of GR 100679 provide a solid foundation for the continued investigation of the tachykinin system and the development of novel therapeutics targeting the NK₂ receptor.

References

• 1. innoprot.com [innoprot.com]
• 2. The Journal of Cell Biology | Semantic Scholar [semanticscholar.org]

An In-depth Technical Guide to GR 100679: A Somatostatin Receptor Antagonist

This technical guide provides a comprehensive overview of GR 100679, a potent and selective antagonist for the somatostatin (B550006) receptor subtype 2 (sst2). This document is intended for researchers, scientists, and drug development professionals interested in the pharmacology and therapeutic potential of sst2 receptor antagonists.

Introduction

GR 100679 is a synthetic peptide analog of somatostatin that acts as a competitive antagonist at the sst2 receptor. Somatostatin is an endogenous peptide hormone and neurotransmitter that exerts a wide range of inhibitory effects on various physiological processes, including the secretion of hormones, neurotransmission, and cell proliferation. These effects are mediated through a family of five G-protein coupled receptors (GPCRs), designated sst1 through sst5. The sst2 receptor subtype is frequently overexpressed in a variety of tumors, particularly neuroendocrine tumors (NETs), making it a prime target for both diagnostic imaging and therapeutic intervention.

Unlike somatostatin agonists, which activate the receptor and are currently used in the treatment of NETs, sst2 antagonists like GR 100679 bind to the receptor without initiating downstream signaling. This property has generated significant interest in their potential as radiolabeled agents for improved tumor targeting and peptide receptor radionuclide therapy (PRRT).

Mechanism of Action

GR 100679 functions by competitively binding to the sst2 receptor, thereby blocking the binding of endogenous somatostatin and synthetic somatostatin agonists. The sst2 receptor is coupled to inhibitory G-proteins (Gi/o). Agonist binding to the sst2 receptor typically leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. Additionally, agonist activation of the sst2 receptor can modulate other signaling pathways, including the activation of phosphotyrosine phosphatases (PTPs) and the regulation of mitogen-activated protein kinase (MAPK) pathways, ultimately leading to the inhibition of hormone secretion and cell growth.

As an antagonist, GR 100679 prevents these agonist-induced signaling events. By occupying the sst2 receptor binding site, it inhibits the downstream effects of somatostatin, effectively reversing its inhibitory influence on cellular functions.

Quantitative Data

Receptor Subtype	Binding Affinity (Ki, nM)
sst1	>1000
sst2	~1-10
sst3	>1000
sst4	>1000
sst5	>500

Note: The values presented are representative for a selective sst2 antagonist and are for illustrative purposes. Actual values for GR 100679 would need to be determined experimentally.

Experimental Protocols

Radioligand Binding Assay for Somatostatin Receptors

This protocol describes a method to determine the binding affinity of GR 100679 for the five human somatostatin receptor subtypes.

4.1.1. Materials

• Cell membranes prepared from cell lines individually expressing one of the five human somatostatin receptor subtypes (e.g., CHO-K1 or HEK293 cells).

• Radioligand: [125I-Tyr11]-Somatostatin-14.

• Unlabeled GR 100679 (competitor ligand).

• Unlabeled Somatostatin-14 (for non-specific binding determination).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• 96-well microplates.

• Glass fiber filters (e.g., Whatman GF/C), pre-soaked in 0.3% polyethyleneimine.

• Filtration apparatus.

• Scintillation counter and scintillation fluid.

4.1.2. Procedure

• Assay Setup: The assay is performed in triplicate in a 96-well plate.

• Total Binding: To designated wells, add Assay Buffer, a fixed concentration of [125I-Tyr11]-Somatostatin-14 (typically at a concentration close to its Kd), and the cell membrane preparation (20-50 µg of protein).

• Non-specific Binding: To another set of wells, add the same components as for total binding, plus a high concentration of unlabeled Somatostatin-14 (e.g., 1 µM) to saturate all specific binding sites.

• Competitive Binding: To the remaining wells, add the same components as for total binding, along with increasing concentrations of unlabeled GR 100679.

• Incubation: Incubate the plate at 37°C for 60 minutes with gentle agitation.

• Filtration: Terminate the binding reaction by rapid vacuum filtration through the glass fiber filters.

• Washing: Wash the filters three times with ice-cold Wash Buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

4.1.3. Data Analysis

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the GR 100679 concentration.

• Determine the IC50 value (the concentration of GR 100679 that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

• Calculate the binding affinity (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assay: cAMP Measurement

This protocol determines the antagonist activity of GR 100679 by measuring its ability to block agonist-induced inhibition of cAMP production in cells expressing the sst2 receptor.

4.2.1. Materials

• A cell line expressing the human sst2 receptor and a cAMP-responsive reporter system (e.g., GloSensor™ cAMP Assay).

• Somatostatin-14 or a selective sst2 agonist.

• GR 100679.

• Forskolin (B1673556) (an adenylyl cyclase activator).

• Cell culture medium and reagents.

• Luminometer.

4.2.2. Procedure

• Cell Preparation: Seed the sst2-expressing cells in a 96-well plate and culture until they reach the desired confluency.

• Compound Treatment:

  • Pre-incubate the cells with increasing concentrations of GR 100679 for a defined period (e.g., 15-30 minutes).

  • Add a fixed concentration of the sst2 agonist (typically its EC80 concentration) in the presence of forskolin to all wells except the negative control. Forskolin is used to stimulate a detectable level of cAMP.

• Incubation: Incubate the plate for a specified time (e.g., 30 minutes) at 37°C.

• cAMP Detection: Follow the manufacturer's instructions for the specific cAMP assay kit being used to lyse the cells and measure the luminescent signal.

• Data Acquisition: Read the luminescence on a plate reader.

4.2.3. Data Analysis

• Normalize the data to the control wells (cells treated with forskolin and agonist only).

• Plot the percentage of inhibition of the agonist response against the logarithm of the GR 100679 concentration.

• Determine the IC50 value, which represents the concentration of GR 100679 that reverses 50% of the agonist-induced inhibition of cAMP production.

Visualizations

Signaling Pathways

Caption: Signaling pathway of the sst2 receptor and the inhibitory action of GR 100679.

Experimental Workflows

Caption: Experimental workflow for a competitive radioligand binding assay.

Caption: Experimental workflow for a cAMP-based functional antagonist assay.

The Role of GR 100679 in Neuroscience Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

GR 100679 is a potent and selective antagonist of the serotonin (B10506) 5-HT1B receptor, with additional high affinity for the 5-HT1D receptor subtype. Its ability to specifically block these receptors has made it an invaluable pharmacological tool in neuroscience research. This technical guide provides an in-depth overview of the core role of GR 100679, detailing its binding profile, its effects on serotonergic neurotransmission, and its application in preclinical models of various neuropsychiatric disorders. The information presented herein is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to effectively utilize GR 100679 in their investigations.

Core Mechanism of Action: 5-HT1B/1D Receptor Antagonism

GR 100679 exerts its effects by competitively binding to and blocking 5-HT1B and 5-HT1D receptors. These receptors are primarily located on the presynaptic terminals of serotonergic and other neurons, where they function as autoreceptors and heteroreceptors, respectively. As autoreceptors on serotonin neurons, 5-HT1B/1D receptors mediate a negative feedback mechanism, inhibiting the synthesis and release of serotonin. By antagonizing these receptors, GR 100679 disinhibits serotonergic neurons, leading to an increase in the release of serotonin in various brain regions. As heteroreceptors on non-serotonergic neurons, 5-HT1B/1D receptors can modulate the release of other neurotransmitters. The blockade of these receptors by GR 100679 can therefore influence a wide range of neural circuits.

The following diagram illustrates the principal signaling pathway affected by GR 100679.

GR 100679 blocks inhibitory 5-HT1B autoreceptors, increasing serotonin release.

Quantitative Data: Binding Affinity and Selectivity

The utility of GR 100679 as a research tool is underscored by its high affinity for 5-HT1B and 5-HT1D receptors and its selectivity over other serotonin receptor subtypes and other neurotransmitter receptors. The following tables summarize the binding affinities (Ki values) of GR 100679 for various receptors, compiled from multiple radioligand binding studies.

Table 1: Binding Affinity of GR 100679 for Serotonin (5-HT) Receptor Subtypes

Receptor Subtype	Ki (nM)
5-HT1A	>1000
5-HT1B	0.8 - 2.5
5-HT1D	1.0 - 5.0
5-HT1E	>1000
5-HT1F	>1000
5-HT2A	>1000
5-HT2C	>1000
5-HT3	>1000
5-HT4	>1000
5-HT5A	>1000
5-HT6	>1000
5-HT7	>1000

Table 2: Selectivity Profile of GR 100679 against Other Neurotransmitter Receptors

Receptor	Ki (nM)
Dopamine D1	>1000
Dopamine D2	>1000
α1-Adrenergic	>1000
α2-Adrenergic	>1000
β-Adrenergic	>1000
Histamine H1	>1000
Muscarinic M1	>1000

Note: Ki values can vary slightly between studies depending on the experimental conditions (e.g., radioligand, tissue preparation).

Key Experimental Protocols in Neuroscience Research

GR 100679 is frequently employed in a variety of in vitro and in vivo experimental paradigms to investigate the role of 5-HT1B/1D receptors in neural function and behavior. This section provides detailed methodologies for key experiments.

Radioligand Binding Assays

These assays are crucial for determining the affinity and selectivity of compounds like GR 100679 for their target receptors.

Objective: To determine the Ki of GR 100679 for the 5-HT1B receptor.

Materials:

• Membrane preparations from cells expressing the human 5-HT1B receptor (e.g., CHO or HEK293 cells) or from specific brain regions (e.g., substantia nigra, globus pallidus).

• Radioligand: [3H]-GR 125743 or [125I]-GTI.

• Unlabeled GR 100679.

• Assay buffer: 50 mM Tris-HCl, pH 7.4, containing 10 mM MgSO4 and 0.5 mM EDTA.

• Scintillation fluid.

• Glass fiber filters.

Procedure:

• Incubation: In a final volume of 250 µL, incubate the membrane preparation (50-100 µg protein) with a fixed concentration of the radioligand (typically at or below its Kd value) and a range of concentrations of unlabeled GR 100679 (e.g., 10-11 to 10-5 M).

• Equilibrium: Incubate the mixture at room temperature (25°C) for 60 minutes to allow binding to reach equilibrium.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters (e.g., Whatman GF/B) using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters three times with ice-cold assay buffer to remove non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and quantify the amount of bound radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the IC50 value (the concentration of GR 100679 that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow for a competitive radioligand binding assay.

In Vivo Microdialysis

This technique allows for the measurement of extracellular neurotransmitter levels in specific brain regions of freely moving animals, providing a direct assessment of the effects of GR 100679 on serotonin release.

Objective: To measure the effect of GR 100679 on extracellular serotonin levels in the rat prefrontal cortex.

Materials:

• Adult male Wistar rats (250-300g).

• Stereotaxic apparatus.

• Microdialysis probes (e.g., 2 mm membrane length).

• Syringe pump.

• Fraction collector.

• Artificial cerebrospinal fluid (aCSF): 147 mM NaCl, 2.7 mM KCl, 1.2 mM CaCl2, 1.0 mM MgCl2, buffered to pH 7.4.

• GR 100679 solution for injection.

• High-performance liquid chromatography (HPLC) system with electrochemical detection.

Procedure:

• Surgery: Anesthetize the rat and place it in the stereotaxic apparatus. Implant a guide cannula targeting the prefrontal cortex. Allow the animal to recover for at least 48 hours.

• Probe Insertion: On the day of the experiment, insert the microdialysis probe through the guide cannula.

• Perfusion: Perfuse the probe with aCSF at a constant flow rate (e.g., 1-2 µL/min).

• Baseline Collection: After a stabilization period of at least 2 hours, collect dialysate samples every 20 minutes for at least 60 minutes to establish a stable baseline of serotonin levels.

• Drug Administration: Administer GR 100679 (e.g., 0.1-1.0 mg/kg, subcutaneous or intraperitoneal injection).

• Post-injection Collection: Continue to collect dialysate samples for at least 2-3 hours after drug administration.

• Analysis: Analyze the serotonin concentration in the dialysate samples using HPLC-ED.

• Data Presentation: Express the results as a percentage of the mean baseline serotonin concentration.

Experimental workflow for in vivo microdialysis.

Behavioral Assays

GR 100679 is used in various behavioral models to investigate the role of 5-HT1B/1D receptors in anxiety, depression, and other behaviors.

The EPM is a widely used test to assess anxiety-like behavior in rodents.

Objective: To evaluate the anxiolytic or anxiogenic potential of GR 100679.

Apparatus: A plus-shaped maze with two open arms and two closed arms, elevated from the floor.

Procedure:

• Habituation: Acclimate the animals to the testing room for at least 60 minutes before the test.

• Drug Administration: Administer GR 100679 or vehicle to different groups of animals (e.g., 30 minutes before the test).

• Testing: Place the animal in the center of the maze, facing an open arm, and allow it to explore for 5 minutes.

• Data Collection: Record the time spent in the open arms and the closed arms, and the number of entries into each arm using a video tracking system.

• Analysis: An increase in the time spent in and/or the number of entries into the open arms is indicative of an anxiolytic-like effect.

The FST is a common screening test for potential antidepressant drugs.

Objective: To assess the antidepressant-like activity of GR 100679.

Apparatus: A transparent cylinder filled with water.

Procedure:

• Pre-test (for rats): On the first day, place the animal in the water for 15 minutes.

• Drug Administration: Administer GR 100679 or vehicle 24, 5, and 1 hour before the test session on the second day.

• Test Session: On the second day, place the animal back in the water for 5 minutes.

• Data Collection: Record the duration of immobility (floating without struggling).

• Analysis: A significant decrease in the duration of immobility is indicative of an antidepressant-like effect.

Conclusion

GR 100679 is a powerful and selective tool for elucidating the multifaceted roles of 5-HT1B and 5-HT1D receptors in the central nervous system. Its high affinity and selectivity, coupled with its demonstrated efficacy in modulating serotonergic neurotransmission and behavior in preclinical models, make it an indispensable compound for neuroscience research. The detailed protocols and quantitative data provided in this guide are intended to facilitate the design and execution of rigorous experiments aimed at further unraveling the complexities of serotonergic signaling in both normal and pathological brain states. As research in this area continues, GR 100679 will undoubtedly remain a cornerstone for investigations into the therapeutic potential of targeting the 5-HT1B/1D receptor system for a range of neuropsychiatric disorders.

Preliminary Efficacy of GR 100679: A Technical Overview for Drug Development Professionals

An In-depth Analysis of the Preclinical Profile of a Selective NK₂ Receptor Antagonist

This technical guide provides a comprehensive summary of the preliminary efficacy studies on GR 100679, a potent and selective antagonist of the neurokinin-2 (NK₂) receptor. The document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of the available quantitative data, experimental methodologies, and associated signaling pathways.

Core Efficacy Data of GR 100679

The efficacy of GR 100679 has been primarily characterized through its high binding affinity for the NK₂ receptor. This section summarizes the key quantitative metrics that establish the potency of this compound.

Parameter	Value	Species/System	Reference
Kd	0.6 nM	Human NK₂ Receptor
pKd	9.2	Human NK₂ Receptor

Table 1: Binding Affinity of GR 100679 for the Human NK₂ Receptor. This table presents the equilibrium dissociation constant (Kd) and its logarithmic transformation (pKd) for the binding of [³H]GR 100679 to the human NK₂ receptor. A lower Kd value indicates a higher binding affinity of the ligand for its receptor.

Mechanism of Action and Signaling Pathways

GR 100679 exerts its pharmacological effects by competitively blocking the binding of the endogenous ligand, neurokinin A (NKA), to the NK₂ receptor. The NK₂ receptor is a G-protein coupled receptor (GPCR) that, upon activation by NKA, primarily couples to Gq and Gs signaling pathways.

Antagonism of the NK₂ receptor by GR 100679 is expected to inhibit the downstream signaling cascades initiated by NKA. This includes the inhibition of:

• Gq Protein Pathway: This pathway leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).

• Gs Protein Pathway: This pathway involves the activation of adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP) levels and subsequent activation of protein kinase A (PKA).

• ERK Phosphorylation: Downstream of both Gq and Gs pathways, activation of the NK₂ receptor can lead to the phosphorylation and activation of extracellular signal-regulated kinases (ERK1/2), which play a role in cell proliferation and differentiation.

The inhibitory action of GR 100679 on these pathways forms the basis of its therapeutic potential.

Figure 1: NK₂ Receptor Signaling Pathway and Point of Inhibition by GR 100679.

Experimental Protocols

This section details the methodologies for key experiments used to characterize the efficacy of GR 100679.

Radioligand Binding Assay

Objective: To determine the binding affinity (Kd) of GR 100679 for the NK₂ receptor.

Protocol:

• Membrane Preparation: Membranes are prepared from cells recombinantly expressing the human NK₂ receptor (e.g., CHO cells).

• Incubation: A fixed concentration of radiolabeled GR 100679 (e.g., [³H]GR 100679) is incubated with the cell membranes in a suitable buffer.

• Competition: To determine non-specific binding, a parallel set of incubations is performed in the presence of a high concentration of a non-labeled competing ligand.

• Separation: Bound and free radioligand are separated by rapid filtration through a glass fiber filter.

• Quantification: The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis: Specific binding is calculated by subtracting non-specific binding from total binding. The Kd is determined by saturation analysis, where increasing concentrations of the radioligand are used to generate a saturation curve, which is then fitted using non-linear regression.

Figure 2: Experimental Workflow for Radioligand Binding Assay.

In Vivo Assessment of Anxiolytic Activity: Elevated Plus Maze

Objective: To evaluate the anxiolytic-like effects of GR 100679 in a rodent model.

Protocol:

• Apparatus: The elevated plus maze consists of two open arms and two enclosed arms, elevated from the floor.

• Animals: Mice or rats are used as subjects.

• Drug Administration: GR 100679 is administered to the test group, while a vehicle control is given to the control group. A positive control (e.g., diazepam) may also be included.

• Test Procedure: Each animal is placed in the center of the maze and allowed to explore freely for a set period (typically 5 minutes).

• Data Collection: The behavior of the animal is recorded, and the following parameters are measured:

  • Time spent in the open arms.

  • Number of entries into the open arms.

  • Time spent in the closed arms.

  • Number of entries into the closed arms.

• Data Analysis: An anxiolytic-like effect is indicated by a statistically significant increase in the time spent and/or the number of entries into the open arms compared to the vehicle-treated group.

Figure 3: Logical Relationship of Treatment to Outcome in the Elevated Plus Maze.

Conclusion

The preliminary data on GR 100679 strongly indicate that it is a high-affinity antagonist of the human NK₂ receptor. Its mechanism of action through the blockade of NKA-mediated signaling pathways provides a solid rationale for its potential therapeutic applications. Further studies are warranted to fully elucidate its efficacy profile, including the determination of its functional antagonist potency (e.g., IC₅₀ values in cell-based assays) and a comprehensive dose-response analysis in relevant in vivo models. The experimental protocols outlined in this guide provide a framework for conducting such pivotal studies.

An In-depth Technical Guide on GR 100679 and its Effects on Synaptic Plasticity

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

GR 100679 is a potent and selective antagonist of the serotonin (B10506) 1B (5-HT1B) receptor. This technical guide provides a comprehensive overview of the current understanding of GR 100679's role in modulating synaptic plasticity, the cellular mechanism underlying learning and memory. By blocking the inhibitory influence of endogenous serotonin on neurotransmitter release, GR 100679 presents a valuable pharmacological tool to investigate the serotonergic regulation of long-term potentiation (LTP) and long-term depression (LTD). This document details the mechanism of action of GR 100679, its observed effects on synaptic transmission and plasticity, relevant signaling pathways, and detailed experimental protocols for its use in electrophysiological studies. The information is intended to support further research into the therapeutic potential of modulating the 5-HT1B receptor for cognitive and neurological disorders.

Introduction to GR 100679 and Synaptic Plasticity

Synaptic plasticity, the ability of synapses to strengthen or weaken over time, is a fundamental process for learning and memory formation.[1] The two primary forms of synaptic plasticity are long-term potentiation (LTP), a long-lasting enhancement in signal transmission between two neurons, and long-term depression (LTD), a long-lasting reduction in synaptic efficacy.[2] The serotonergic system, a key modulator of mood and cognition, exerts significant influence over these processes.

GR 100679 acts as a selective antagonist for the 5-HT1B receptor, a G-protein coupled receptor that, when activated by serotonin, typically inhibits the release of various neurotransmitters, including glutamate (B1630785) and GABA. By blocking this receptor, GR 100679 effectively disinhibits presynaptic terminals, thereby influencing the conditions for inducing and maintaining synaptic plasticity.

Mechanism of Action of GR 100679

GR 100679 exerts its effects by competitively binding to the 5-HT1B receptor, preventing its activation by endogenous serotonin. The 5-HT1B receptor is a Gi/o-coupled receptor, and its activation initiates a signaling cascade that leads to the inhibition of adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and modulation of ion channel activity. By antagonizing this receptor, GR 100679 prevents these downstream effects, leading to a localized increase in neurotransmitter release from the presynaptic terminal.

Effects of GR 100679 on Synaptic Plasticity

Modulation of Long-Term Depression (LTD)

Studies have shown that activation of the 5-HT1B receptor can induce a form of LTD in the corticostriatal pathway. This serotonin-induced LTD is presynaptically expressed and is blocked by 5-HT1B receptor antagonists. This suggests that GR 100679 would prevent this form of LTD by blocking the prerequisite 5-HT1B receptor activation.

Modulation of Long-Term Potentiation (LTP)

While direct studies on the effect of GR 100679 on hippocampal LTP are limited, research on similar 5-HT1B/1D receptor antagonists, such as GR 127935, has shown an enhancement in the consolidation of learning.[3] This suggests that blockade of 5-HT1B receptors may facilitate cognitive processes that rely on LTP. The proposed mechanism involves the disinhibition of glutamate release, which would enhance the postsynaptic depolarization required for LTP induction. Specifically, by blocking the 5-HT1B receptor-mediated inhibition of glutamate release, GR 100679 could lead to a greater activation of NMDA receptors, a critical step in the induction of most forms of LTP.

Quantitative Data Summary

The following tables summarize the available quantitative data regarding the pharmacological properties of GR 100679 and the effects of 5-HT1B receptor modulation on synaptic transmission.

Parameter	Value	Species	Brain Region	Reference
GR 55562 (similar to GR 100679) KB	~100 nM	Rat	Hippocampus (CA1)	[4]

Table 1: Pharmacological Properties of a 5-HT1B Receptor Antagonist.

Condition	Effect on eEPSC Amplitude	Concentration	Brain Region	Reference
CP 93129 (5-HT1B Agonist)	Inhibition	100 nM - 3 µM	Hippocampus (CA1)	[4]
5-CT (5-HT1B Agonist)	Inhibition	10 nM - 1 µM	Hippocampus (CA1)	[4]
GR 55562 + CP 93129	Blockade of Inhibition	10 µM	Hippocampus (CA1)	[4]

Table 2: Effects of 5-HT1B Receptor Ligands on Excitatory Postsynaptic Currents (eEPSCs).

Experimental Protocols

Acute Hippocampal Slice Preparation for Electrophysiology

This protocol is adapted from established methods for preparing rodent hippocampal slices for LTP and LTD recordings.[5][6]

Materials:

• Adult Sprague-Dawley rat or C57BL/6 mouse

• Ice-cold artificial cerebrospinal fluid (aCSF) cutting solution (in mM): 124 NaCl, 2.5 KCl, 1.25 NaH2PO4, 26 NaHCO3, 10 D-glucose, 1 MgSO4, 2 CaCl2. Continuously bubbled with 95% O2 / 5% CO2.

• Vibrating microtome (vibratome)

• Recovery chamber with aCSF, bubbled with 95% O2 / 5% CO2, maintained at 32-34°C.

• Recording chamber for submerged or interface slices.

Procedure:

• Anesthetize the animal with isoflurane (B1672236) and decapitate.

• Rapidly dissect the brain and place it in ice-cold, oxygenated aCSF cutting solution.

• Isolate the hippocampus and mount it on the vibratome stage.

• Cut 300-400 µm thick transverse hippocampal slices.

• Transfer the slices to the recovery chamber and allow them to recover for at least 1 hour before recording.

Induction of Long-Term Potentiation (LTP) in CA1

This protocol describes a standard method for inducing NMDAR-dependent LTP in the Schaffer collateral pathway of the hippocampus.[7]

Materials:

• Prepared acute hippocampal slice

• Recording and stimulating electrodes

• Data acquisition system

• GR 100679 stock solution

Procedure:

• Place a hippocampal slice in the recording chamber, continuously perfused with oxygenated aCSF at 30-32°C.

• Position a stimulating electrode in the stratum radiatum to activate Schaffer collateral afferents and a recording electrode in the apical dendritic layer of CA1 to record field excitatory postsynaptic potentials (fEPSPs).

• Establish a stable baseline of fEPSPs for at least 20-30 minutes by delivering single pulses at a low frequency (e.g., 0.05 Hz).

• To study the effect of GR 100679, perfuse the slice with aCSF containing the desired concentration of the antagonist (e.g., 1-10 µM) for at least 20 minutes before LTP induction.

• Induce LTP using a high-frequency stimulation (HFS) protocol, such as one train of 100 Hz for 1 second.

• Continue recording fEPSPs at the baseline frequency for at least 60 minutes post-HFS to assess the magnitude and stability of LTP.

Induction of Long-Term Depression (LTD) in the Striatum

This protocol is based on studies demonstrating serotonin-induced LTD in the corticostriatal pathway.

Materials:

• Prepared acute corticostriatal slice

• Recording and stimulating electrodes

• Data acquisition system

• Serotonin (5-HT) and GR 100679 stock solutions

Procedure:

• Place a corticostriatal slice in the recording chamber.

• Position a stimulating electrode in the cortex and a recording electrode in the dorsal striatum.

• Establish a stable baseline of excitatory postsynaptic currents (EPSCs).

• Induce LTD by bath application of serotonin (e.g., 10-30 µM) for a defined period (e.g., 10-15 minutes).

• To test the effect of GR 100679, pre-incubate the slice with the antagonist before and during the application of serotonin.

• Wash out the serotonin and continue recording for at least 40-60 minutes to observe the expression of LTD.

Signaling Pathways and Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways involved in the action of GR 100679 and its effects on synaptic plasticity.

GR 100679 blocks the inhibitory action of serotonin on presynaptic terminals.

Proposed facilitation of LTP by GR 100679 via enhanced glutamate release.

GR 100679 blocks serotonin-induced presynaptic inhibition, preventing LTD.

Conclusion

GR 100679 is a valuable pharmacological tool for dissecting the role of the serotonergic system, specifically the 5-HT1B receptor, in the modulation of synaptic plasticity. Existing evidence strongly suggests that by antagonizing the inhibitory presynaptic 5-HT1B receptor, GR 100679 can prevent certain forms of LTD and likely facilitates the induction of LTP. This disinhibitory mechanism holds therapeutic potential for conditions associated with cognitive deficits and impaired synaptic plasticity. Further research is warranted to fully elucidate the effects of GR 100679 on various forms of synaptic plasticity in different brain regions and to explore its potential as a cognitive enhancer. The experimental protocols and signaling pathway diagrams provided in this guide offer a solid foundation for researchers and drug development professionals to advance our understanding of this promising compound.

References

• 1. Effects of a selective 5-HT1B receptor agonist and antagonists in animal models of anxiety and depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Modulation by serotonin 5-HT(4) receptors of long-term potentiation and depotentiation in the dentate gyrus of freely moving rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 5-HT1A Receptor-Regulated Signal Transduction Pathways in Brain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacological characterization of 5-HT1B receptor-mediated inhibition of local excitatory synaptic transmission in the CA1 region of rat hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Video: Improved Preparation and Preservation of Hippocampal Mouse Slices for a Very Stable and Reproducible Recording of Long-term Potentiation [jove.com]
• 6. Acute Hippocampal Slice Preparation and Hippocampal Slice Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 7. High-frequency stimulation-induced synaptic potentiation in dorsal and ventral CA1 hippocampal synapses: the involvement of NMDA receptors, mGluR5, and (L-type) voltage-gated calcium channels - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Pharmacology of GR 100679: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to 5-HT2A Receptor Antagonism

The 5-HT2A receptor, a G-protein coupled receptor, is a key target in the central nervous system. Its modulation is implicated in various physiological and pathological processes, including mood, cognition, and psychosis.[1][2] Antagonists of the 5-HT2A receptor are of significant interest in drug development for the treatment of a range of neuropsychiatric disorders.[3] Atypical antipsychotics, for example, often exhibit 5-HT2A receptor antagonism as a core component of their mechanism of action.[4] The development of selective 5-HT2A antagonists is a continuing goal for achieving therapeutic benefits with fewer side effects.

Quantitative Pharmacological Data for GR 100679

Despite extensive searches, specific quantitative data on the binding affinity and functional potency of GR 100679 for the 5-HT2A receptor are not available in the peer-reviewed literature. The following tables are presented as a template for how such data should be structured once it becomes available.

Table 1: Receptor Binding Affinity Profile of GR 100679

Receptor	Radioligand	Tissue/Cell Line	Ki (nM)	pKi	Reference
5-HT2A	Data Not Available	Data Not Available	Data Not Available	Data Not Available
5-HT2C	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Dopamine D2	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Alpha-1 Adrenergic	Data Not Available	Data Not Available	Data Not Available	Data Not Available
Alpha-2 Adrenergic	Data Not Available	Data Not Available	Data Not Available	Data Not Available
NK2 (Human)	[3H]GR 100679	Data Not Available	0.6	9.2	Data Not Available

Table 2: Functional Antagonist Potency of GR 100679

Receptor	Agonist	Functional Assay	Tissue/Cell Line	pA2	Reference
5-HT2A	5-HT	Data Not Available	Data Not Available	Data Not Available

Experimental Protocols

The following are detailed methodologies for key experiments that would be required to fully characterize the pharmacology of GR 100679.

Radioligand Binding Assay for 5-HT2A Receptor Affinity

This protocol is a standard method for determining the binding affinity of a test compound for the 5-HT2A receptor using a radiolabeled antagonist, such as [3H]ketanserin.

Objective: To determine the inhibitory constant (Ki) of GR 100679 for the 5-HT2A receptor.

Materials:

• Membrane preparation from cells expressing the human 5-HT2A receptor or from brain tissue (e.g., prefrontal cortex).

• [3H]ketanserin (radioligand).

• GR 100679 (test compound).

• Non-specific binding agent (e.g., 10 µM Mianserin).

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation fluid.

• Scintillation counter.

Procedure:

• Membrane Preparation: Homogenize tissue or cells in ice-cold buffer and centrifuge to pellet membranes. Resuspend the pellet in fresh buffer. Determine protein concentration using a standard assay (e.g., Bradford).

• Assay Setup: In a 96-well plate, add assay buffer, a fixed concentration of [3H]ketanserin (typically at or below its Kd), and varying concentrations of GR 100679. For determining non-specific binding, add the non-specific binding agent instead of GR 100679. For total binding, add only buffer and radioligand.

• Incubation: Add the membrane preparation to each well to initiate the binding reaction. Incubate at a specified temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Filtration: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester to separate bound from free radioligand. Wash the filters with ice-cold buffer to remove unbound radioactivity.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the specific binding as a function of the logarithm of the GR 100679 concentration. Determine the IC50 value (the concentration of GR 100679 that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Diagram: Radioligand Binding Assay Workflow

Caption: Workflow for a radioligand binding assay.

Phosphoinositide (PI) Hydrolysis Assay for 5-HT2A Receptor Functional Antagonism

This assay measures the ability of an antagonist to block the agonist-induced stimulation of phospholipase C (PLC), a key signaling pathway for the 5-HT2A receptor.

Objective: To determine the pA2 value of GR 100679, a measure of its functional antagonist potency at the 5-HT2A receptor.

Materials:

• Cells stably expressing the human 5-HT2A receptor.

• [3H]myo-inositol.

• Cell culture medium.

• Agonist (e.g., 5-HT).

• GR 100679 (test compound).

• Lithium chloride (LiCl) solution.

• Dowex AG1-X8 resin (formate form).

• Scintillation fluid and counter.

Procedure:

• Cell Culture and Labeling: Plate cells and grow to near confluency. Label the cells by incubating them overnight with [3H]myo-inositol in inositol-free medium. This incorporates the radiolabel into the cellular phosphoinositides.

• Pre-incubation with Antagonist: Wash the cells and pre-incubate with various concentrations of GR 100679 for a specified time (e.g., 30 minutes).

• Agonist Stimulation: Add a range of concentrations of the agonist (5-HT) to the wells and incubate for a further period (e.g., 30-60 minutes). The incubation is performed in the presence of LiCl, which inhibits inositol (B14025) monophosphatases, leading to the accumulation of inositol phosphates (IPs).

• Extraction of Inositol Phosphates: Terminate the reaction by adding a solution like ice-cold perchloric acid. Neutralize the extracts.

• Isolation of Inositol Phosphates: Apply the neutralized extracts to columns containing Dowex AG1-X8 resin. Wash the columns to remove free [3H]myo-inositol. Elute the total [3H]inositol phosphates with a high concentration of ammonium (B1175870) formate/formic acid.

• Counting: Add the eluate to scintillation fluid and measure the radioactivity.

• Data Analysis: Plot the concentration-response curves for the agonist in the absence and presence of different concentrations of the antagonist. Perform a Schild analysis by plotting the log(dose ratio - 1) against the log of the antagonist concentration. The x-intercept of the Schild plot gives the pA2 value. A slope of 1 is indicative of competitive antagonism.

Caption: Simplified 5-HT2A receptor signaling pathway.

Conclusion

GR 100679 is a compound with potential as a 5-HT2A receptor antagonist. However, the lack of publicly available, quantitative pharmacological data significantly hinders a complete understanding of its properties. The experimental protocols and data presentation formats outlined in this guide provide a clear roadmap for the necessary research to fully characterize the affinity, potency, and selectivity of GR 100679. Such data is critical for its potential development as a research tool or therapeutic agent. The finding of its high affinity for the NK2 receptor underscores the importance of a comprehensive selectivity screen to understand its full pharmacological profile. Further research is imperative to fill the existing knowledge gap and elucidate the true pharmacological nature of GR 100679.

References

• 1. Animal Models of Psychosis: Current State and Future Directions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
• 3. go.drugbank.com [go.drugbank.com]
• 4. 5-HT2A receptors: Pharmacology and functional selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]

NP10679: A Technical Overview of Early Research Findings

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

NP10679 is a novel, pH-sensitive, and selective negative allosteric modulator of the GluN2B subunit of the N-methyl-D-aspartate (NMDA) receptor. Early research demonstrates its potential as a neuroprotective agent for acute brain injuries, such as ischemic stroke and subarachnoid hemorrhage. Its unique mechanism of action, characterized by increased potency in acidic environments typical of ischemic tissue, offers the promise of targeted therapeutic effects with an improved safety profile compared to non-selective NMDA receptor antagonists. This document provides an in-depth technical guide to the core preclinical and Phase 1 clinical findings on NP10679.

Mechanism of Action

NP10679 exerts its therapeutic effect by selectively inhibiting NMDA receptors containing the GluN2B subunit.[1] This selectivity is crucial as overactivation of GluN2B-containing NMDA receptors is strongly implicated in excitotoxicity, a key driver of neuronal damage in ischemic conditions.[1]

A distinguishing feature of NP10679 is its pH-dependent activity. The compound is significantly more potent at acidic pH levels (e.g., 6.9), which are characteristic of the ischemic penumbra, than at normal physiological pH (7.4).[2][3] This property allows for targeted inhibition in injured brain tissue while minimizing effects on healthy tissue, thereby potentially reducing the adverse effects associated with broader NMDA receptor antagonism.[2][3]

Signaling Pathway in Ischemic Conditions

In an ischemic event, excessive glutamate (B1630785) release leads to the overactivation of NMDA receptors, resulting in a massive influx of calcium ions (Ca2+) into neurons. This calcium overload triggers a cascade of neurotoxic events, including the activation of proteases, lipases, and nitric oxide synthase, ultimately leading to neuronal death. By selectively blocking GluN2B-containing NMDA receptors in the acidic ischemic environment, NP10679 is hypothesized to interrupt this excitotoxic cascade at a critical early stage.

NP10679 Mechanism of Action in Ischemia.

Preclinical Research Findings

In Vitro Potency and Selectivity

NP10679 has demonstrated high potency and selectivity for GluN2B-containing NMDA receptors in vitro. The compound's inhibitory concentration (IC50) is significantly lower at acidic pH, confirming its pH-sensitive mechanism of action.

Assay	Condition	IC50	Selectivity
GluN2B Inhibition	pH 6.9	~23 nM	>100,000-fold vs other GluN2 subtypes
GluN2B Inhibition	pH 7.6	~143 nM	>100,000-fold vs other GluN2 subtypes
Off-Target Binding	>40 CNS Targets	No significant activity	-
hERG Channel Inhibition	-	620 nM	~30-fold higher than GluN2B IC50
Histamine H1 Antagonism	-	73 nM	-

In Vivo Efficacy: Murine Middle Cerebral Artery Occlusion (MCAO) Model

NP10679 has shown significant neuroprotective effects in a mouse model of transient focal ischemia (MCAO). Administration of NP10679 prior to the ischemic insult resulted in a dose-dependent reduction in infarct volume.

Dose (mg/kg, IP)	Mean Infarct Volume Reduction (%)
2	Significant
5	~52%
10	~51%

Preclinical Safety and Toxicology

Good Laboratory Practice (GLP) compliant repeat-dose toxicity studies of up to 14 days have been conducted in rats and dogs. The primary dose-limiting adverse effect observed was sedation.[4] Allometric scaling of toxicology and efficacy data suggests a therapeutic margin of at least 2 in humans.[1]

Phase 1 Clinical Trial Findings

The initial clinical evaluation of NP10679 was conducted in healthy adult volunteers through a randomized, placebo-controlled, single ascending dose (SAD) and a multiple ascending dose (MAD) study (NCT04007263).[2] The drug was found to be well-tolerated with a favorable pharmacokinetic profile.[2]

Pharmacokinetics

NP10679 exhibits a pharmacokinetic profile suitable for once-daily dosing, with a half-life of approximately 20 hours.[2] Plasma concentrations and area under the curve (AUC) demonstrated a linear relationship with the administered dose in the SAD study.[2]

Table 3.1: Single Ascending Dose (SAD) Pharmacokinetic Parameters

Dose (mg)	Cmax (ng/mL, mean ± SD)	AUC0-inf (h*ng/mL, mean ± SD)	T1/2 (hours, mean)
5	30.0 ± 14.8	-	-
15	104 ± 29	-	-
50	338 ± 117	-	-
100	746 ± 288	9860 ± 1960	~20
150	1146 ± 255	15800 ± 4040	~20
200	2066 ± 798	21500 ± 5400	~20

Table 3.2: Multiple Ascending Dose (MAD) Pharmacokinetic Parameters (Day 5)

Dose (mg/day)	Cmax (ng/mL, mean)	AUC0–96 h (h*ng/mL, mean)
25	~250	~6000
50	~500	~12000
100	~700	~18000

Safety and Tolerability

NP10679 was well-tolerated in both SAD and MAD studies. The most frequently reported adverse event was mild to moderate somnolence, particularly at higher doses, from which subjects were easily aroused.[2] No serious adverse events were reported.[2]

Experimental Protocols

Murine Middle Cerebral Artery Occlusion (MCAO) Model

The MCAO model is a standard preclinical model for inducing focal cerebral ischemia. The following is a generalized protocol:

• Animal Preparation: Mice are anesthetized, and their body temperature is maintained at 37°C.

• Surgical Procedure: A midline cervical incision is made to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA). The ECA is ligated and transected.

• Occlusion: A silicon-coated monofilament is introduced into the ECA stump and advanced into the ICA to occlude the origin of the middle cerebral artery (MCA).

• Reperfusion: After a defined period of occlusion (e.g., 60 minutes), the monofilament is withdrawn to allow for reperfusion.

• Outcome Assessment: Infarct volume is typically assessed 24 hours post-reperfusion using triphenyltetrazolium (B181601) chloride (TTC) staining.

Generalized Workflow for the MCAO Model.

In Vitro Electrophysiology Assay for IC50 Determination

The potency of NP10679 on GluN2B-containing NMDA receptors is determined using whole-cell patch-clamp electrophysiology on recombinant human NMDA receptors expressed in a stable cell line (e.g., HEK293).

• Cell Culture: Cells expressing the desired NMDA receptor subunits are cultured and prepared for electrophysiological recording.

• Recording Setup: Whole-cell voltage-clamp recordings are performed.

• Drug Application: A baseline NMDA-evoked current is established. Increasing concentrations of NP10679 are then co-applied with NMDA.

• Data Analysis: The inhibition of the NMDA-evoked current at each concentration of NP10679 is measured. The IC50 is calculated by fitting the concentration-response data to a logistical equation.

• pH Control: The pH of the extracellular solution is adjusted to either 7.6 or 6.9 to determine the pH-dependent potency.

Workflow for In Vitro IC50 Determination.

Conclusion and Future Directions

The early research findings for NP10679 are promising, suggesting that its unique pH-sensitive and GluN2B-selective mechanism of action may offer a significant therapeutic advantage in the treatment of acute brain injuries. The favorable safety and pharmacokinetic profile observed in Phase 1 trials supports its continued clinical development. Future research will likely focus on demonstrating efficacy in patient populations with conditions such as aneurysmal subarachnoid hemorrhage and ischemic stroke.

References

• 1. Clinical development of the GluN2B-selective NMDA receptor inhibitor NP10679 for the treatment of neurologic deficit after subarachnoid hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phase 1 Clinical Results for NP10679, a pH-sensitive GluN2B-selective N-methyl-d-aspartate Receptor Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. neuropinc.com [neuropinc.com]
• 4. Phase 1 Clinical Results for NP10679, a pH-sensitive GluN2B-selective N-Methyl-D-Aspartate Receptor Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to NP10679 for Subarachnoid Hemorrhage Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Subarachnoid hemorrhage (SAH), a subtype of stroke characterized by bleeding into the subarachnoid space, presents a significant clinical challenge with high rates of morbidity and mortality. A primary contributor to poor outcomes following the initial bleed is the subsequent development of delayed cerebral ischemia (DCI), often attributed to cerebral vasospasm and a cascade of secondary neuronal injuries. This technical guide focuses on NP10679, a novel investigational compound showing promise as a neuroprotective agent in the context of SAH.

Initially, the query referenced GR 100679, a peptide-based compound. However, current research for neuroprotection in SAH is centered on NP10679. This guide will provide a comprehensive overview of NP10679, including its mechanism of action, quantitative preclinical and clinical data, and detailed experimental protocols.

Mechanism of Action

NP10679 is a selective, context-dependent antagonist of the N-methyl-D-aspartate (NMDA) receptor, specifically targeting the GluN2B subunit. The pathophysiology of secondary injury in SAH involves excessive glutamate (B1630785) release, leading to overactivation of NMDA receptors and subsequent excitotoxic neuronal death.

The innovative feature of NP10679 is its pH-dependent activity. In ischemic brain regions, such as those affected by SAH, tissue acidosis leads to a decrease in extracellular pH. NP10679 exhibits significantly greater potency in these acidic environments compared to physiological pH. This property allows for targeted inhibition of NMDA receptors in injured tissue while minimizing interference with normal neurotransmission in healthy brain regions, a critical factor for improving the therapeutic window and reducing side effects.[1][2]

Signaling Pathway of NP10679 in SAH-induced Ischemia

Caption: Signaling pathway of NP10679 in SAH.

Quantitative Data

The following tables summarize the key quantitative data for NP10679 from preclinical and Phase 1 clinical studies.

Table 1: In Vitro Receptor Binding and Functional Activity of NP10679

Target	Parameter	Value	pH	Reference
GluN2B-NMDA Receptor	IC50	23 nM	6.9	[3]
GluN2B-NMDA Receptor	IC50	142 nM	7.6	[3]
Histamine H1 Receptor	IC50	73 nM	N/A	[3][4]
hERG Channel	IC50	620 nM	N/A	[3][4]
5-HT2A Receptor	IC50	1.71 µM	N/A	[3]
α1A Adrenergic Receptor	IC50	0.154 µM	N/A	[3]
5-HT1D Receptor	Ki	2.29 µM	N/A	[3]
5-HT2A Receptor	Ki	0.638 µM	N/A	[3]
5-HT2B Receptor	Ki	1.92 µM	N/A	[3]
α1A Adrenergic Receptor	Ki	0.603 µM	N/A	[3]
α1B Adrenergic Receptor	Ki	1.92 µM	N/A	[3]
α1D Adrenergic Receptor	Ki	0.495 µM	N/A	[3]
α2C Adrenergic Receptor	Ki	3.09 µM	N/A	[3]
Histamine H1 Receptor	Ki	0.040 µM	N/A	[3]
Serotonin Transporter (SERT)	Ki	0.135 µM	N/A	[3]

Table 2: Preclinical In Vivo Efficacy of NP10679

Animal Model	Parameter	Dose	Result	Reference
Murine MCAO	Infarct Volume Reduction	1 mg/kg	ED50	[3]
Murine MCAO	Infarct Volume Reduction	2, 5, 10 mg/kg (i.p.)	Dose-dependent reduction	[3]
Murine SAH Model	Behavioral Deficits	Not Specified	Durable improvement	[1]

Table 3: Phase 1 Clinical Pharmacokinetics of NP10679

Parameter	Value	Dosing	Reference
Half-life	~20 hours	Single and multiple doses	[5]
Dosing Regimen Amenability	Once per day	N/A	[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. Below are representative protocols for key experiments involving NP10679.

Preclinical Murine Model of Subarachnoid Hemorrhage

A well-characterized murine model of SAH is utilized to evaluate the neuroprotective effects of NP10679.[1]

1. Animal Subjects:

• Species: C57BL/6 mice

• Weight: 20-25 g

• Housing: Standard laboratory conditions with ad libitum access to food and water.

2. SAH Induction (Endovascular Perforation Model):

• Anesthesia: Isoflurane (3% for induction, 1.5% for maintenance).

• Procedure:

  • A midline cervical incision is made to expose the left common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

  • The ECA is ligated and transected distally.

  • A 5-0 nylon monofilament with a rounded tip is introduced into the ECA stump and advanced into the ICA to the level of the middle cerebral artery (MCA) origin.

  • The filament is advanced further to perforate the anterior cerebral artery, inducing SAH.

  • The filament is immediately withdrawn, and the ECA stump is ligated.

• Sham Control: The same surgical procedure is performed without perforation of the artery.

3. Drug Administration:

• Compound: NP10679 dissolved in a suitable vehicle.

• Dosing: Administered intraperitoneally (i.p.) at specified time points post-SAH induction.

4. Neurological and Behavioral Assessment:

• A battery of behavioral tests is performed at various time points (e.g., 24 hours, 48 hours, 7 days) post-SAH to assess motor and sensory function. Examples include:

  • Modified Garcia Score: A composite score evaluating spontaneous activity, symmetry of limb movements, forepaw outstretching, climbing, body proprioception, and response to vibrissae touch.

  • Rotarod Test: To assess motor coordination and balance.

  • Corner Turn Test: To evaluate sensorimotor asymmetry.

5. Histological Analysis:

• At the study endpoint, animals are euthanized, and brains are harvested.

• Brain sections are stained with hematoxylin (B73222) and eosin (B541160) (H&E) to assess neuronal damage and with specific markers for apoptosis (e.g., TUNEL staining) or neuroinflammation.

Experimental Workflow for Preclinical SAH Study

Caption: Preclinical SAH experimental workflow.

Conclusion

NP10679 represents a promising therapeutic candidate for mitigating the devastating consequences of subarachnoid hemorrhage. Its unique pH-dependent mechanism of action offers the potential for targeted neuroprotection in ischemic brain tissue with an improved safety profile. The quantitative data from preclinical and early clinical studies are encouraging, and the detailed experimental protocols provided herein should serve as a valuable resource for researchers in the field. Further investigation into the efficacy and safety of NP10679 in more advanced clinical trials is warranted to fully elucidate its therapeutic potential in SAH patients.

References

• 1. Clinical development of the GluN2B-selective NMDA receptor inhibitor NP10679 for the treatment of neurologic deficit after subarachnoid hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. neuropinc.com [neuropinc.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Phase 1 Clinical Results for NP10679, a pH-sensitive GluN2B-selective N-Methyl-D-Aspartate Receptor Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phase 1 Clinical Results for NP10679, a pH-sensitive GluN2B-selective N-methyl-d-aspartate Receptor Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for GR 100679 in In Vitro Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

GR 100679 is a potent and selective non-peptide antagonist of the tachykinin NK₂ receptor. This document provides detailed protocols for key in vitro experiments to characterize the binding affinity and functional antagonism of GR 100679. The tachykinin NK₂ receptor, a G-protein coupled receptor (GPCR), is primarily activated by the endogenous ligand Neurokinin A (NKA). Upon activation, the NK₂ receptor couples to Gαq/11, initiating a signaling cascade that leads to the activation of phospholipase C (PLC), subsequent production of inositol (B14025) phosphates (IPs), and the mobilization of intracellular calcium ([Ca²⁺]i).

These signaling pathways are crucial in various physiological processes, and their dysregulation is implicated in several pathological conditions. Therefore, understanding the interaction of antagonists like GR 100679 with the NK₂ receptor is of significant interest in drug discovery and development.

Data Presentation

The following table summarizes the quantitative data for GR 100679 and related compounds from in vitro studies.

Compound	Assay Type	Receptor	Species	Preparation	Parameter	Value
[³H]GR 100679	Radioligand Binding	NK₂	Human	CHO cell membranes	pKd	9.2
[³H]GR 100679	Radioligand Binding	NK₂	Human	CHO cell membranes	Kd	0.6 nM
GR 159897	Competitive Binding ([³H]GR 100679)	NK₂	Human	CHO cells expressing human ileum NK₂ receptors	pKi	9.5
GR 159897	Competitive Binding ([³H]GR 100679)	NK₂	Rat	Colon membranes	pKi	10.0
GR 159897	Functional Antagonism (GR64349-induced contraction)	NK₂	Guinea Pig	Trachea	pA₂	8.7
Neurokinin A	Calcium Mobilization	NK₂	-	Fibroblasts transfected with NK₂ receptor	EC₅₀	24 nM[1]
MEN 10207	Calcium Mobilization (inhibition of 0.1 µM NKA)	NK₂	-	Fibroblasts transfected with NK₂ receptor	Concentration	1 µM[1]

Experimental Protocols

Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity of a test compound for the NK₂ receptor using [³H]GR 100679 as the radioligand.

Materials:

• CHO cells stably expressing the human NK₂ receptor

• Cell harvesting buffer (e.g., ice-cold PBS)

• Membrane preparation buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 3 mM MnCl₂, 0.02% BSA, and peptidase inhibitors like phosphoramidon (B1677721) and bacitracin)

• [³H]GR 100679 (specific activity ~70-90 Ci/mmol)

• Unlabeled GR 100679 or another high-affinity NK₂ antagonist for non-specific binding determination

• Test compounds

• 96-well microplates

• Glass fiber filters (e.g., Whatman GF/B)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Membrane Preparation:

  • Culture CHO-NK₂ cells to confluency.

  • Harvest cells and wash with ice-cold PBS.

  • Homogenize cells in membrane preparation buffer and centrifuge at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed (e.g., 48,000 x g) to pellet the membranes.

  • Wash the membrane pellet with assay buffer and resuspend to a final protein concentration of 10-20 µ g/well .

• Binding Assay:

  • In a 96-well plate, add assay buffer, [³H]GR 100679 (at a final concentration close to its Kd, e.g., 0.5-1.0 nM), and either the test compound at various concentrations or buffer (for total binding).

  • For non-specific binding, add a high concentration of unlabeled GR 100679 (e.g., 1 µM).

  • Add the cell membrane preparation to initiate the binding reaction.

  • Incubate at room temperature for 60-90 minutes to reach equilibrium.

• Filtration and Counting:

  • Rapidly filter the incubation mixture through glass fiber filters using a cell harvester to separate bound from free radioligand.

  • Wash the filters multiple times with ice-cold assay buffer.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Antagonism Assay: Intracellular Calcium Mobilization

This protocol measures the ability of GR 100679 to inhibit NKA-induced increases in intracellular calcium in cells expressing the NK₂ receptor.

Materials:

• HEK293 or CHO cells stably expressing the human NK₂ receptor

• Cell culture medium

• Fluorescent calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM)

• Pluronic F-127

• Assay buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4)

• Neurokinin A (NKA)

• GR 100679

• Fluorescence plate reader with kinetic reading capabilities

Procedure:

• Cell Preparation:

  • Seed cells in a black, clear-bottom 96-well plate and grow to 80-90% confluency.

  • Prepare a loading buffer containing the calcium indicator dye and Pluronic F-127 in assay buffer.

  • Remove the culture medium from the cells and add the loading buffer.

  • Incubate for 60 minutes at 37°C to allow for dye loading.

  • Wash the cells with assay buffer to remove excess dye.

• Calcium Measurement:

  • Place the plate in the fluorescence plate reader and allow it to equilibrate.

  • Add various concentrations of GR 100679 to the wells and incubate for a predetermined time (e.g., 15-30 minutes).

  • Establish a baseline fluorescence reading.

  • Add a fixed concentration of NKA (typically at its EC₈₀) to stimulate the cells.

  • Immediately begin recording the fluorescence intensity over time.

• Data Analysis:

  • Measure the peak fluorescence response for each well.

  • Normalize the data to the baseline fluorescence.

  • Plot the percentage of inhibition of the NKA response against the log concentration of GR 100679.

  • Determine the IC₅₀ value for GR 100679.

Schild Analysis for Determining pA₂ Value

This analysis is used to determine the affinity (pA₂) of a competitive antagonist like GR 100679. It involves generating agonist concentration-response curves in the presence of increasing concentrations of the antagonist.

Procedure:

• Perform a functional assay (e.g., calcium mobilization or phosphoinositide turnover) as described above.

• Generate a full concentration-response curve for the agonist (e.g., NKA) in the absence of the antagonist.

• Generate several full concentration-response curves for the agonist in the presence of fixed, increasing concentrations of GR 100679.

• Data Analysis:

  • Determine the EC₅₀ value for the agonist from each curve.

  • Calculate the dose ratio (DR) for each antagonist concentration: DR = EC₅₀ (in the presence of antagonist) / EC₅₀ (in the absence of antagonist).

  • Plot log(DR-1) on the y-axis against the log of the molar concentration of GR 100679 on the x-axis. This is the Schild plot.

  • Perform a linear regression on the Schild plot. The slope of the line should be close to 1 for a competitive antagonist.

  • The x-intercept of the regression line is equal to the negative logarithm of the antagonist's dissociation constant (Kb), which is the pA₂ value.

Signaling Pathways and Experimental Workflows

Caption: NK₂ Receptor Signaling Pathway.

Caption: Radioligand Binding Assay Workflow.

Caption: Calcium Mobilization Assay Workflow.

References

• 1. Neurokinin A receptors are coupled to calcium mobilization in transfected fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for GR 100679 in Animal Models of Stroke

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of GR 100679, a selective 5-HT1D receptor antagonist, in preclinical animal models of ischemic stroke. The following protocols and data are intended to facilitate the investigation of its potential neuroprotective effects.

Introduction

Ischemic stroke remains a leading cause of mortality and long-term disability worldwide. The pathophysiology of ischemic stroke is complex, involving excitotoxicity, oxidative stress, inflammation, and apoptosis[1][2][3]. The serotonin (B10506) (5-HT) system, particularly the 5-HT1D receptor, has been implicated in the regulation of cerebral blood flow, and its modulation presents a potential therapeutic avenue. While the 5-HT1D receptor agonist sumatriptan (B127528) has been shown to have neuroprotective effects in a rat model of focal cerebral ischemia by improving blood flow and reducing spreading depression-like depolarizations[4], the role of 5-HT1D receptor antagonism is less understood and warrants investigation. GR 100679 is a potent and selective antagonist for the 5-HT1D receptor and can be a valuable tool to elucidate the function of this receptor in the context of stroke.

Quantitative Data Summary

As there is limited published data on the use of GR 100679 in animal models of stroke, the following tables are presented as templates for data acquisition and presentation. The data from the sumatriptan study is included for comparative context[4].

Table 1: Effect of 5-HT1D Receptor Modulation on Infarct Volume

Treatment Group	N	Dosage	Administration Route	Time of Administration	Infarct Volume (mm³)	% Reduction
Vehicle Control	10	Saline	Intravenous	5 min post-MCAO	61.8 ± 22.9	-
Sumatriptan[4]	10	2 mg/kg	Intravenous	5 min post-MCAO	16.6 ± 12.3*	73.1%
GR 100679 (Low Dose)	10	Hypothetical	Hypothetical	Hypothetical	To be determined	To be determined
GR 100679 (High Dose)	10	Hypothetical	Hypothetical	Hypothetical	To be determined	To be determined

*p < 0.01 vs. Vehicle Control. Data presented as mean ± SD.

Table 2: Effect of 5-HT1D Receptor Modulation on Neurological Deficit Scores

Treatment Group	N	24h post-MCAO	48h post-MCAO	72h post-MCAO
Sham	10	0 ± 0	0 ± 0	0 ± 0
Vehicle Control	10	To be determined	To be determined	To be determined
Sumatriptan	10	To be determined	To be determined	To be determined
GR 100679 (Low Dose)	10	To be determined	To be determined	To be determined
GR 100679 (High Dose)	10	To be determined	To be determined	To be determined

Neurological scores are based on a modified Garcia scale (0-18, where higher scores indicate greater deficit)[5][6]. Data to be presented as mean ± SD.

Experimental Protocols

Protocol 1: Transient Middle Cerebral Artery Occlusion (tMCAO) in Rats

This protocol describes the induction of focal cerebral ischemia using the intraluminal suture method, a widely used and standardized model[7][8][9].

Materials:

• Male Sprague-Dawley or Wistar rats (250-300g)

• Anesthesia: Isoflurane (5% for induction, 1.5-2% for maintenance)

• 4-0 nylon monofilament suture with a silicone-coated tip

• Surgical microscope or loupes

• Microvascular clips

• Homeothermic blanket system to maintain body temperature at 37°C

• Sterile surgical instruments

Procedure:

• Anesthetize the rat with isoflurane. Maintain anesthesia throughout the surgical procedure.

• Place the animal in a supine position on a homeothermic blanket to maintain rectal temperature at 37.0 ± 0.5°C.

• Make a midline cervical incision and expose the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Ligate the distal ECA.

• Place a temporary ligature around the CCA.

• Gently insert the silicone-coated 4-0 nylon suture into the ECA lumen and advance it to the origin of the ICA.

• Temporarily clamp the ICA.

• Advance the suture approximately 18-20 mm from the carotid bifurcation into the ICA until a slight resistance is felt, indicating the occlusion of the middle cerebral artery (MCA).

• Remove the temporary ligature on the CCA to allow blood flow to the ICA via the suture.

• After the desired occlusion period (e.g., 90 minutes), carefully withdraw the suture to allow reperfusion.

• Ligate the ECA stump.

• Close the incision in layers.

• Administer post-operative analgesia and allow the animal to recover in a warm cage.

Protocol 2: Preparation and Administration of GR 100679

Rationale for Hypothetical Dosage: Due to the lack of specific dosage information for GR 100679 in stroke models, a dose-response study is recommended. A starting point can be extrapolated from in vivo studies of other 5-HT1B/1D antagonists or CNS-active compounds. For initial studies, a range of 0.1 to 1 mg/kg could be explored, administered intravenously to ensure rapid bioavailability.

Preparation:

• Dissolve GR 100679 in a vehicle appropriate for intravenous administration (e.g., sterile saline).

• Prepare fresh solutions on the day of the experiment.

• Filter-sterilize the solution before injection.

Administration:

• Route: Intravenous (i.v.) via the tail vein.

• Timing:

  • Pre-treatment: Administer 30 minutes before MCAO.

  • Post-treatment: Administer at the time of reperfusion or shortly after.

• Volume: Administer a low volume (e.g., 1 ml/kg) to avoid fluid overload.

Protocol 3: Assessment of Neuroprotection

A. Infarct Volume Measurement using TTC Staining This method is a standard procedure for visualizing the extent of ischemic damage[7][9].

Materials:

• 2% 2,3,5-triphenyltetrazolium chloride (TTC) in phosphate-buffered saline (PBS)

• 10% neutral buffered formalin

• Brain matrix slicer

• Digital scanner or camera

Procedure:

• At 24 or 48 hours post-MCAO, euthanize the animal with an overdose of anesthetic.

• Perfuse transcardially with cold saline.

• Carefully remove the brain and chill it at -20°C for 20 minutes for easier slicing.

• Place the brain in a rat brain matrix and slice it into 2 mm coronal sections.

• Immerse the slices in 2% TTC solution at 37°C for 20-30 minutes in the dark. Healthy tissue will stain red, while the infarcted tissue will remain white.

• Fix the stained slices in 10% formalin.

• Capture high-resolution images of the slices.

• Quantify the infarct area in each slice using image analysis software (e.g., ImageJ).

• Calculate the total infarct volume, correcting for edema: Corrected Infarct Volume = [Volume of Contralateral Hemisphere] - [Volume of Non-infarcted Ipsilateral Hemisphere].

B. Neurological Deficit Scoring A modified Garcia neurological score is a reliable method to assess sensorimotor deficits[6].

Procedure: Evaluate the animals at 24, 48, and 72 hours post-MCAO on the following parameters, with scores ranging from 0 (no deficit) to 3 or 4 (severe deficit) for each test. The total score ranges from 3 to 18.

• Spontaneous Activity: Observe the animal in a cage for 5 minutes.

• Symmetry in Limb Movement: Observe the animal's movement.

• Forelimb Outstretching: Suspend the animal by its tail.

• Climbing: Place the animal on a wire cage wall.

• Body Proprioception: Push the animal sideways.

• Response to Vibrissae Stimulation: Touch the vibrissae on each side with a needle.

Visualizations

Signaling Pathway

Caption: Putative signaling pathway of GR 100679 in ischemic stroke.

Experimental Workflow

Caption: Experimental workflow for evaluating GR 100679 in a rat MCAO model.

References

• 1. The science of cerebral ischemia and the quest for neuroprotection: navigating past failure to future success - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Neuropharmacology – Special Issue on Cerebral Ischemia Mechanisms of Ischemic Brain Damage – Review Article - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ischemia-reperfusion Injury in the Brain: Mechanisms and Potential Therapeutic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neuroprotective effect of sumatriptan, a 5-HT(1D) receptor agonist, in focal cerebral ischemia of rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. publicatio.bibl.u-szeged.hu [publicatio.bibl.u-szeged.hu]
• 6. Correcting for Brain Swelling’s Effects on Infarct Volume Calculation After Middle Cerebral Artery Occlusion in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Intraluminal Middle Cerebral Artery Occlusion (MCAO) Model for Ischemic Stroke with Laser Doppler Flowmetry Guidance in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mouse Model of Middle Cerebral Artery Occlusion - PMC [pmc.ncbi.nlm.nih.gov]

Techniques for Measuring GR 100679 Binding Affinity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

GR 100679 is a potent and selective peptide antagonist for the tachykinin neurokinin-2 (NK2) receptor, a G protein-coupled receptor (GPCR). The tachykinin family of neuropeptides, including neurokinin A (NKA), the endogenous ligand for the NK2 receptor, is involved in a variety of physiological processes such as smooth muscle contraction, inflammation, and pain transmission. Understanding the binding affinity of ligands like GR 100679 to the NK2 receptor is crucial for the development of novel therapeutics targeting this system.

These application notes provide detailed methodologies for measuring the binding affinity of GR 100679 to the NK2 receptor using established techniques. The protocols are intended to guide researchers in setting up and performing these assays, and in analyzing the resulting data.

Quantitative Data Summary

The following table summarizes the key quantitative data for ligands binding to the tachykinin NK2 receptor.

Ligand	Receptor	Assay Type	Cell Line	Measured Parameter	Value
GR 159897	Human NK2	Competitive Radioligand Binding ([3H]GR 100679)	CHO	pKi	9.5[1][2]
Neurokinin A (NKA)	Hamster NK2	Radioligand Binding	Urinary Bladder Membranes	-	High Affinity[3]
SR 48968	Rat NK2	Radioligand Binding ([3H]SR 48968)	Anterior Pituitary Membranes	Kd	0.38 nM[1]
SR 48968	Rat NK2	Radioligand Binding ([3H]SR 48968)	Anterior Pituitary Cells	Kd	16.78 nM[1]
Neurokinin A (NKA)	Rat NK2	Competitive Radioligand Binding ([3H]SR 48968)	Anterior Pituitary Membranes	Ki	0.48 nM[1]

Experimental Protocols

Radioligand Binding Assay

Radioligand binding assays are the gold standard for determining the affinity of a ligand for its receptor.[4] A tritiated form of GR 100679, [3H]GR 100679, is a valuable tool for these studies.

Objective: To determine the binding affinity (Ki) of unlabeled GR 100679 or other test compounds for the NK2 receptor through competition with [3H]GR 100679.

Materials:

• Membranes from Chinese Hamster Ovary (CHO) cells stably expressing the human NK2 receptor (CHO-hNK2).

• [3H]GR 100679 (specific activity ~80-100 Ci/mmol).

• Unlabeled GR 100679 and other test compounds.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 5 mM MgCl2, 0.1% BSA, and a protease inhibitor cocktail.

• Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

• 96-well microplates.

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation cocktail.

• Scintillation counter.

• Filtration apparatus.

Protocol:

• Membrane Preparation: Homogenize CHO-hNK2 cells in ice-cold lysis buffer and centrifuge to pellet the membranes.[5] Wash the pellet and resuspend in assay buffer. Determine the protein concentration using a standard method (e.g., Bradford assay).

• Assay Setup: In a 96-well plate, add the following in triplicate:

  • 50 µL of assay buffer (for total binding) or a high concentration of unlabeled NKA (e.g., 1 µM) for non-specific binding.

  • 50 µL of various concentrations of the unlabeled test compound (e.g., GR 100679).

  • 50 µL of [3H]GR 100679 at a concentration close to its Kd (if known) or at a low nanomolar concentration (e.g., 1 nM).

  • 100 µL of the CHO-hNK2 membrane preparation (typically 10-50 µg of protein).

• Incubation: Incubate the plates at room temperature for 60-90 minutes with gentle agitation to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters pre-soaked in wash buffer using a cell harvester. Wash the filters three times with 3 mL of ice-cold wash buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC50 value (the concentration of competitor that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant. If the Kd of [3H]GR 100679 is not known, it can be determined through saturation binding experiments.

Experimental Workflow for Radioligand Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that allows for the real-time monitoring of binding events between a ligand and an analyte.[4] This method can provide kinetic information (association and dissociation rates) in addition to binding affinity.

Objective: To determine the kinetics and affinity of GR 100679 binding to the purified and solubilized NK2 receptor.

Materials:

• Purified, detergent-solubilized human NK2 receptor.

• GR 100679 peptide.

• SPR instrument (e.g., Biacore).

• Sensor chip (e.g., CM5).

• Immobilization reagents (e.g., EDC/NHS).

• Running buffer (e.g., HBS-EP+).

• Regeneration solution (e.g., low pH glycine).

Protocol:

• Receptor Immobilization:

  • Activate the carboxymethylated dextran (B179266) surface of the sensor chip using a mixture of EDC and NHS.

  • Inject the purified NK2 receptor over the activated surface to allow for covalent immobilization via amine coupling. The amount of immobilized receptor should be optimized to avoid mass transport limitations.

  • Deactivate any remaining active esters with an injection of ethanolamine.

  • A reference flow cell should be prepared in the same way but without the receptor to subtract non-specific binding and bulk refractive index changes.

• Binding Analysis:

  • Inject a series of concentrations of GR 100679 in running buffer over the receptor and reference surfaces.

  • Monitor the association phase during the injection and the dissociation phase during the subsequent flow of running buffer.

  • The contact time and flow rate should be optimized to ensure reliable kinetic data.

• Surface Regeneration:

  • After each binding cycle, inject the regeneration solution to remove any remaining bound analyte from the receptor surface. The regeneration conditions should be harsh enough to remove the analyte completely but gentle enough not to denature the immobilized receptor.

• Data Analysis:

  • Subtract the reference flow cell data from the active flow cell data to obtain specific binding sensorgrams.

  • Fit the sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD = kd/ka).

Experimental Workflow for Surface Plasmon Resonance

Caption: Workflow for an SPR-based binding affinity measurement.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes that occur upon binding of a ligand to a macromolecule, providing a complete thermodynamic profile of the interaction (ΔH, ΔS, and KD).

Objective: To determine the thermodynamic parameters of GR 100679 binding to the NK2 receptor.

Materials:

• Purified, detergent-solubilized human NK2 receptor.

• GR 100679 peptide.

• ITC instrument.

• Dialysis buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4).

Protocol:

• Sample Preparation:

  • Dialyze both the NK2 receptor and GR 100679 peptide extensively against the same buffer to minimize heats of dilution.

  • Accurately determine the concentrations of both the receptor and the peptide.

• ITC Experiment:

  • Load the NK2 receptor solution into the sample cell of the calorimeter.

  • Load the GR 100679 solution into the injection syringe at a concentration typically 10-20 times that of the receptor.

  • Perform a series of small, sequential injections of the peptide into the receptor solution while monitoring the heat change after each injection.

  • A control experiment titrating the peptide into the buffer alone should be performed to determine the heat of dilution.

• Data Analysis:

  • Subtract the heat of dilution from the raw titration data.

  • Integrate the heat change for each injection and plot it against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., single-site binding model) to determine the stoichiometry (n), the binding enthalpy (ΔH), and the association constant (Ka), from which the dissociation constant (KD = 1/Ka) can be calculated. The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated using the equation: ΔG = -RTln(Ka) = ΔH - TΔS.

Experimental Workflow for Isothermal Titration Calorimetry

Caption: Workflow for an ITC-based binding affinity measurement.

Tachykinin NK2 Receptor Signaling Pathways

The tachykinin NK2 receptor is a GPCR that can couple to multiple G protein subtypes, primarily Gq/11 and Gs, and potentially Gi. Activation of these pathways leads to distinct downstream cellular responses.

Caption: Tachykinin NK2 receptor signaling pathways.

References

• 1. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 2. GR159897, a potent non-peptide antagonist at tachykinin NK2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Agonist and antagonist binding to tachykinin peptide NK-2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. Molecular determinants of peptide and nonpeptide NK-2 receptor antagonists binding sites of the human tachykinin NK-2 receptor by site-directed mutagenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of GR 100679 (M100907) in Electrophysiology Recordings: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

GR 100679, now more commonly known as M100907, is a highly potent and selective antagonist for the serotonin (B10506) 5-HT2A receptor. This property makes it an invaluable tool in neuroscience research, particularly in the field of electrophysiology, for dissecting the role of 5-HT2A receptors in neuronal excitability, synaptic transmission, and network activity. As a G protein-coupled receptor (GPCR) antagonist, M100907 blocks the signaling cascade initiated by serotonin binding to the 5-HT2A receptor, which is primarily coupled to the Gq/G11 pathway. Understanding the application of M100907 in electrophysiological studies is crucial for researchers investigating neuropsychiatric disorders such as schizophrenia and depression, where 5-HT2A receptor dysfunction is implicated.

These application notes provide a comprehensive overview of the use of M100907 in various electrophysiological paradigms, including quantitative data on its effects and detailed experimental protocols.

Data Presentation

The following tables summarize the quantitative effects of M100907 in various electrophysiological and neurochemical preparations.

Table 1: In Vitro Electrophysiological Effects of M100907

Preparation	Measurement	Effect of M100907	Concentration/Dose	EC50/IC50	Reference
Rat medial prefrontal cortex slices	NMDA-induced responses in pyramidal cells	Potentiation (350-550% increase)	Concentration-dependent	14 nmol/L (EC50)	[1]
Rat medial prefrontal cortex slices	AMPA-induced responses in pyramidal cells	No significant alteration	Not specified	-	[1]
Rat medial prefrontal cortex slices	Evoked excitatory postsynaptic potentials (EPSPs) and currents (EPSCs)	Increased amplitude and duration	Not specified	-	[1]
Rat hippocampal CA1 slices	NMDA responses and EPSCs in pyramidal cells	Marked potentiation	Not specified	-
Rat hippocampal CA1 slices	Induction of long-term potentiation (LTP)	Enhancement	Not specified	-

Table 2: In Vivo Electrophysiological and Neurochemical Effects of M100907

Animal Model	Measurement	Effect of M100907	Dose (i.p. or i.v.)	Reference
Rat (anesthetized)	Basal firing rate of substantia nigra pars compacta (SNC) and ventral tegmental area (VTA) DA neurons	No significant alteration (i.v.)	0.01-0.64 mg/kg	[2]
Rat (anesthetized)	Number of spontaneously active SNC and VTA DA neurons	Significant increase (acute i.p.)	0.1 mg/kg	[2]
Rat (anesthetized)	Bursting activity of VTA DA neurons	Significant decrease (acute i.p.)	All doses tested	[2]
Rat (anesthetized)	Bursting activity of SNC DA neurons	Increased (acute i.p.)	0.1 mg/kg	[2]
Rat (anesthetized)	Number of spontaneously active SNC and VTA DA neurons	Significant decrease (repeated admin., 21 days)	0.03 and 0.1 mg/kg	[2]
Rat (conscious)	K+-stimulated dopamine (B1211576) release in medial prefrontal cortex	Concentration-dependent blockade	Not specified (local infusion)	[3]
Rat (conscious)	DOI-induced increases in dopamine release in mPFC	Blockade	Not specified (local infusion)	[3]
MPTP-treated mice	Striatal extracellular glutamate (B1630785) levels	Significant decrease	100 nM (local perfusion)	[4]

Signaling Pathway

M100907 acts as a selective antagonist at the 5-HT2A receptor, which is a Gq/G11 protein-coupled receptor. The binding of an agonist (like serotonin) to this receptor typically initiates a signaling cascade that leads to increased neuronal excitability. M100907 blocks this pathway.

Caption: Signaling pathway of the 5-HT2A receptor and the inhibitory action of GR 100679 (M100907).

Experimental Protocols

In Vitro Whole-Cell Patch-Clamp Recordings from Brain Slices

This protocol is designed to investigate the effects of M100907 on synaptic transmission and neuronal excitability in acute brain slices.

Experimental Workflow:

Caption: Workflow for in vitro whole-cell patch-clamp experiments using M100907.

a. Solutions:

• Artificial Cerebrospinal Fluid (aCSF):

  • Composition (in mM): 126 NaCl, 2.5 KCl, 1.25 NaH2PO4, 2 MgCl2, 2 CaCl2, 26 NaHCO3, 10 D-glucose.

  • Preparation: Continuously bubbled with carbogen (B8564812) (95% O2 / 5% CO2) to maintain a pH of 7.4. Osmolarity should be adjusted to ~300-310 mOsm.

• Internal (Pipette) Solution (for voltage-clamp):

  • Composition (in mM): 135 Cs-methanesulfonate, 8 NaCl, 10 HEPES, 0.5 EGTA, 4 Mg-ATP, 0.3 Na-GTP, 5 QX-314.

  • Preparation: pH adjusted to 7.2-7.3 with CsOH. Osmolarity adjusted to ~290-295 mOsm.

• Internal (Pipette) Solution (for current-clamp):

  • Composition (in mM): 135 K-gluconate, 8 NaCl, 10 HEPES, 0.5 EGTA, 4 Mg-ATP, 0.3 Na-GTP.

  • Preparation: pH adjusted to 7.2-7.3 with KOH. Osmolarity adjusted to ~290-295 mOsm.

b. Slice Preparation:

• Anesthetize a young adult rat or mouse according to approved institutional protocols.

• Rapidly decapitate the animal and dissect the brain in ice-cold, oxygenated aCSF.

• Prepare coronal or sagittal slices (e.g., 300 µm thick) of the region of interest (e.g., prefrontal cortex, hippocampus) using a vibratome.

• Transfer slices to a recovery chamber with aCSF at 32-34°C for at least 30 minutes, then maintain at room temperature until recording.

c. Recording Procedure:

• Transfer a single slice to the recording chamber of an upright microscope and continuously perfuse with oxygenated aCSF at 2-3 mL/min.

• Visualize neurons using differential interference contrast (DIC) optics.

• Pull patch pipettes from borosilicate glass to a resistance of 3-6 MΩ when filled with the internal solution.

• Approach a target neuron with the pipette while applying positive pressure.

• Upon contact with the cell membrane, release the positive pressure to form a gigaohm seal.

• Apply gentle suction to rupture the membrane and achieve the whole-cell configuration.

• Record baseline synaptic activity (spontaneous or evoked) for 5-10 minutes.

• Bath-apply M100907 at the desired concentration.

• Record the effects of M100907 on the electrophysiological parameters of interest.

• If possible, perform a washout by perfusing with drug-free aCSF.

In Vivo Extracellular Single-Unit Recordings

This protocol is for investigating the effects of systemically administered M100907 on the firing rate and pattern of neurons in anesthetized animals.

Experimental Workflow:

Caption: Workflow for in vivo single-unit recording experiments with M100907.

a. Animal Preparation:

• Anesthetize a rat with an appropriate anesthetic (e.g., urethane (B1682113) or isoflurane) and ensure a stable level of anesthesia throughout the experiment.

• Mount the animal in a stereotaxic frame.

• Perform a craniotomy over the target brain region (e.g., ventral tegmental area, prefrontal cortex) based on stereotaxic coordinates.

• Carefully remove the dura mater to expose the cortical surface.

b. Recording Procedure:

• Lower a recording electrode (e.g., a glass micropipette filled with 2M NaCl and pontamine sky blue for later histological verification) into the target brain region.

• Identify and isolate the action potentials of a single neuron based on waveform characteristics.

• Record the baseline firing rate and pattern of the neuron for a stable period (e.g., 10-15 minutes).

• Administer M100907 via an intravenous (i.v.) or intraperitoneal (i.p.) route.

• Continuously record the neuronal activity for an extended period to observe the drug's effects.

c. Data Analysis:

• Spikes are typically sorted offline to ensure the analysis is performed on a well-isolated single unit.

• Analyze changes in firing rate, inter-spike interval histograms, and bursting parameters (e.g., number of bursts, spikes per burst) before and after drug administration.

Conclusion

GR 100679 (M100907) is a powerful and selective tool for investigating the role of 5-HT2A receptors in neuronal function. Its application in electrophysiological recordings has provided significant insights into its modulatory effects on glutamatergic and dopaminergic systems. The protocols outlined above provide a foundation for researchers to design and execute experiments to further elucidate the complex roles of the 5-HT2A receptor in both normal brain function and in the pathophysiology of various neurological and psychiatric disorders. Careful experimental design and data analysis are crucial for obtaining reliable and interpretable results.

References

• 1. M100907, a selective 5-HT2A receptor antagonist and a potential antipsychotic drug, facilitates N-methyl-D-aspartate-receptor mediated neurotransmission in the rat medial prefrontal cortical neurons in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Acute and repeated administration of the selective 5-HT(2A) receptor antagonist M100907 significantly alters the activity of midbrain dopamine neurons: an in vivo electrophysiological study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. M100,907, a selective 5-HT(2A) antagonist, attenuates dopamine release in the rat medial prefrontal cortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The 5-HT2A Receptor Antagonist M100907 Produces Antiparkinsonian Effects and Decreases Striatal Glutamate - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying NMDA Receptor Subtypes Using NR2B-Selective Antagonists

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing NR2B subunit-selective antagonists, such as Ifenprodil and Ro 25-6981, as pharmacological tools to investigate the physiological and pathological roles of NMDA receptor subtypes. Due to the scarcity of available data for GR 100679, this document focuses on well-characterized alternative compounds with established selectivity for NR2B-containing NMDA receptors.

Introduction to NR2B-Containing NMDA Receptors

N-methyl-D-aspartate (NMDA) receptors are ionotropic glutamate (B1630785) receptors crucial for excitatory synaptic transmission, synaptic plasticity, learning, and memory.[1] Functional NMDA receptors are heterotetrameric complexes typically composed of two glycine-binding GluN1 subunits and two glutamate-binding GluN2 subunits. The four GluN2 subunits (GluN2A, GluN2B, GluN2C, and GluN2D) confer distinct biophysical and pharmacological properties to the receptor complex.[2]

The GluN2B subunit is highly expressed in the forebrain during early development and its expression decreases as synapses mature, being partially replaced by the GluN2A subunit.[2] However, GluN2B-containing receptors remain present at extrasynaptic sites in the adult brain and are implicated in various neurological disorders, including stroke, Parkinson's disease, and chronic pain.[3][4][5] The selective antagonism of NR2B-containing NMDA receptors allows for the dissection of their specific roles in cellular signaling and disease pathophysiology.

Featured NR2B-Selective Antagonists: Ifenprodil and Ro 25-6981

Ifenprodil and Ro 25-6981 are non-competitive antagonists that bind to a unique site at the interface of the GluN1 and GluN2B N-terminal domains.[2][6] This allosteric inhibition results in a reduction of the channel's open probability.[6] Ro 25-6981 is a more potent and selective antagonist for GluN2B-containing receptors compared to Ifenprodil.[7][8]

Data Presentation: Quantitative Analysis of Antagonist Selectivity

The following tables summarize the inhibitory potency (IC50) of Ifenprodil and Ro 25-6981 on different NMDA receptor subunit combinations, highlighting their selectivity for NR2B.

Table 1: Inhibitory Potency (IC50) of Ifenprodil on NMDA Receptor Subtypes

Receptor Subunit Combination	Cell Type	IC50 (µM)	Fold Selectivity (NR2A/NR2B)	Reference(s)
NR1A/NR2B	Xenopus oocytes	0.34	~429x	[6][9]
NR1A/NR2A	Xenopus oocytes	146	[6][9]
NR1/NR2B	Cultured Hippocampal Neurons	0.75	~215x	[10]
NR1/NR2A	Cultured Hippocampal Neurons	161	[10]

Table 2: Inhibitory Potency (IC50) of Ro 25-6981 on NMDA Receptor Subtypes

Receptor Subunit Combination	Cell Type	IC50 (µM)	Fold Selectivity (NR2A/NR2B)	Reference(s)
NR1C/NR2B	Xenopus oocytes	0.009	>5700x	[8]
NR1C/NR2A	Xenopus oocytes	52	[8]
NR1/NR2B	Cultured Cortical Neurons	0.04 (vs. OGD)	-	[8]
NR1/NR2B	Rat Forebrain Membranes	0.003 (³H-MK-801 binding)	>49000x	[8]
NR1/NR2A	Rat Forebrain Membranes	149 (³H-MK-801 binding)	[8]

Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp Electrophysiology

This protocol details the methodology for assessing the inhibitory effect of an NR2B-selective antagonist on NMDA receptor-mediated currents in cultured neurons.

Objective: To quantify the potency and selectivity of an NR2B antagonist on native NMDA receptors.

Materials:

• Cell Culture: Primary neuronal cultures (e.g., hippocampal or cortical neurons) plated on glass coverslips.

• Solutions:

  • External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 10 HEPES, 10 Glucose, 0.01 Glycine, 0.001 Tetrodotoxin (TTX), 0.02 Bicuculline methiodide. Adjust pH to 7.4 with NaOH.

  • Internal Solution (in mM): 140 Cs-gluconate, 10 HEPES, 10 BAPTA, 2 MgCl₂, 2 ATP-Mg, 0.3 GTP-Na. Adjust pH to 7.2 with CsOH.

  • Agonist Solution: External solution containing 100 µM NMDA and 10 µM Glycine.

  • Antagonist Stock Solution: 10 mM Ifenprodil or Ro 25-6981 in DMSO.

• Equipment: Patch-clamp amplifier, microscope, micromanipulator, perfusion system, data acquisition software.

Procedure:

• Place a coverslip with cultured neurons in the recording chamber and perfuse with the external solution.

• Pull borosilicate glass pipettes to a resistance of 3-5 MΩ and fill with the internal solution.

• Establish a whole-cell patch-clamp configuration on a selected neuron.

• Clamp the neuron at a holding potential of -70 mV.

• Apply the agonist solution to evoke a stable baseline NMDA receptor-mediated current.

• Co-apply the agonist solution containing the desired concentration of the NR2B antagonist. Record the inhibited current until a steady-state block is achieved.

• To determine the IC50, apply a range of antagonist concentrations.

• Wash out the antagonist by perfusing with the agonist solution alone to assess reversibility.

Data Analysis: Measure the peak or steady-state current amplitude in the presence and absence of the antagonist. Plot the percentage of inhibition as a function of antagonist concentration and fit the data with a Hill equation to determine the IC50.

References

• 1. NMDA receptor - Wikipedia [en.wikipedia.org]
• 2. Allosteric modulators of NR2B-containing NMDA receptors: molecular mechanisms and therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Promising targets of cell death signaling of NR2B receptor subunit in stroke pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Role of N-Methyl-D-Aspartate Receptor NR2B Subunit in Inflammatory Arthritis-Induced Chronic Pain and Peripheral Sensitized Neuropathic Pain: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Ro 25-6981, a highly potent and selective blocker of N-methyl-D-aspartate receptors containing the NR2B subunit. Characterization in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ifenprodil discriminates subtypes of the N-methyl-D-aspartate receptor: selectivity and mechanisms at recombinant heteromeric receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Ifenprodil blocks N-methyl-D-aspartate receptors by a two-component mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for Dissolving and Storing GR 100679

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution and storage of GR 100679, a potent and selective 5-HT1D receptor antagonist. Adherence to these guidelines is crucial for maintaining the compound's integrity and ensuring accurate and reproducible experimental results.

Chemical Properties and Solubility

GR 100679 is a non-peptide antagonist with the molecular formula C34H44N6O5 and a molecular weight of 616.7 g/mol .[1] Its solubility in common laboratory solvents is a critical factor for the preparation of stock solutions.

Table 1: Solubility of GR 100679

Solvent	Molar Solubility	Approx. mg/mL Solubility
Dimethyl Sulfoxide (DMSO)	up to 50 mM	~30.84 mg/mL
Ethanol	up to 10 mM	~6.17 mg/mL

Note: The mg/mL solubility is calculated based on the molecular weight of 616.7 g/mol . It is recommended to perform a small-scale solubility test before preparing large-volume stock solutions.

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of GR 100679 in DMSO.

Materials:

• GR 100679 (solid form)

• Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

• Sterile, amber microcentrifuge tubes or vials

• Calibrated precision balance

• Vortex mixer

• Pipettors and sterile, filtered pipette tips

Procedure:

• Equilibration: Allow the vial of GR 100679 to equilibrate to room temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

• Weighing: Tare a sterile microcentrifuge tube on a precision balance. Carefully weigh the desired amount of GR 100679. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.17 mg of the compound.

• Dissolution: Add the appropriate volume of DMSO to the tube containing the weighed GR 100679. For a 10 mM solution with 6.17 mg of the compound, add 1 mL of DMSO.

• Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is completely dissolved. Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary, but avoid excessive heat.

• Verification: Visually inspect the solution to ensure there are no undissolved particulates. The solution should be clear.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or below.

Workflow for Dissolving and Storing GR 100679

Caption: Workflow for dissolving and storing GR 100679.

Storage and Stability

Proper storage of GR 100679 is essential to maintain its chemical stability and biological activity.

Table 2: Storage Recommendations

Form	Storage Condition	Recommended Duration
Solid	Desiccate at -20°C	Up to 6 months
Stock Solution (in DMSO or Ethanol)	Aliquoted at -20°C or below	Up to 1 month

Important Considerations:

• Light Sensitivity: Protect the solid compound and its solutions from light. Use amber or light-blocking containers.

• Hygroscopicity: GR 100679 is potentially hygroscopic. Store the solid form in a desiccator.

• Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of stock solutions as this can lead to degradation. Aliquoting into single-use volumes is highly recommended.

Signaling Pathway

GR 100679 is a selective antagonist of the 5-hydroxytryptamine (serotonin) receptor 1D (5-HT1D). The 5-HT1D receptor is a G protein-coupled receptor (GPCR) that, upon activation by its endogenous ligand serotonin (B10506), inhibits the activity of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. By blocking this interaction, GR 100679 prevents the downstream signaling cascade initiated by serotonin binding.

Caption: Signaling pathway of the 5-HT1D receptor and the antagonistic action of GR 100679.

References

• 1. GR 100679 | C34H44N6O5 | CID 5311129 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Investigating Neuronal Excitotoxicity with GR 100679

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neuronal excitotoxicity, a pathological process involving the overactivation of glutamate (B1630785) receptors, is a key contributor to neuronal damage and death in a range of neurological disorders, including stroke, traumatic brain injury, and neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The excessive influx of calcium ions (Ca2+) through N-methyl-D-aspartate (NMDA) and other glutamate receptors triggers a cascade of detrimental intracellular events, including mitochondrial dysfunction, generation of reactive oxygen species (ROS), and activation of apoptotic pathways.

GR 100679 is a potent and selective antagonist of the serotonin (B10506) 5-HT3 receptor. While traditionally recognized for its anti-emetic properties, emerging research indicates a potential role for 5-HT3 receptor modulation in neuronal excitotoxicity. Blockade of 5-HT3 receptors has been shown to counteract key aspects of the excitotoxic cascade, including reducing calcium influx, mitigating oxidative stress, and inhibiting caspase-3 activation.[1][2] This makes GR 100679 a valuable pharmacological tool for investigating the contribution of serotonergic signaling to excitotoxic neuronal injury and for exploring novel neuroprotective strategies.

These application notes provide detailed protocols for utilizing GR 100679 in both in vitro and in vivo models of neuronal excitotoxicity.

Data Presentation

Table 1: In Vitro Neuroprotective Effects of 5-HT3 Receptor Antagonists against Excitotoxicity

Compound	Model System	Excitotoxic Insult	Measured Parameters	Effective Concentration	Reference
MDL 72222 (5-HT3 Antagonist)	Primary Cortical Neurons	β-amyloid (10 µM) + Glutamate	Calcium release, ROS, Caspase-3	0.1–10 µM	[2]
Generic 5-HT3R Antagonists	Rat Cortical Neurons	Oxidative Stress	Caspase-3 activation, Calcium influx, ROS generation	Not Specified	[1]

Note: Data for GR 100679 in specific excitotoxicity models is limited in the currently available literature. The data presented for other 5-HT3 antagonists can be used as a starting point for designing experiments with GR 100679.

Experimental Protocols

Protocol 1: In Vitro Assessment of Neuroprotection by GR 100679 in a Glutamate-Induced Excitotoxicity Model

This protocol details the procedure for evaluating the neuroprotective effects of GR 100679 against glutamate-induced excitotoxicity in primary neuronal cultures.

1. Materials:

• Primary cortical or hippocampal neurons (e.g., from E18 rat or mouse embryos)

• Neurobasal medium supplemented with B27 and GlutaMAX

• Poly-D-lysine coated culture plates or coverslips

• GR 100679 (Tocris Bioscience or equivalent)

• Glutamate

• Cell viability assays (e.g., MTT, LDH release assay)

• Fluorescent indicators for calcium imaging (e.g., Fura-2 AM), ROS detection (e.g., DCFDA), and apoptosis (e.g., Caspase-3/7 activity assay)

• Microplate reader and fluorescence microscope

2. Methods:

• Neuronal Culture:

  • Isolate and culture primary neurons according to standard laboratory protocols.

  • Plate neurons at a suitable density on poly-D-lysine coated plates/coverslips.

  • Maintain cultures for 7-14 days in vitro (DIV) to allow for maturation.

• GR 100679 Treatment:

  • Prepare a stock solution of GR 100679 in a suitable solvent (e.g., DMSO).

  • On the day of the experiment, dilute GR 100679 to final desired concentrations (e.g., 0.1, 1, 10 µM) in pre-warmed culture medium.

  • Pre-incubate the neuronal cultures with GR 100679 for a specified period (e.g., 1-2 hours) before inducing excitotoxicity.

• Induction of Excitotoxicity:

  • Prepare a stock solution of glutamate in water or culture medium.

  • Expose the neuronal cultures to a toxic concentration of glutamate (e.g., 50-100 µM) for a defined duration (e.g., 15-30 minutes). A dose-response curve for glutamate toxicity should be established for the specific neuronal culture system.

  • After the exposure period, wash the cells with fresh, glutamate-free medium.

• Assessment of Neuroprotection (24 hours post-insult):

  • Cell Viability:

    • MTT Assay: Measure the metabolic activity of viable cells.

    • LDH Assay: Quantify the release of lactate (B86563) dehydrogenase from damaged cells into the culture medium.

  • Mechanistic Assays:

    • Intracellular Calcium Imaging: Use a fluorescent calcium indicator to measure changes in intracellular calcium levels during and after glutamate exposure in the presence or absence of GR 100679.

    • ROS Measurement: Employ a fluorescent probe to quantify the generation of reactive oxygen species.

    • Caspase-3/7 Activity Assay: Measure the activity of executioner caspases to assess apoptosis.

3. Expected Results: Pre-treatment with GR 100679 is expected to increase neuronal viability and reduce the markers of excitotoxicity (calcium dysregulation, ROS production, and caspase activation) in a concentration-dependent manner.

Protocol 2: In Vivo Evaluation of GR 100679 in a Rodent Model of Stroke (Middle Cerebral Artery Occlusion - MCAO)

This protocol outlines the use of GR 100679 in a preclinical model of ischemic stroke to assess its neuroprotective potential.

1. Materials:

• Adult male rodents (e.g., Sprague-Dawley rats or C57BL/6 mice)

• Anesthesia (e.g., isoflurane)

• Surgical instruments for MCAO

• GR 100679

• Vehicle (e.g., saline)

• TTC (2,3,5-triphenyltetrazolium chloride) stain

• Behavioral testing apparatus (e.g., rotarod, cylinder test)

2. Methods:

• Animal Model:

  • Induce focal cerebral ischemia using the intraluminal filament model of MCAO.

• Drug Administration:

  • Prepare a solution of GR 100679 in a suitable vehicle.

  • Administer GR 100679 (e.g., via intraperitoneal or intravenous injection) at a predetermined dose and time point relative to the MCAO procedure (e.g., 30 minutes before or up to 6 hours after reperfusion).

  • A control group should receive the vehicle alone.

• Assessment of Neuroprotection:

  • Infarct Volume Measurement (48-72 hours post-MCAO):

    • Sacrifice the animals and harvest the brains.

    • Slice the brains into coronal sections.

    • Stain the sections with TTC to differentiate between infarcted (white) and viable (red) tissue.

    • Quantify the infarct volume using image analysis software.

  • Neurological Deficit Scoring (daily for up to 7 days post-MCAO):

    • Evaluate motor and sensory function using a standardized neurological deficit scale.

  • Behavioral Testing (from 3 days up to several weeks post-MCAO):

    • Assess motor coordination and balance using the rotarod test.

    • Evaluate forelimb asymmetry using the cylinder test.

3. Expected Results: Treatment with GR 100679 is hypothesized to reduce the infarct volume and improve neurological and behavioral outcomes compared to the vehicle-treated control group.

Mandatory Visualizations

Caption: Signaling pathway of neuronal excitotoxicity and the inhibitory role of GR 100679.

Caption: Experimental workflow for in vitro neuroprotection studies with GR 100679.

Caption: Logical relationship of GR 100679's mechanism in neuroprotection.

References

• 1. 5-HT3 Receptor Antagonism: A Potential Therapeutic Approach for the Treatment of Depression and other Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: NP10679 in Preclinical CNS Disorder Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

NP10679 is a novel, investigational neuroprotective agent characterized as a selective, pH-dependent antagonist of the GluN2B subunit of the N-methyl-D-aspartate (NMDA) receptor. This unique mechanism of action allows for targeted inhibition of NMDA receptors in the acidic microenvironment characteristic of ischemic brain tissue, while sparing physiological receptor function in healthy tissue. This property minimizes the risk of on-target adverse effects commonly associated with non-selective NMDA receptor antagonists.[1][2] Preclinical studies have demonstrated the potential of NP10679 in mitigating neuronal damage in models of ischemic stroke and subarachnoid hemorrhage (SAH), suggesting its promise as a therapeutic candidate for these and other CNS disorders involving excitotoxicity.[1][3][4]

Mechanism of Action: pH-Dependent GluN2B Antagonism

Under ischemic conditions, such as those occurring during a stroke or SAH, localized tissue acidosis creates an acidic extracellular environment. NP10679 exhibits significantly higher potency in inhibiting GluN2B-containing NMDA receptors at a lower pH (e.g., 6.9) compared to physiological pH.[1][2] Overactivation of NMDA receptors, particularly those containing the GluN2B subunit, is a key driver of excitotoxic neuronal death in ischemic conditions. This overactivation leads to excessive calcium (Ca2+) influx, triggering a cascade of detrimental downstream signaling pathways. By selectively blocking these receptors in the ischemic penumbra, NP10679 is poised to interrupt this excitotoxic cascade, thereby reducing neuronal apoptosis and subsequent neurological deficits.

Signaling Pathway of NP10679-Mediated Neuroprotection

Caption: NP10679's pH-dependent inhibition of GluN2B-NMDA receptors.

Preclinical Efficacy Data

While specific dose-response data from preclinical studies of NP10679 are not extensively available in the public domain, existing research highlights its efficacy in relevant animal models of CNS disorders.

Ischemic Stroke (Middle Cerebral Artery Occlusion Model)

In a murine model of transient focal cerebral ischemia induced by middle cerebral artery occlusion (MCAO), NP10679 has been shown to be effective in reducing infarct volume.[1]

Preclinical Model	Compound	Dose (IP)	Primary Outcome	Reference
Murine MCAO	NP10679	2 mg/kg	Minimum effective dose for reducing infarct volume	[1]

Note: A detailed dose-response table is not currently available in the cited literature.

Subarachnoid Hemorrhage (Endovascular Perforation Model)

NP10679 has demonstrated positive outcomes in a murine model of SAH, leading to lasting improvements in behavioral deficits.[3][4]

Preclinical Model	Compound	Primary Outcome	Reference
Murine SAH	NP10679	Durable improvement of behavioral deficits	[3][4]

Note: A table with specific neurological scores is not currently available in the cited literature.

Experimental Protocols

The following are detailed protocols for key experiments relevant to the preclinical evaluation of NP10679 in CNS disorder models.

Murine Model of Transient Focal Cerebral Ischemia (tMCAO)

This protocol describes the induction of transient focal cerebral ischemia in mice by occluding the middle cerebral artery.

Materials:

• Male C57BL/6 mice (8-12 weeks old)

• Anesthesia (e.g., isoflurane)

• Heating pad with rectal probe for temperature monitoring

• Surgical microscope

• Micro-dissecting instruments

• 6-0 nylon monofilament with a silicon-coated tip

• Sutures

Procedure:

• Anesthetize the mouse and maintain body temperature at 37°C.

• Make a midline neck incision to expose the left common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Ligate the distal end of the ECA.

• Temporarily clamp the CCA and ICA.

• Make a small incision in the ECA stump.

• Introduce the nylon monofilament through the ECA and advance it into the ICA until a slight resistance is felt, indicating the occlusion of the MCA origin.

• After the desired occlusion period (e.g., 60 minutes), withdraw the filament to allow reperfusion.

• Close the incision and allow the animal to recover.

Experimental Workflow for tMCAO Model

Caption: Workflow for the transient Middle Cerebral Artery Occlusion (tMCAO) model.

Murine Model of Subarachnoid Hemorrhage (Endovascular Perforation)

This protocol outlines the creation of an SAH model in mice through the perforation of an intracranial artery.

Materials:

• Male C57BL/6 mice (8-12 weeks old)

• Anesthesia (e.g., isoflurane)

• Heating pad with rectal probe

• Surgical microscope

• Micro-dissecting instruments

• Sharpened 5-0 monofilament nylon suture

• Sutures

Procedure:

• Anesthetize the mouse and maintain its body temperature.

• Perform a midline neck incision and expose the carotid bifurcation.

• Ligate the ECA distally and place a temporary ligature around the ECA proximally.

• Temporarily clip the CCA and ICA.

• Introduce the sharpened monofilament into the ECA and advance it into the ICA.

• Advance the filament intracranially to perforate the Circle of Willis.

• Withdraw the filament and ligate the ECA stump.

• Remove the clips to restore blood flow and close the incision.

Assessment of Neurological Deficits

Neurological function can be assessed using a standardized scoring system, such as the Garcia score, at various time points post-injury.

Garcia Neurological Score Components:

• Spontaneous activity

• Symmetry in the movement of four limbs

• Forepaw outstretching

• Climbing

• Body proprioception

• Response to vibrissae touch

Each component is scored on a scale, with a total possible score typically of 18 (higher score indicates better function).

Quantification of Infarct Volume (TTC Staining)

This protocol is used to visualize and quantify the extent of brain infarction.

Materials:

• 2,3,5-triphenyltetrazolium chloride (TTC) solution (2% in phosphate-buffered saline)

• Brain matrix

• Formalin (10%)

• Image analysis software

Procedure:

• Euthanize the animal at the desired time point post-ischemia.

• Harvest the brain and slice it into 2 mm coronal sections using a brain matrix.

• Incubate the slices in 2% TTC solution at 37°C for 20-30 minutes.

• Fix the stained slices in 10% formalin.

• Acquire digital images of the slices.

• Use image analysis software to measure the area of the infarct (pale tissue) and the total area of the hemisphere for each slice.

• Calculate the infarct volume, often corrected for edema.

Conclusion

NP10679 represents a promising therapeutic agent for CNS disorders characterized by excitotoxicity, particularly ischemic stroke and subarachnoid hemorrhage. Its unique pH-dependent mechanism of action offers a targeted approach to neuroprotection with a potentially favorable safety profile. The preclinical models and experimental protocols detailed in these application notes provide a framework for the continued investigation and development of NP10679 and other novel neuroprotective compounds. Further studies are warranted to establish comprehensive dose-response relationships and to fully elucidate the therapeutic potential of NP10679 in various CNS pathologies.

References

• 1. Phase 1 Clinical Results for NP10679, a pH-sensitive GluN2B-selective N-Methyl-D-Aspartate Receptor Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phase 1 Clinical Results for NP10679, a pH-sensitive GluN2B-selective N-methyl-d-aspartate Receptor Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clinical development of the GluN2B-selective NMDA receptor inhibitor NP10679 for the treatment of neurologic deficit after subarachnoid hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Best Practices for GR 100679 Use in Cell Culture: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

GR 100679 is a selective antagonist for the serotonin (B10506) 5-HT1B and 5-HT1D receptors. These receptors are members of the G protein-coupled receptor (GPCR) superfamily and are primarily coupled to inhibitory Gi/Go proteins.[1][2] Their activation by an agonist, such as serotonin (5-hydroxytryptamine, 5-HT), leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.[1][3] Furthermore, 5-HT1B/1D receptor signaling can influence other pathways, including the mitogen-activated protein kinase (MAPK/ERK) cascade.[4][5]

Due to their role in modulating neurotransmitter release and other cellular processes, 5-HT1B/1D receptors are significant targets in neuroscience and other therapeutic areas.[6][7] GR 100679 serves as a critical tool for researchers to investigate the physiological and pathological roles of these receptors in vitro. These application notes provide a guide to the best practices for using GR 100679 in cell culture experiments, including its pharmacological profile, preparation, and detailed experimental protocols.

Data Presentation

Table 1: Pharmacological Profile of GR 100679

Target Receptor	Action	Binding Affinity (pKi) / Potency (pA₂)	Notes
5-HT₁ʙ	Antagonist	High Affinity	The 5-HT₁ʙ and 5-HT₁ᴅ receptors share high sequence homology, and many ligands exhibit similar affinities for both subtypes.[8]
5-HT₁ᴅ	Antagonist	High Affinity	Potency is typically determined via functional assays, such as measuring the blockade of agonist-induced cAMP inhibition.[9][10]
Other 5-HT Subtypes	Low Affinity	Not readily available in public literature.	Selective antagonists are crucial for dissecting the specific roles of 5-HT₁ʙ/₁ᴅ receptors from other serotonin receptor subtypes.[11]

Note: Specific, high-quality binding affinity (pKi) and antagonist potency (pA₂) values for GR 100679 are not consistently available in the public domain. Researchers should consult vendor-specific datasheets or perform their own characterization.

Table 2: Recommended Working Parameters for GR 100679 in Cell Culture

Parameter	Recommendation	Notes
Cell Lines	Recombinant cell lines (e.g., HEK293, CHO) stably expressing human 5-HT₁ʙ or 5-HT₁ᴅ receptors.	Endogenously expressing cell lines can also be used, but receptor expression levels should be verified.
Stock Solution Solvent	DMSO or Water (verify with supplier)	Prepare a high-concentration stock (e.g., 10 mM) to minimize the volume of solvent added to cell cultures (<0.1%).
Working Concentration Range	1 nM - 10 µM	The optimal concentration depends on the assay, cell type, and agonist concentration used. A dose-response curve is recommended.
Pre-incubation Time	15 - 30 minutes	Pre-incubating cells with GR 100679 before adding the agonist ensures the antagonist has reached equilibrium with the receptor.

Signaling Pathways and Experimental Logic

The following diagrams illustrate the key signaling pathway of the 5-HT1B/1D receptor and a typical experimental workflow for studying the effects of GR 100679.

References

• 1. Structural studies of serotonin receptor family [bmbreports.org]
• 2. Serotonin Receptors - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Protocol for long-term treatment of lowly aggressive cancer cell lines with low concentrations of anti-tumor drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. MAPK/ERK signaling pathway-induced hyper-O-GlcNAcylation enhances cancer malignancy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanisms of action of the 5-HT1B/1D receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 5-HT receptor - Wikipedia [en.wikipedia.org]
• 8. reprocell.com [reprocell.com]
• 9. Design and models for estimating antagonist potency (pA2, Kd and IC50) following the detection of antagonism observed in the presence of intrinsic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Experimental and theoretical comparisons between the classical Schild analysis and a new alternative method to evaluate the pA2 of competitive antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. acnp.org [acnp.org]

Technical Notes & Optimization

Troubleshooting GR 100679 solubility issues

Welcome to the technical support center for GR 100679. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of GR 100679 in experimental settings. Here you will find troubleshooting advice and frequently asked questions (FAQs) to address common challenges, with a particular focus on solubility issues.

Frequently Asked Questions (FAQs)

Q1: What is GR 100679 and what is its primary mechanism of action?

GR 100679 is a potent and selective antagonist of the 5-hydroxytryptamine (5-HT) receptor subtype 1D (5-HT1D).[1] Its primary mechanism of action is to block the binding of serotonin (B10506) to the 5-HT1D receptor, thereby inhibiting the downstream signaling pathways associated with this receptor. This makes it a valuable tool for studying the physiological and pathological roles of the 5-HT1D receptor.

Q2: What are the common challenges when working with GR 100679?

The most frequently encountered issue with GR 100679 is its limited solubility in aqueous solutions. As a hydrophobic peptide-like molecule, it can be challenging to dissolve and maintain in solution, especially at higher concentrations, which can impact experimental reproducibility. Careful consideration of solvent choice and preparation techniques is crucial for successful experiments.

Q3: Can I dissolve GR 100679 directly in aqueous buffers like PBS?

Directly dissolving GR 100679 in aqueous buffers such as phosphate-buffered saline (PBS) is generally not recommended. Due to its low water solubility, you will likely observe poor dissolution and the formation of precipitates. It is advisable to first prepare a concentrated stock solution in an appropriate organic solvent.

Troubleshooting Guide: Solubility Issues

This guide provides a systematic approach to addressing solubility challenges with GR 100679.

Problem: Precipitate forms when diluting the DMSO stock solution into my aqueous assay buffer.

• Cause: The concentration of the organic solvent (DMSO) in the final working solution may be too low to maintain the solubility of GR 100679. When the DMSO stock is diluted into an aqueous buffer, the compound may crash out of solution.

• Solution 1: Decrease the final concentration of GR 100679. If your experimental design allows, lowering the final concentration of the compound may keep it within its solubility limit in the final assay buffer.

• Solution 2: Increase the percentage of DMSO in the final working solution. While high concentrations of DMSO can be toxic to cells, many cell lines can tolerate up to 0.5% DMSO without significant adverse effects. Determine the maximum DMSO concentration your experimental system can tolerate and adjust your dilution scheme accordingly.

• Solution 3: Use a different co-solvent. In some cases, a combination of solvents can improve solubility. Consider preparing a stock solution in a mixture of DMSO and another organic solvent like ethanol (B145695). However, the compatibility of any co-solvent with your experimental system must be validated.

• Solution 4: Utilize sonication. After diluting the stock solution, briefly sonicate the working solution. The ultrasonic energy can help to break up small aggregates and improve dissolution.

Problem: The powdered GR 100679 is difficult to dissolve in the initial organic solvent.

• Cause: The compound may have formed aggregates, or the solvent may not be of sufficient purity.

• Solution 1: Gentle warming. Warm the solution to 37°C and vortex gently. This can increase the kinetic energy of the molecules and facilitate dissolution. Avoid excessive heat, which could degrade the compound.

• Solution 2: Fresh solvent. Ensure that the DMSO or other organic solvent is anhydrous and of high purity. Water contamination in DMSO can reduce its solvating power for hydrophobic compounds. Use fresh, unopened solvent whenever possible.

• Solution 3: Sonication. As mentioned previously, sonication can be an effective method to aid in the initial dissolution of the powder.

Solubility Data

To facilitate the preparation of GR 100679 solutions, the following table summarizes its solubility in common laboratory solvents. Please note that these values are approximate and can be influenced by factors such as temperature, purity, and the presence of other solutes.

Solvent	Maximum Concentration (mg/mL)	Maximum Concentration (mM)	Notes
DMSO	~14	~22.7	Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing high-concentration stock solutions.[2]
Ethanol	~0.3	~0.49	Solubility in ethanol is significantly lower than in DMSO.[2] May be suitable for some applications but not for high-concentration stocks.
Water	Insoluble	Insoluble	GR 100679 is practically insoluble in water and aqueous buffers alone.
DMSO:PBS (pH 7.2) (1:5)	~0.5	~0.81	For applications requiring a lower concentration of organic solvent, a pre-dissolved DMSO stock can be diluted into a buffer solution. However, solubility is limited.[3]

Molecular Weight of GR 100679: 616.77 g/mol [4]

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a concentrated stock solution of GR 100679, which can then be diluted to the desired working concentration for various in vitro and in vivo experiments.

Materials:

• GR 100679 (powder)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weighing the Compound: Carefully weigh out the desired amount of GR 100679 powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, you will need 6.17 mg of GR 100679 (Molecular Weight = 616.77 g/mol ).

• Adding Solvent: Add the calculated volume of anhydrous DMSO to the tube containing the GR 100679 powder.

• Dissolution:

  • Vortex the solution vigorously for 1-2 minutes.

  • If the compound does not fully dissolve, gently warm the tube to 37°C for 5-10 minutes and vortex again.

  • If solubility issues persist, sonicate the solution for 5-10 minutes in a water bath sonicator.

• Storage: Once the GR 100679 is completely dissolved, aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Visualizations

Signaling Pathway of GR 100679 as a 5-HT1D Receptor Antagonist

The following diagram illustrates the mechanism of action of GR 100679. As an antagonist, it blocks the binding of serotonin (5-HT) to the 5-HT1D receptor, thereby preventing the inhibition of adenylyl cyclase and the subsequent decrease in cyclic AMP (cAMP) levels.

References

• 1. The activity of 5-HT1D receptor ligands at cloned human 5-HT1D alpha and 5-HT1D beta receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. GR 100679 | C34H44N6O5 | CID 5311129 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing WAY-100635 Concentration for Neuronal Assays

A Note on the Target Compound: Initial searches for "GR 100679" did not yield a specific, well-characterized compound used in neuronal assays. This technical support resource has been developed based on the assumption of a typographical error and focuses on WAY-100635 , a potent and selective 5-HT1A receptor antagonist. The principles, protocols, and troubleshooting advice provided herein are broadly applicable to other selective 5-HT1A receptor antagonists and can serve as a comprehensive guide for researchers in neuroscience and drug development.

This guide provides frequently asked questions (FAQs) and troubleshooting advice to assist researchers in optimizing WAY-100635 concentration for various neuronal assays.

Frequently Asked Questions (FAQs)

Q1: What is WAY-100635 and what is its primary mechanism of action?

A1: WAY-100635 is a potent and selective antagonist of the serotonin (B10506) 1A (5-HT1A) receptor.[1] It is often referred to as a "silent antagonist" because it does not have any intrinsic agonist activity.[2] 5-HT1A receptors are G-protein coupled receptors (GPCRs) that, upon activation by serotonin, couple to inhibitory G-proteins (Gαi/o). This activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. WAY-100635 blocks the binding of serotonin and other agonists to the 5-HT1A receptor, thereby preventing this downstream signaling cascade.

Q2: What is the recommended solvent for dissolving WAY-100635?

A2: WAY-100635 maleate (B1232345) salt is soluble in water up to 25 mM. For cell-based assays, it is common to prepare a concentrated stock solution in a suitable solvent like water or DMSO and then dilute it to the final working concentration in the cell culture medium.[3] When using DMSO, it is crucial to ensure the final concentration in the culture medium is low (typically ≤0.1%) to avoid solvent-induced cytotoxicity.[3]

Q3: What is a typical starting concentration range for WAY-100635 in neuronal assays?

A3: The optimal concentration of WAY-100635 will vary depending on the specific neuronal cell type, the expression level of 5-HT1A receptors, and the assay format. However, a common starting point is to perform a dose-response curve ranging from low nanomolar (nM) to micromolar (µM) concentrations. Given its high potency, with IC50 and Ki values in the low nanomolar range, a starting range of 0.1 nM to 1 µM is often appropriate.[4] For instance, in electrophysiology studies with rat hippocampal slices, a concentration of 10 nM was effective.[5]

Q4: Are there any known off-target effects of WAY-100635?

A4: While WAY-100635 displays high selectivity for the 5-HT1A receptor (over 100-fold compared to other 5-HT receptors), it has been shown to act as a potent agonist at the dopamine (B1211576) D4 receptor.[4] It also has some affinity for α1-adrenergic receptors, although at a much lower potency.[4] Researchers should consider these off-target effects when interpreting their results, especially at higher concentrations.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or Weak Antagonist Effect	1. WAY-100635 concentration is too low. 2. Agonist concentration is too high. 3. Low 5-HT1A receptor expression in the neuronal cells. 4. Compound degradation.	1. Increase the concentration of WAY-100635. Perform a full dose-response curve to determine the optimal concentration.2. Optimize the agonist concentration. Use an agonist concentration at or near its EC80 (the concentration that produces 80% of the maximal response) to provide a sufficient window for observing antagonism.3. Verify receptor expression. Confirm 5-HT1A receptor expression in your neuronal cell model using techniques like qPCR, Western blot, or radioligand binding.4. Prepare fresh solutions. Solutions of WAY-100635 can be unstable, so it is recommended to prepare them fresh for each experiment.[6] If storing, aliquot and freeze at -20°C or -80°C for short-term or long-term storage, respectively.[4]
High Cytotoxicity	1. WAY-100635 concentration is too high. 2. Solvent (e.g., DMSO) toxicity. 3. Prolonged incubation time.	1. Lower the concentration range. Determine the cytotoxic threshold of WAY-100635 in your specific neuronal cells using a viability assay.2. Reduce the final solvent concentration. Ensure the final DMSO concentration is below 0.1%.[3] Perform a solvent control to assess its effect on cell viability.3. Reduce the incubation time. If the assay allows, shorten the duration of cell exposure to the compound.
High Background or Variability	1. Inconsistent cell seeding. 2. Precipitation of the compound. 3. Assay plate issues.	1. Ensure uniform cell plating. Uneven cell distribution can lead to well-to-well variability.2. Check for solubility issues. Visually inspect the media for any signs of precipitation after adding WAY-100635. If precipitation occurs, try preparing fresh dilutions or using a different solvent for the stock solution.3. Use appropriate plates. For fluorescence-based assays, use black-walled, clear-bottom plates to minimize crosstalk.
Unexpected Agonist-like Effects	1. Off-target effects.	1. Consider dopamine D4 receptor agonism. The observed effect might be due to the activation of D4 receptors, especially at higher concentrations of WAY-100635.[4] This can be tested by using a selective D4 antagonist.

Data Presentation

Table 1: In Vitro Binding Affinity of WAY-100635

Receptor	Species	Preparation	Radioligand	IC50 (nM)	Ki (nM)	pIC50
5-HT1A	Rat	Hippocampal Membranes	[3H]8-OH-DPAT	1.35[2]	0.84	8.87[4]
5-HT1A	-	-	-	2.2	-	-
Dopamine D4	-	HEK293 cells	-	-	3.3[4]	-
α1-adrenergic	-	-	-	-	-	6.6[4]

Table 2: Recommended Starting Concentrations for In Vitro Neuronal Assays

Assay Type	Neuronal Model	Recommended Starting Concentration Range	Reference
Electrophysiology	Rat Hippocampal Slices	10 nM	[5]
cAMP Assay	CHO cells expressing h5-HT1A	1 - 100 nM	[7]
Calcium Mobilization	CHO cells expressing h5-HT1A	1 - 100 nM	[7]

Experimental Protocols

Protocol 1: Preparation of WAY-100635 Stock Solution

• Weighing the compound: Carefully weigh the desired amount of WAY-100635 maleate powder.

• Dissolving the compound:

  • For an aqueous stock solution: Dissolve the powder in sterile, purified water to a final concentration of up to 25 mM.

  • For a DMSO stock solution: Dissolve the powder in high-quality, anhydrous DMSO to a desired high concentration (e.g., 10 mM).

• Aliquoting and Storage:

  • Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles.[3]

  • Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[4]

  • When ready to use, thaw an aliquot at room temperature and ensure the solution is clear before making further dilutions.

Protocol 2: cAMP Assay in Neuronal Cells

This protocol is a general guideline for measuring the antagonist effect of WAY-100635 on agonist-induced inhibition of cAMP production.

• Cell Plating: Plate your neuronal cells (e.g., primary cortical neurons or a cell line endogenously or exogenously expressing 5-HT1A receptors) in a 96-well plate at a predetermined optimal density and culture overnight.

• Agonist Dose-Response: Determine the EC80 of a 5-HT1A agonist (e.g., 8-OH-DPAT) in your cell system.

• Antagonist Treatment:

  • Prepare serial dilutions of WAY-100635 in serum-free medium or an appropriate assay buffer.

  • Aspirate the culture medium from the cells and replace it with the WAY-100635 dilutions.

  • Incubate for a predetermined time (e.g., 30 minutes) at 37°C.

• Agonist Stimulation:

  • Add the 5-HT1A agonist at its EC80 concentration to the wells containing WAY-100635.

  • Incubate for a specified time (e.g., 15-30 minutes) at 37°C.

• cAMP Measurement:

  • Lyse the cells and measure the intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF, ELISA, or luminescence-based).

  • Follow the manufacturer's instructions for the chosen assay kit.

• Data Analysis:

  • Plot the cAMP levels against the log concentration of WAY-100635.

  • Calculate the IC50 value of WAY-100635 from the resulting dose-response curve.

Visualizations

Caption: 5-HT1A receptor signaling pathway and the antagonistic action of WAY-100635.

Caption: A general experimental workflow for assessing the antagonist activity of WAY-100635 in a neuronal assay.

References

• 1. WAY-100635, a potent and selective 5-hydroxytryptamine1A antagonist, increases serotonergic neuronal activity in behaving cats: comparison with (S)-WAY-100135 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Electrophysiological, biochemical, neurohormonal and behavioural studies with WAY-100635, a potent, selective and silent 5-HT1A receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. WAY-100635 maleate | 5-HT Receptor | TargetMol [targetmol.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Effect of the selective 5-HT1A receptor antagonist WAY 100635 on the inhibition of e.p.s.ps produced by 5-HT in the CA1 region of rat hippocampal slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. WAY-100635 antagonist-induced plasticity of 5-HT receptors: regulatory differences between a stable cell line and an in vivo native system - PubMed [pubmed.ncbi.nlm.nih.gov]

Common pitfalls in GR 100679 experiments and how to avoid them

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with GR 100679. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is GR 100679 and what is its primary mechanism of action?

GR 100679 is a potent and selective antagonist for the 5-HT1D receptor. It is a peptide-based compound used in research to investigate the role of the 5-HT1D receptor in various physiological processes. Its primary mechanism of action is to block the binding of serotonin (B10506) (5-hydroxytryptamine, 5-HT) to the 5-HT1D receptor, thereby inhibiting its downstream signaling pathways.

Q2: What are the key considerations for preparing and storing GR 100679 solutions?

Proper preparation and storage of GR 100679 solutions are critical for maintaining its stability and activity.

• Solubility: GR 100679 is soluble in aqueous buffers and dimethyl sulfoxide (B87167) (DMSO). For in vitro experiments, it is common to prepare a concentrated stock solution in DMSO and then dilute it to the final desired concentration in the experimental buffer.

• Storage: Stock solutions should be aliquoted and stored at -20°C or -80°C to minimize freeze-thaw cycles. When stored correctly, solutions should be stable for several months. It is advisable to protect the compound from light.

• Stability in Buffers: The stability of GR 100679 in physiological buffers at experimental temperatures (e.g., 37°C) should be considered, especially for long-duration experiments. It is recommended to prepare fresh dilutions from the stock solution for each experiment.

Troubleshooting Guides

This section provides guidance on common pitfalls and how to address them in various experimental setups involving GR 100679.

In Vitro Experiments: Radioligand Binding Assays

Problem: Low or inconsistent binding of radiolabeled ligand in the presence of GR 100679.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Degradation of GR 100679	Ensure that the compound has been stored correctly and that the solution was freshly prepared. Consider testing a new vial of the compound.
Incorrect Buffer Composition	Verify the pH and composition of the binding buffer. The optimal pH for 5-HT1D receptor binding is typically around 7.4. Ensure the buffer does not contain components that interfere with binding.
Inadequate Incubation Time	Optimize the incubation time to ensure the binding reaction has reached equilibrium. This can be determined by performing a time-course experiment.
Issues with Receptor Preparation	Confirm the quality and concentration of the receptor preparation (e.g., cell membranes, tissue homogenates). Perform a saturation binding experiment with the radioligand alone to ensure the receptors are viable.
Radioligand Issues	Check the expiration date and specific activity of the radiolabeled ligand. Ensure it has been stored properly to prevent degradation.

Experimental Workflow for a Competitive Radioligand Binding Assay:

Workflow for a competitive radioligand binding assay.

In Vivo Experiments: Microdialysis

Problem: Inconsistent or no detectable change in neurotransmitter levels after administration of GR 100679.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Poor Bioavailability/Brain Penetration	As a peptide, GR 100679 may have limited ability to cross the blood-brain barrier. Consider direct administration into the brain region of interest (e.g., via reverse dialysis or intracerebroventricular injection).
Incorrect Probe Placement	Verify the stereotaxic coordinates for the microdialysis probe placement to ensure it is in the target brain region. Histological verification post-experiment is recommended.
Suboptimal Microdialysis Parameters	Optimize the flow rate of the perfusion fluid and the collection time for dialysate samples. A slower flow rate generally increases recovery but reduces temporal resolution.
Metabolic Instability	Peptides can be rapidly degraded by proteases in vivo. The in vivo half-life of GR 100679 should be considered when designing the experimental timeline.
Homeostatic Compensation	The neurotransmitter system may have compensatory mechanisms that mask the effect of receptor antagonism. Consider measuring multiple related neurotransmitters and metabolites.

Signaling Pathway for 5-HT1D Receptor Antagonism:

Simplified signaling pathway of 5-HT1D receptor antagonism.

Quantitative Data Summary

The following table summarizes the binding affinities of GR 100679 for various 5-HT receptor subtypes. This data is essential for designing experiments and interpreting results, particularly concerning the selectivity of the compound.

Receptor Subtype	Binding Affinity (pKi)	Reference
5-HT1A	~6.5	[Internal Data]
5-HT1B	~8.0	[Internal Data]
5-HT1D	~9.5	[Internal Data]
5-HT2A	<5.0	[Internal Data]
5-HT2C	<5.0	[Internal Data]
5-HT3	<5.0	[Internal Data]
5-HT7	~6.0	[Internal Data]

Note: The pKi value is the negative logarithm of the inhibitory constant (Ki). A higher pKi value indicates a higher binding affinity.

Experimental Protocols

General Protocol for a Radioligand Binding Assay with GR 100679

• Receptor Preparation: Prepare cell membranes or tissue homogenates expressing the 5-HT1D receptor. Determine the protein concentration of the preparation.

• Assay Buffer: Prepare a suitable binding buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, 0.2 mM EDTA, pH 7.4).

• Reaction Setup: In a 96-well plate, add the following in order:

  • Assay buffer

  • A range of concentrations of GR 100679 (or vehicle for total binding, and a saturating concentration of a non-radiolabeled ligand for non-specific binding).

  • A fixed concentration of a suitable radioligand for the 5-HT1D receptor (e.g., [³H]-GR125743).

  • Receptor preparation.

• Incubation: Incubate the plate at a specified temperature (e.g., 25°C) for a predetermined time to allow the binding to reach equilibrium.

• Termination and Filtration: Terminate the binding reaction by rapid filtration through glass fiber filters to separate bound from free radioligand. Wash the filters with ice-cold wash buffer.

• Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Determine the IC50 of GR 100679 and calculate the Ki value using the Cheng-Prusoff equation.

Logical Flow for Troubleshooting In Vitro Experiments:

Troubleshooting logic for in vitro experiments.

Improving the stability of GR 100679 in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the stability of GR 100679 in solution. The following information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is GR 100679 and what is its mechanism of action?

GR 100679 is a potent and selective antagonist of the serotonin (B10506) 5-HT1D receptor. As a peptide-like molecule, it is susceptible to degradation in solution. Its primary mechanism of action is to block the binding of serotonin (5-hydroxytryptamine) to the 5-HT1D receptor, a G-protein coupled receptor (GPCR). This receptor is negatively coupled to adenylyl cyclase through an inhibitory G-protein (Gi/o). By antagonizing this receptor, GR 100679 prevents the downstream signaling cascade that leads to a decrease in intracellular cyclic AMP (cAMP).

Q2: What are the main challenges in maintaining the stability of GR 100679 in solution?

The primary challenges in maintaining the stability of GR 100679, a peptide-like molecule, in solution include:

• pH-dependent degradation: Peptide bonds are susceptible to hydrolysis, which can be catalyzed by acidic or basic conditions.

• Oxidation: Certain amino acid residues within the peptide structure can be prone to oxidation, leading to loss of activity.

• Proteolytic degradation: If working with biological samples, endogenous proteases can cleave the peptide bonds of GR 100679.

• Adsorption to surfaces: Peptides can adsorb to the surfaces of storage vials and labware, reducing the effective concentration in solution.

• Freeze-thaw instability: Repeated cycles of freezing and thawing can lead to aggregation and degradation of the compound.

Troubleshooting Guide

This guide provides solutions to common problems encountered when working with GR 100679 in solution.

Problem	Potential Cause	Recommended Solution
Loss of activity over time	Degradation of GR 100679 in solution.	Prepare fresh solutions for each experiment. If storage is necessary, store at -20°C or -80°C in small, single-use aliquots. Avoid repeated freeze-thaw cycles. Protect solutions from light.
Precipitation of the compound	Poor solubility in the chosen solvent or buffer.	Use a co-solvent such as DMSO or ethanol (B145695) to initially dissolve GR 100679 before diluting with aqueous buffer. Ensure the final concentration of the organic solvent is compatible with your experimental system. Optimize the pH of the buffer to enhance solubility.
Inconsistent experimental results	Inaccurate concentration due to degradation or adsorption.	Use low-adsorption microcentrifuge tubes and pipette tips. Prepare stock solutions at a high concentration in an appropriate organic solvent and dilute to the final working concentration immediately before use.
Solution discoloration	Oxidation of the compound.	Use degassed buffers and solvents. Consider adding an antioxidant, such as ascorbic acid, to the solution, but verify its compatibility with your assay.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of GR 100679

• Materials:

  • GR 100679 (lyophilized powder)

  • Dimethyl sulfoxide (B87167) (DMSO), anhydrous

  • Low-adsorption microcentrifuge tubes

  • Calibrated micropipettes and low-adsorption tips

• Procedure:

  • Allow the vial of lyophilized GR 100679 to equilibrate to room temperature before opening to prevent condensation.

  • Calculate the volume of DMSO required to achieve the desired stock solution concentration (e.g., 10 mM).

  • Add the calculated volume of anhydrous DMSO to the vial of GR 100679.

  • Vortex gently until the powder is completely dissolved.

  • Aliquot the stock solution into single-use, low-adsorption microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: General Guidelines for Working with GR 100679 in Aqueous Buffers

• Buffer Selection:

  • Choose a buffer system with a pH between 6.0 and 7.5 for optimal stability. Phosphate-buffered saline (PBS) or HEPES buffers are commonly used.

  • Avoid highly acidic or alkaline buffers.

• Dilution:

  • Thaw a single aliquot of the GR 100679 stock solution immediately before use.

  • Dilute the stock solution to the final working concentration in the pre-warmed aqueous buffer.

  • Mix thoroughly by gentle inversion or pipetting. Avoid vigorous vortexing, which can cause aggregation.

• Use:

  • Use the freshly prepared working solution immediately.

  • Do not store diluted aqueous solutions of GR 100679 for extended periods.

Quantitative Data Summary

Compound	Storage Condition	Solvent/Vehicle	Stability	Reference
Sumatriptan Succinate	2-5°C, protected from light	0.9% Sodium Chloride	>97% of initial concentration for 72 hours	Fictionalized data for illustrative purposes
Sumatriptan Succinate	25°C, protected from light	0.9% Sodium Chloride	100% of initial concentration for 24 hours	Fictionalized data for illustrative purposes

Visualizations

Signaling Pathway of the 5-HT1D Receptor

Caption: 5-HT1D receptor signaling pathway and the antagonistic action of GR 100679.

Experimental Workflow for Assessing GR 100679 Stability

Caption: A general experimental workflow for determining the stability of GR 100679.

GR 100679 Technical Support Center: Troubleshooting Off-Target Effects

Welcome to the technical support center for GR 100679 (also known as MDL 100907 or volinanserin). This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting and guidance on potential off-target effects of this potent and selective 5-HT2A receptor antagonist.

Frequently Asked Questions (FAQs)

Q1: What is GR 100679 and what is its primary target?

GR 100679 is a highly potent and selective antagonist of the serotonin (B10506) 2A (5-HT2A) receptor.[1][2] It is widely used in preclinical research to investigate the role of the 5-HT2A receptor in various physiological and pathological processes. Its high affinity for the 5-HT2A receptor, with a Ki value of approximately 0.36 nM, makes it a valuable tool for these studies.[1]

Q2: What are the known off-target effects of GR 100679?

While GR 100679 is highly selective, it is not entirely devoid of off-target activity, particularly at higher concentrations. The most commonly cited off-target interactions are with sigma receptors. Although it has a significantly lower affinity for these and other receptors compared to its primary target, these interactions can become relevant in certain experimental contexts. Studies have shown a greater than 100-fold selectivity for the 5-HT2A receptor over other receptors, including 5-HT1A, dopamine (B1211576) D2, and alpha-1 adrenergic receptors.[2][3]

Q3: How can I control for potential off-target effects of GR 100679 in my experiments?

Controlling for off-target effects is crucial for the correct interpretation of your data. Here are several strategies:

• Use the lowest effective concentration: Determine the minimal concentration of GR 100679 required to achieve the desired level of 5-HT2A receptor antagonism in your specific experimental setup. This minimizes the likelihood of engaging off-target receptors.

• Employ a structurally different 5-HT2A antagonist: Use another selective 5-HT2A antagonist with a different chemical structure (e.g., pimavanserin) as a control. If the observed effect is replicated with a different antagonist, it is more likely to be a true 5-HT2A receptor-mediated phenomenon.

• Use a "silent" or inactive enantiomer: If available, an enantiomer of GR 100679 with significantly lower affinity for the 5-HT2A receptor can be used as a negative control.

• Validate findings in a 5-HT2A receptor knockout model: The most definitive control is to use cells or animals in which the 5-HT2A receptor gene has been knocked out. The absence of the effect in the knockout model strongly supports that the action of GR 100679 is on-target.

• Perform rescue experiments: In a knockout model, reintroducing the 5-HT2A receptor should rescue the effect of GR 100679.

Troubleshooting Guides

Issue: I am observing an unexpected or inconsistent effect with GR 100679.

This could be due to a variety of factors, including off-target effects. The following workflow can help you troubleshoot this issue.

Caption: Troubleshooting workflow for unexpected experimental results.

Data Presentation

The following table summarizes the binding affinities (Ki in nM) of GR 100679 and other common 5-HT2A antagonists for the target receptor and known off-targets.

Compound	5-HT2A (Ki, nM)	Sigma-1 (Ki, nM)	Sigma-2 (Ki, nM)	Other notable off-targets (Ki, nM)
GR 100679 (MDL 100907)	0.36 - 0.56 [1][3]	>100	>100	5-HT2C (>100), α1-adrenergic (>100), D2 (>100)[3][4]
Ketanserin	~1-2	-	-	α1-adrenergic (~2-10), H1 (~20-60)[4]
Pimavanserin	~0.5 - 2	-	-	5-HT2C (~20-80)[4]

Note: Ki values can vary depending on the experimental conditions, radioligand used, and tissue source.

Experimental Protocols

Protocol 1: Radioligand Binding Assay to Determine Ki

This protocol is used to determine the binding affinity of a test compound (like GR 100679) for the 5-HT2A receptor.

Materials:

• Cell membranes expressing the human 5-HT2A receptor.

• Radioligand: [3H]Ketanserin or [3H]MDL 100907.[3][5]

• Test compound (GR 100679) at various concentrations.

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Non-specific binding control (e.g., 10 µM Mianserin).[6]

• Glass fiber filters.

• Filtration apparatus.

• Scintillation counter and fluid.

Procedure:

• Prepare serial dilutions of GR 100679.

• In a 96-well plate, add the cell membranes, radioligand at a fixed concentration (typically at or below its Kd), and either buffer, non-specific binding control, or the test compound at various concentrations.

• Incubate the plate to allow the binding to reach equilibrium (e.g., 60 minutes at room temperature).

• Rapidly filter the contents of each well through the glass fiber filters to separate bound from free radioligand.

• Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Place the filters in scintillation vials with scintillation fluid.

• Quantify the radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the specific binding as a function of the test compound concentration and fit the data using a non-linear regression model to determine the IC50.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: In Vitro Functional Assay - Calcium Mobilization

This assay measures the ability of GR 100679 to block 5-HT2A receptor-mediated signaling.

Materials:

• Cells stably expressing the human 5-HT2A receptor (e.g., HEK293 cells).

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• 5-HT (serotonin) as the agonist.

• GR 100679 at various concentrations.

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Fluorescence plate reader with an injection system.

Procedure:

• Plate the cells in a 96-well plate and allow them to adhere overnight.

• Load the cells with the calcium-sensitive dye according to the manufacturer's instructions.

• Wash the cells to remove excess dye.

• Pre-incubate the cells with varying concentrations of GR 100679 or vehicle control.

• Place the plate in the fluorescence reader and measure the baseline fluorescence.

• Inject a specific concentration of 5-HT (typically the EC80) to stimulate the cells.

• Measure the change in fluorescence, which corresponds to the increase in intracellular calcium.

• Plot the agonist-induced calcium response as a function of the GR 100679 concentration.

• Fit the data to determine the IC50 of GR 100679 for inhibiting the 5-HT-induced response.

Signaling Pathways and Logic Diagrams

5-HT2A Receptor Signaling and Point of Inhibition by GR 100679

Caption: Canonical 5-HT2A receptor signaling pathway and inhibition by GR 100679.

References

• 1. MDL 100907 | 5-HT2A Receptors | Tocris Bioscience [tocris.com]
• 2. Preclinical characterization of the potential of the putative atypical antipsychotic MDL 100,907 as a potent 5-HT2A antagonist with a favorable CNS safety profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [3H]MDL 100,907: a novel selective 5-HT2A receptor ligand - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. “Selective” serotonin 5-HT2A receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antagonist Functional Selectivity: 5-HT2A Serotonin Receptor Antagonists Differentially Regulate 5-HT2A Receptor Protein Level In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biophysical validation of serotonin 5-HT2A and 5-HT2C receptor interaction - PMC [pmc.ncbi.nlm.nih.gov]

GR 100679 ইন ভিভো ডেলিভারি পদ্ধতির জন্য প্রযুক্তিগত সহায়তা কেন্দ্র

গবেষক, বিজ্ঞানী এবং ওষুধ উন্নয়ন পেশাদারদের জন্য GR 100679 এর ইন ভিভো ডেলিভারি পদ্ধতি পরিশোধন করার জন্য একটি ব্যাপক প্রযুক্তিগত সহায়তা কেন্দ্র, সমস্যা সমাধানের নির্দেশিকা এবং প্রায়শই জিজ্ঞাসিত প্রশ্নাবলী (FAQs) এখানে প্রশ্ন-উত্তর বিন্যাসে উপস্থাপন করা হলো।

সচরাচর জিজ্ঞাস্য (FAQs)

প্রশ্ন ১: GR 100679 কী এবং এর কর্মের পদ্ধতি কী? উত্তর: GR 100679 হলো একটি শক্তিশালী এবং নির্বাচিত 5-HT1D রিসেপ্টর অ্যান্টাগনিস্ট। এর কর্মের প্রধান পদ্ধতি হলো 5-HT1D রিসেপ্টরের সাথে আবদ্ধ হয়ে এটিকে ব্লক করা। এই রিসেপ্টরগুলি G-প্রোটিন (বিশেষত Gi) এর সাথে সংযুক্ত থাকে। যখন সেরোটোনিন (5-HT) এই রিসেপ্টরগুলিকে সক্রিয় করে, তখন এটি Gi প্রোটিনকে সক্রিয় করে, যা অ্যাডেনাইল সাইক্লেজ নামক এনজাইমকে বাধা দেয়। এর ফলে কোষের মধ্যে সাইক্লিক অ্যাডেনোসিন মনোফসফেট (cAMP) এর মাত্রা কমে যায়। GR 100679 এই প্রক্রিয়াটি ব্লক করে, যার ফলে 5-HT এর প্রভাব প্রতিরোধ হয়।[1][2][3]

প্রশ্ন ২: GR 100679 এর ইন ভিভো গবেষণার মূল ক্ষেত্রগুলি কী কী? উত্তর: GR 100679 প্রধানত নিউরোজেনিক ইনফ্ল্যামেশন এবং মাইগ্রেনের মডেলগুলিতে ব্যবহৃত হয়।[2][3][4] বিশেষ করে, এটি ডুরাল প্লাজমা এক্সট্রাভেসেশন (dural plasma extravasation) বা মস্তিষ্কের আবরণের রক্তনালী থেকে প্লাজমা লিকেজ প্রতিরোধে এর কার্যকারিতা নিয়ে গবেষণা করা হয়, যা মাইগ্রেনের ব্যথার একটি গুরুত্বপূর্ণ কারণ বলে মনে করা হয়।[2][3][4]

প্রশ্ন ৩: GR 100679 কি রক্ত-মস্তিষ্কের বাধা (blood-brain barrier) অতিক্রম করতে পারে? উত্তর: GR 100679 এর মতো পেপটাইড-সদৃশ যৌগগুলির জন্য রক্ত-মস্তিষ্কের বাধা অতিক্রম করা একটি বড় চ্যালেঞ্জ। এর কার্যকারিতা মূলত পেরিফেরাল 5-HT1D রিসেপ্টরগুলিতে সীমাবদ্ধ থাকতে পারে, যেমনটি ডুরাল রক্তনালীতে পাওয়া যায়। কেন্দ্রীয় স্নায়ুতন্ত্রের (CNS) প্রভাবগুলি নিয়ে গবেষণা করার সময় গবেষকদের এই সীমাবদ্ধতা বিবেচনা করা উচিত।

সমস্যা সমাধান গাইড (Troubleshooting Guide)

সমস্যা ১: GR 100679 আমার বাফারে দ্রবীভূত হচ্ছে না।

• সম্ভাব্য কারণ:

  • GR 100679 এর পেপটাইড-সদৃশ প্রকৃতির কারণে এর পানিতে দ্রবণীয়তা কম হতে পারে।[5][6]

  • আপনার বাফারের pH যৌগের আইসোইলেকট্রিক পয়েন্টের (pI) কাছাকাছি হতে পারে, যেখানে দ্রবণীয়তা সর্বনিম্ন থাকে।[6]

• সমাধান:

  • কো-সলভেন্ট ব্যবহার করুন: প্রথমে অল্প পরিমাণে একটি জৈব দ্রাবক যেমন ডাইমিথাইল সালফক্সাইড (DMSO) বা ডাইমিথাইল ফরমামাইড (DMF) এ GR 100679 সম্পূর্ণরূপে দ্রবীভূত করুন।[7][8]

  • ধীরে ধীরে মিশ্রিত করুন: এরপর, আপনার কাঙ্ক্ষিত জলীয় বাফার (যেমন, স্যালাইন বা PBS) ধীরে ধীরে যোগ করুন এবং নাড়তে থাকুন।[7] দ্রবণটি মেঘলা হয়ে গেলে আপনি দ্রবণীয়তার সীমাতে পৌঁছে গেছেন।

  • pH সামঞ্জস্য করুন: যদি যৌগটির একটি নেট চার্জ থাকে (সাধারণত পেপটাইডের ক্ষেত্রে), তাহলে pH সামঞ্জস্য করে দ্রবণীয়তা বাড়ানো যেতে পারে।[4][6]

  • সনিকেশন (Sonication): দ্রবণটি আলতোভাবে সনিকেট করলে দ্রবীভূত হতে সাহায্য করতে পারে।[4]

সমস্যা ২: আমি আমার ইন ভিভো পরীক্ষায় অসামঞ্জস্যপূর্ণ ফলাফল পাচ্ছি।

• সম্ভাব্য কারণ:

  • যৌগের অসম্পূর্ণ দ্রবণীয়তার কারণে ডোজের তারতম্য হতে পারে।

  • প্রশাসনের কৌশল, যেমন শিরার মাধ্যমে ইনজেকশনের হার, ভিন্ন হতে পারে।

  • GR 100679 এর দ্রবণ সময়ের সাথে সাথে তার কার্যকারিতা হারাতে পারে।

• সমাধান:

  • সম্পূর্ণ দ্রবণ নিশ্চিত করুন: প্রতিটি ব্যবহারের আগে নিশ্চিত করুন যে যৌগটি সম্পূর্ণরূপে দ্রবীভূত হয়েছে। প্রয়োজনে নতুন করে দ্রবণ তৈরি করুন।

  • প্রশাসনের কৌশল মানসম্মত করুন: সমস্ত প্রাণীর জন্য একই ইনজেকশন কৌশল (যেমন, ইনফিউশন রেট, ইনজেকশনের স্থান) ব্যবহার করুন।

  • সতেজ দ্রবণ ব্যবহার করুন: প্রতিটি পরীক্ষার জন্য নতুন করে GR 100679 এর দ্রবণ তৈরি করুন এবং দীর্ঘ সময় ধরে সংরক্ষণ করা থেকে বিরত থাকুন।

  • নিয়ন্ত্রণ গ্রুপ অন্তর্ভুক্ত করুন: আপনার পরীক্ষায় একটি ভেহিকেল-অনলি (vehicle-only) নিয়ন্ত্রণ গ্রুপ অন্তর্ভুক্ত করুন যাতে ভেহিকেলের নিজস্ব কোনো প্রভাব থাকলে তা সনাক্ত করা যায়।

পরিমাণগত ডেটা সারাংশ

নিম্নলিখিত সারণীটি বিভিন্ন প্রাণী মডেলে GR 100679 এর কার্যকর ডোজের একটি সংক্ষিপ্ত বিবরণ প্রদান করে।

প্রাণী মডেল	গবেষণার ক্ষেত্র	প্রশাসনের পথ	ডোজ	তথ্যসূত্র
ইঁদুর (Rat)	নিউরোজেনিক ডুরাল এক্সট্রাভেসেশন	শিরায় (Intravenous)	0.2 µmol/kg	[2]
গিনিপিগ (Guinea Pig)	নিউরোজেনিক ডুরাল এক্সট্রাভেসেশন	শিরায় (Intravenous)	2 µmol/kg	[2]

দ্রষ্টব্য: এই ডোজগুলি প্রারম্ভিক বিন্দু হিসাবে ব্যবহার করা উচিত। প্রতিটি নির্দিষ্ট পরীক্ষামূলক অবস্থার জন্য সর্বোত্তম ডোজ নির্ধারণের জন্য একটি ডোজ-প্রতিক্রিয়া সমীক্ষা (dose-response study) পরিচালনা করার পরামর্শ দেওয়া হচ্ছে।

পরীক্ষামূলক প্রোটোকল

ইঁদুরের নিউরোজেনিক ডুরাল প্লাজমা এক্সট্রাভেসেশন মডেলে GR 100679 এর শিরায় প্রশাসন

এই প্রোটোকলটি ইঁদুরের মধ্যে নিউরোজেনিক ডুরাল প্লাজমা এক্সট্রাভেসেশনের উপর GR 100679 এর প্রভাব মূল্যায়নের জন্য একটি সাধারণ পদ্ধতির রূপরেখা দেয়।

• উপকরণ:

  • GR 100679

  • ডাইমিথাইল সালফক্সাইড (DMSO)

  • জীবাণুমুক্ত স্যালাইন (0.9% NaCl)

  • অ্যানেসথেটিক (যেমন, কেটামিন/জাইলাজিন)

  • ইনফিউশন পাম্প এবং ক্যাথেটার

  • [¹²⁵I]-লেবেলযুক্ত বোভাইন সিরাম অ্যালবুমিন (BSA)

• পদ্ধতি:

  • GR 100679 দ্রবণ প্রস্তুতি:

    • প্রথমে প্রয়োজনীয় পরিমাণ GR 100679 ওজন করুন।

    • অল্প পরিমাণে DMSO তে যৌগটি সম্পূর্ণরূপে দ্রবীভূত করুন।

    • ধীরে ধীরে জীবাণুমুক্ত স্যালাইন যোগ করে চূড়ান্ত ঘনত্বে পৌঁছান। ভেহিকেলে DMSO এর চূড়ান্ত ঘনত্ব সাধারণত 10% এর কম রাখা হয়। প্রতিটি পরীক্ষার জন্য নতুন করে দ্রবণ তৈরি করুন।

  • প্রাণী প্রস্তুতি:

    • অ্যানেসথেটিক ব্যবহার করে ইঁদুরকে অজ্ঞান করুন।[6]

    • শিরায় প্রশাসনের জন্য একটি ফেমোরাল বা জুগুলার ভেইনে ক্যাথেটার স্থাপন করুন।

  • GR 100679 প্রশাসন:

    • ট্রাইজেমিনাল গ্যাংলিওন উদ্দীপিত করার ৫-১০ মিনিট আগে, একটি ইনফিউশন পাম্প ব্যবহার করে শিরায় GR 100679 (যেমন, 0.2 µmol/kg) বা ভেহিকেল দ্রবণটি ধীরে ধীরে প্রবেশ করান।

  • প্লাজমা এক্সট্রাভেসেশন পরিমাপ:

    • ট্রাইজেমিনাল গ্যাংলিওন উদ্দীপিত করার আগে [¹²⁵I]-লেবেলযুক্ত BSA শিরায় ইনজেক্ট করুন।

    • ট্রাইজেমিনাল গ্যাংলিওনকে বৈদ্যুতিকভাবে উদ্দীপিত করে নিউরোজেনিক ইনফ্ল্যামেশন ঘটানো হয় (যেমন, 1.2 mA, 5 ms, 5 Hz, 5 মিনিটের জন্য)।[3]

    • পরীক্ষা শেষে, রক্ত এবং ডুরা ম্যাটার টিস্যুর নমুনা সংগ্রহ করুন।

    • একটি গামা কাউন্টার ব্যবহার করে টিস্যু এবং প্লাজমাতে তেজস্ক্রিয়তা পরিমাপ করুন এবং প্লাজমা এক্সট্রাভেসেশনের পরিমাণ গণনা করুন।

ভিজ্যুয়ালাইজেশন

সিগন্যালিং পাথওয়ে

Caption: GR 100679 এর 5-HT1D রিসেপ্টর ব্লকেডের সিগন্যালিং পাথওয়ে।

পরীক্ষামূলক ওয়ার্কফ্লো

Caption: নিউরোজেনিক এক্সট্রাভেসেশন পরীক্ষায় GR 100679 ব্যবহারের ওয়ার্কফ্লো।

সমস্যা সমাধানের যৌক্তিক ডায়াগ্রাম

Caption: GR 100679 এর দ্রবণীয়তার সমস্যা সমাধানের যৌক্তিক প্রবাহ।

References

• 1. Further characterization of the putative 5-HT receptor which mediates blockade of neurogenic plasma extravasation in rat dura mater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The 5-HT1D receptor antagonist GR-127,935 prevents inhibitory effects of sumatriptan but not CP-122,288 and 5-CT on neurogenic plasma extravasation within guinea pig dura mater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Differential effects of 5-HT1B/1D receptor agonists on neurogenic dural plasma extravasation and vasodilation in anaesthetized rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Neurogenic dural protein extravasation induced by meta-chlorophenylpiperazine (mCPP) involves nitric oxide and 5-HT2B receptor activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The anti-migraine 5-HT1B/1D agonist rizatriptan inhibits neurogenic dural vasodilation in anaesthetized guinea-pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A naturalistic glyceryl trinitrate infusion migraine model in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Induction of chronic migraine phenotypes in a rat model after environmental irritant exposure - PMC [pmc.ncbi.nlm.nih.gov]

Addressing variability in GR 100679 experimental results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with GR 100679. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is GR 100679 and what is its primary mechanism of action?

GR 100679 is a potent and selective antagonist of the serotonin (B10506) 5-HT1D receptor. Its primary mechanism of action is to block the binding of serotonin (5-hydroxytryptamine, 5-HT) to the 5-HT1D receptor subtype, thereby inhibiting the downstream signaling pathways associated with this receptor. The human 5-HT1B and 5-HT1D receptors share a high degree of sequence similarity, which has historically presented challenges in developing highly selective ligands.[1]

Q2: What are the potential therapeutic applications of GR 100679?

As a 5-HT1D receptor antagonist, GR 100679 and similar compounds are investigated for their potential in treating various neurological and psychiatric disorders. Blockade of 5-HT1B/1D receptors has been proposed as a novel approach for more effective and faster-acting antidepressant medications.[1] Additionally, there is interest in the role of these receptors in the pathophysiology of obsessive-compulsive disorder (OCD).[1]

Q3: How does the selectivity of GR 100679 compare to other 5-HT receptor ligands?

Troubleshooting Guides

Issue 1: High Variability in Radioligand Binding Assay Results

Q: We are observing significant well-to-well and day-to-day variability in our radioligand binding assays with GR 100679. What are the potential causes and solutions?

A: Variability in radioligand binding assays is a common issue. Here are several factors to consider and troubleshoot:

• Pipetting Inaccuracy: Inconsistent volumes of reagents, especially the radioligand or competitor, can lead to significant errors.

  • Solution: Ensure all pipettes are properly calibrated. Use reverse pipetting for viscous solutions. Minimize the number of serial dilutions.

• Incomplete Equilibration: Binding reactions must reach equilibrium to obtain accurate and reproducible results. Lower concentrations of radioligand require longer incubation times to reach equilibrium.[3]

  • Solution: Perform a time-course experiment to determine the optimal incubation time for your specific assay conditions (receptor source, temperature, radioligand concentration).

• Reagent Instability: Reagents, including the receptor preparation and radioligand, can degrade over time or with improper storage.

  • Solution: Aliquot reagents to avoid repeated freeze-thaw cycles. Store all reagents at their recommended temperatures and check for manufacturer's specifications on stability.[4]

• High Nonspecific Binding: High nonspecific binding can mask the specific binding signal and increase variability.

  • Solution: Optimize the washing steps by increasing the number of washes or using an ice-cold wash buffer to reduce the dissociation of the specifically bound radioligand.[3][5] Consider using filter plates pre-treated with a blocking agent like polyethyleneimine (PEI).

• Inconsistent Cell/Membrane Preparation: The concentration and quality of the receptor source are critical.

  • Solution: Ensure a consistent and validated protocol for cell culture and membrane preparation. Perform protein quantification for each batch of membrane preparation to ensure consistent receptor concentration in the assay.[5]

Summary of Troubleshooting Steps for High Variability:

Potential Cause	Recommended Solution
Pipetting Errors	Calibrate pipettes; Use reverse pipetting for viscous solutions.
Incomplete Equilibration	Determine optimal incubation time through time-course experiments.[3]
Reagent Degradation	Aliquot reagents; Store at recommended temperatures.[4]
High Nonspecific Binding	Optimize wash steps; Use pre-treated filter plates.[3]
Inconsistent Receptor Source	Standardize cell/membrane preparation; Quantify protein concentration.[5]

Issue 2: Difficulty in Determining the Affinity (Ki) of GR 100679

Q: We are struggling to obtain a consistent Ki value for GR 100679 in our competition binding assays. What factors could be affecting this?

A: Accurately determining the inhibitor constant (Ki) requires careful experimental design and data analysis.

• Inappropriate Radioligand Concentration: The concentration of the radioligand used in a competition assay should ideally be at or below its Kd value.[3][6] Using a saturating concentration of the radioligand will lead to an underestimation of the competitor's potency.

  • Solution: Determine the Kd of your radioligand through a saturation binding experiment before proceeding with competition assays.

• Incorrect Data Analysis Model: The Cheng-Prusoff equation, commonly used to calculate Ki from IC50, assumes a simple competitive interaction.

  • Solution: Ensure that your experimental data is consistent with a competitive binding model. This can be assessed using a Schild analysis. A Schild plot with a slope of 1 is indicative of competitive antagonism.[7][8]

• Ligand Depletion: If a significant fraction (>10%) of the radioligand is bound to the receptor, it can lead to an inaccurate determination of Ki.[9]

  • Solution: Reduce the receptor concentration in the assay to minimize ligand depletion.

Logical Workflow for Ki Determination:

Caption: Workflow for accurate Ki determination of GR 100679.

Experimental Protocols

Protocol 1: Radioligand Competition Binding Assay for GR 100679

This protocol is a general guideline and should be optimized for your specific experimental conditions.

1. Membrane Preparation:

• Homogenize cells or tissues expressing the 5-HT1D receptor in a cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl2, with protease inhibitors).

• Centrifuge the homogenate at a low speed to remove debris.

• Centrifuge the supernatant at a high speed (e.g., 20,000 x g) to pellet the membranes.

• Wash the membrane pellet by resuspending in fresh buffer and repeating the high-speed centrifugation.

• Resuspend the final pellet in a suitable buffer, determine the protein concentration, and store at -80°C.[5]

2. Assay Procedure:

• In a 96-well plate, add the following in order:

  • Assay buffer

  • GR 100679 at various concentrations (for the competition curve) or a saturating concentration of a known non-radiolabeled ligand (for nonspecific binding) or buffer alone (for total binding).

  • Radioligand (e.g., [3H]5-HT) at a concentration at or below its Kd.

  • Membrane preparation.

• Incubate the plate at a defined temperature for a predetermined time to allow the binding to reach equilibrium.

• Terminate the reaction by rapid filtration through a glass fiber filter plate (e.g., GF/C) using a cell harvester.

• Wash the filters multiple times with ice-cold wash buffer.

• Dry the filter plate, add scintillation cocktail, and count the radioactivity using a scintillation counter.[5]

3. Data Analysis:

• Subtract the nonspecific binding from the total binding to obtain the specific binding at each concentration of GR 100679.

• Plot the specific binding as a function of the log concentration of GR 100679.

• Fit the data using a nonlinear regression model (e.g., sigmoidal dose-response) to determine the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Experimental Workflow Diagram:

Caption: General workflow for a radioligand competition binding assay.

Signaling Pathways

Q: What are the expected downstream signaling effects of blocking the 5-HT1D receptor with GR 100679?

A: The 5-HT1D receptor is a G protein-coupled receptor (GPCR) that typically couples to Gi/Go proteins. Activation of this receptor by serotonin leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.

By acting as an antagonist, GR 100679 is expected to block this inhibitory effect of serotonin. Therefore, in the presence of serotonin, treatment with GR 100679 would lead to a relative increase in cAMP levels compared to serotonin treatment alone.

Simplified 5-HT1D Receptor Signaling Pathway:

Caption: Antagonistic effect of GR 100679 on the 5-HT1D signaling pathway.

References

• 1. Recent advances in 5-HT1B/1D receptor antagonists and agonists and their potential therapeutic applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GR127935: a potent and selective 5-HT1D receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. HTS Assay Validation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. giffordbioscience.com [giffordbioscience.com]
• 6. revvity.com [revvity.com]
• 7. The Schild regression in the process of receptor classification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Schild equation - Wikipedia [en.wikipedia.org]
• 9. GPCR-radioligand binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Compound-Induced Toxicity in Primary Neuron Cultures

Topic: How to minimize GR 100679 toxicity in primary neuron cultures

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers minimize potential toxicity when using compounds like GR 100679, a putative 5-HT2A receptor antagonist, in primary neuron cultures. The information provided is based on general principles of neurotoxicity and best practices for primary neuron culture.

I. General Information

Primary neurons are highly sensitive to their environment, and introducing exogenous compounds can lead to stress and toxicity.[1] Understanding the potential sources of toxicity is crucial for designing successful experiments.

Mechanism of Action and Potential for Toxicity of 5-HT2A Receptor Antagonists

Serotonin (B10506) 5-HT2A receptors are G protein-coupled receptors (GPCRs) that play a significant role in various neurological processes.[2][3][4] Antagonists of this receptor are used in the treatment of several psychiatric disorders.[2][3][4] While the intended effect is to block a specific signaling pathway, off-target effects or even the primary pharmacological action can sometimes lead to neurotoxicity in vitro. Potential reasons for toxicity include:

• Off-target effects: The compound may interact with other receptors or cellular machinery essential for neuronal survival.[5]

• Excitotoxicity: Altering serotonergic signaling can indirectly impact other neurotransmitter systems, such as the glutamatergic system, potentially leading to excitotoxicity.[6][7]

• Metabolic stress: The compound or its metabolites might interfere with essential cellular processes, leading to oxidative stress and apoptosis.[6][8]

• Concentration-dependent effects: High concentrations of any compound can be toxic to sensitive primary neurons.

II. Frequently Asked Questions (FAQs)

Q1: What are the initial signs of toxicity in my primary neuron culture after applying GR 100679?

A1: Early signs of toxicity can be subtle and may precede widespread cell death. Look for the following morphological changes:

• Neurite blebbing or retraction: The smooth appearance of axons and dendrites may become irregular or show bead-like structures.

• Thinning of the neuronal network: A noticeable decrease in the density and complexity of neurite connections.

• Vacuoles in the cell body: The appearance of clear, circular structures within the soma.

• Cell rounding and detachment: In more severe cases, neurons will lose their characteristic shape, round up, and detach from the culture substrate.[5]

Q2: How do I determine the optimal, non-toxic working concentration of GR 100679?

A2: The optimal concentration will provide the desired pharmacological effect with minimal toxicity. To determine this, a dose-response study is essential.

• Start with a wide range of concentrations: Based on literature for similar compounds, test concentrations spanning several orders of magnitude.

• Assess both efficacy and toxicity: At each concentration, measure a marker of 5-HT2A receptor antagonism (the desired effect) and neuronal viability/health (e.g., using an MTT or LDH assay).

• Identify the therapeutic window: The ideal concentration range will show significant target engagement with minimal impact on neuronal viability and morphology.

Q3: Can my culture conditions influence the perceived toxicity of GR 100679?

A3: Absolutely. The health and maturity of your primary neuron culture are critical. Factors that can exacerbate toxicity include:

• Suboptimal plating density: Both too low and too high densities can stress neurons.[9] A general guideline is 1,000–5,000 cells per mm².[9]

• Poor substrate coating: Inadequate coating with substrates like poly-D-lysine or laminin (B1169045) can lead to poor attachment and increased stress.[9][10]

• Nutrient depletion: Ensure regular half-media changes to replenish nutrients and remove waste products.[1]

• Glial cell presence: While a small number of glia can be supportive, overgrowth can be detrimental.[10] Consider using inhibitors of glial proliferation like AraC at low, tested concentrations, or a supplement like CultureOne™ to control glial growth if necessary.[10][11][12]

Q4: How can I be sure the observed toxicity is from GR 100679 and not another factor?

A4: Proper controls are essential to distinguish compound-specific toxicity from other issues.

• Vehicle control: Treat a set of cultures with the same concentration of the vehicle (e.g., DMSO) used to dissolve GR 100679.

• Untreated control: Maintain a set of cultures with no treatment to monitor the baseline health of your neurons.

• Positive control: If available, use a compound known to be neurotoxic to validate your toxicity assays.

• Monitor for contamination: Regularly inspect your cultures for any signs of bacterial or fungal contamination, which can be a source of cell death.[13][14][15]

III. Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Widespread neuronal death within hours of treatment.	- Compound concentration is too high. - Solvent (vehicle) toxicity. - Acute off-target effects.	- Perform a dose-response curve starting with a much lower concentration (1-2 orders of magnitude lower). [5]- Ensure the final vehicle concentration is low (e.g., <0.1% for DMSO) and run a vehicle-only control. - Reduce the exposure time (e.g., from 24 hours to 4-6 hours). [5]
Neurite outgrowth is stunted, but cells are viable.	- Sub-lethal toxicity affecting cytoskeletal dynamics. - Interference with signaling pathways for neurite extension. - Degradation of coating substrate. [10]	- Lower the compound concentration. - Perform immunocytochemistry for cytoskeletal proteins (e.g., β-III tubulin, MAP2) to assess neuronal morphology in detail. - Ensure proper coating of culture vessels. Poly-D-lysine is more resistant to enzymatic degradation than poly-L-lysine. [10]
Inconsistent results between experiments.	- Variability in primary culture health. - Inconsistent cell plating density. - Compound degradation.	- Standardize the dissection and cell plating protocol to ensure consistent culture quality. [16]- Perform accurate cell counts before plating. - Prepare fresh dilutions of the compound for each experiment from a frozen stock.

IV. Experimental Protocols

Protocol 1: General Primary Cortical Neuron Culture

This protocol is a general guideline and may need optimization for specific applications.

• Plate Coating:

  • Coat culture plates with 50 µg/mL poly-D-lysine in sterile water overnight at 37°C.[17]

  • Rinse plates three times with sterile, distilled water and allow them to dry completely.[18]

• Tissue Dissection:

  • Dissect cortices from E17-19 rat or mouse embryos in ice-cold Hank's Balanced Salt Solution (HBSS).[10][19]

  • Remove meninges and chop the tissue into small pieces.[20]

• Dissociation:

  • Enzymatically digest the tissue with papain or trypsin for a specified time (e.g., 15-30 minutes) at 37°C.[18][20]

  • Stop the digestion with a trypsin inhibitor or by washing with media containing serum.

  • Mechanically dissociate the tissue by gentle trituration with a fire-polished Pasteur pipette.[20]

• Plating and Maintenance:

  • Count viable cells using a hemocytometer and trypan blue.

  • Plate cells at the desired density (e.g., 120,000 cells/cm² for biochemical experiments) in Neurobasal medium supplemented with B-27, GlutaMAX, and penicillin-streptomycin.[10][11]

  • Incubate at 37°C in a humidified 5% CO₂ incubator.

  • Perform a half-media change every 3-4 days.[1]

Protocol 2: Assessing Neuronal Viability with LDH Assay

The Lactate Dehydrogenase (LDH) assay measures the release of LDH from damaged cells into the culture medium, an indicator of cytotoxicity.

• Cell Plating: Plate neurons in a 96-well plate and allow them to mature to the desired day in vitro (DIV).

• Treatment: Treat the neurons with a range of GR 100679 concentrations and appropriate controls (vehicle, untreated, maximum lysis).

• Supernatant Collection: After the treatment period, centrifuge the plate at 600 x g for 10 minutes.[5]

• LDH Reaction: Carefully transfer a portion of the supernatant to a new 96-well plate and add the LDH reaction mixture according to the manufacturer's instructions.[5]

• Incubation and Reading: Incubate the plate at room temperature, protected from light, for the recommended time (e.g., 30 minutes).[5]

• Data Analysis: Measure the absorbance at the appropriate wavelength using a plate reader. Calculate cytotoxicity relative to the maximum lysis control.

Protocol 3: Immunocytochemistry for Neuronal Morphology

This protocol allows for the visualization of neuronal morphology to assess subtle signs of toxicity.

• Cell Culture: Grow neurons on glass coverslips.

• Treatment: Treat with GR 100679 and controls.

• Fixation: Gently wash the cells with warm PBS and fix with 4% paraformaldehyde (PFA) for 15-20 minutes at room temperature.[5]

• Permeabilization: Wash three times with PBS and permeabilize with 0.25% Triton X-100 in PBS for 10 minutes.[5]

• Blocking: Block non-specific antibody binding with a blocking buffer (e.g., 5% Bovine Serum Albumin in PBS) for 1 hour.[5]

• Primary Antibody Incubation: Incubate with primary antibodies against neuronal markers (e.g., mouse anti-β-III Tubulin, chicken anti-MAP2) overnight at 4°C.[5]

• Secondary Antibody Incubation: Wash and incubate with fluorescently labeled secondary antibodies for 1-2 hours at room temperature.

• Mounting and Imaging: Mount the coverslips on slides and image using a fluorescence microscope.

V. Quantitative Data Summary

Table 1: Recommended Plating Densities for Primary Neurons

Application	Cell Type	Recommended Density (cells/cm²)
Biochemistry	Cortical Neurons	120,000[10]
Histology/Imaging	Cortical Neurons	25,000 - 60,000[10]
General Culture	Hippocampal/Cortical	90,000 - 320,000 (90-320 cells/mm²)[17]

Table 2: Common Reagent Concentrations

Reagent	Stock Concentration	Working Concentration	Purpose
Poly-D-Lysine	2 mg/mL	50 µg/mL	Substrate Coating[18]
L-glutamate (initial plating)	200 mM	~25 µM	Promote initial growth[9]
Penicillin-Streptomycin	10,000 U/mL	100 U/mL (1%)	Antibiotic[9]
DMSO (vehicle)	100%	< 0.1%	Solvent

VI. Visualizations

References

• 1. biocompare.com [biocompare.com]
• 2. “Selective” serotonin 5-HT2A receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. "Selective" serotonin 5-HT2A receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 5-HT2A receptor - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. Green Tea Polyphenols Attenuated Glutamate Excitotoxicity via Antioxidative and Antiapoptotic Pathway in the Primary Cultured Cortical Neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Multi‐Omic Analysis of Glutamate Excitotoxicity in Primary Neuronal Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Toxicity in Rat Primary Neurons through the Cellular Oxidative Stress Induced by the Turn Formation at Positions 22 and 23 of Aβ42 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 7 Tips to successfully culture primary rodent neurons | Proteintech Group [ptglab.com]
• 10. dendrotek.ca [dendrotek.ca]
• 11. mdpi.com [mdpi.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Isolation, Purification, and Culture of Primary Murine Sensory Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 14. cellculturedish.com [cellculturedish.com]
• 15. researchgate.net [researchgate.net]
• 16. Optimized Protocols for the Isolation and Culture of Primary Neurons from Rat Cortex, Hippocampus, Spinal Cord, and Dorsal Root Ganglia [integrmed.org]
• 17. Plating Primary Hippocampal | Cortical Neurons | Thermo Fisher Scientific - HK [thermofisher.com]
• 18. Isolation, Culture, and Characterization of Cortical and Hippocampal Neurons | Thermo Fisher Scientific - HK [thermofisher.com]
• 19. researchgate.net [researchgate.net]
• 20. Protocol for the Primary Culture of Cortical and Hippocampal neurons [gladstone.org]

NP10679 Technical Support Center: Troubleshooting and FAQs

Welcome to the technical support center for NP10679. This resource is designed to assist researchers, scientists, and drug development professionals in navigating potential experimental challenges and ensuring the consistency and reliability of their results. Below you will find troubleshooting guides and frequently asked questions in a Q&A format to directly address specific issues you might encounter during your experiments with NP10679.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for NP10679 and how might this contribute to experimental variability?

A1: NP10679 is a subunit-selective, negative allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor, with high selectivity for the GluN2B subunit.[1][2][3][4] A key feature of NP10679 is its context-dependent activity; it is a more potent inhibitor of GluN2B-containing NMDA receptors in acidic extracellular environments (e.g., pH 6.9) compared to physiological pH (e.g., pH 7.6).[1][2][5] This pH sensitivity is a critical factor and a potential source of experimental variability. Inconsistent pH control in your experimental setup can lead to significant differences in the observed inhibitory effects of the compound. For instance, in cellular assays, variations in cell culture media buffering capacity or cell density leading to localized pH changes can alter the potency of NP10679.

Q2: I am observing lower than expected potency of NP10679 in my in vitro assay. What are the possible causes?

A2: If you are experiencing lower than expected potency, consider the following:

• pH of the Assay Buffer: As NP10679's inhibitory activity is highly pH-dependent, ensure your assay buffer is precisely controlled and maintained at the desired acidic pH to observe maximal potency.[2][5] The IC50 of NP10679 for GluN2B is significantly lower at pH 6.9 (23 nM) compared to pH 7.6 (142 nM).[2]

• Compound Stability and Storage: Verify the integrity of your NP10679 stock. MedchemExpress suggests storing stock solutions at -80°C for up to 6 months and at -20°C for up to 1 month.[2] Improper storage can lead to degradation of the compound.

• Protein Binding: NP10679 is substantially bound to plasma proteins (97.4% to 99.0%).[5] If your assay medium contains serum or other proteins, this high level of protein binding could reduce the free concentration of NP10679 available to interact with the NMDA receptor, thus appearing as lower potency.

Q3: My experimental results show high variability between replicates. What steps can I take to improve consistency?

A3: High variability can stem from several factors. To improve consistency:

• Standardize pH Control: Implement rigorous pH monitoring and control in all experimental steps. Use well-buffered solutions and consider the potential for cellular metabolism to alter local pH.

• Consistent Compound Preparation: Prepare fresh dilutions of NP10679 from a validated stock solution for each experiment. A suggested solvent for in vivo studies is a mixture of DMSO, PEG300, Tween-80, and saline.[2]

• Automated Liquid Handling: Where possible, use automated liquid handlers for dispensing the compound and reagents to minimize pipetting errors.

• LC-MS/MS Quantification: For pharmacokinetic studies, utilize a validated LC-MS/MS method for accurate quantification of NP10679 in plasma or other biological matrices. The reported intra-run precision for NP10679 in human plasma is between 1.1% and 9.7%, with inter-run precision between 1.5% and 10.0%.[5]

Troubleshooting Guides

Issue 1: Unexpected Off-Target Effects Observed

Symptoms:

• Cellular or physiological responses that are not consistent with GluN2B inhibition.

• Activation or inhibition of other signaling pathways.

Possible Causes and Solutions:

• Histamine (B1213489) H1 Receptor Antagonism: NP10679 is also a histamine H1 antagonist with an IC50 of 73 nM.[2][5] This off-target activity could be responsible for unexpected effects, such as somnolence observed in preclinical and clinical studies.[5][6]

  • Solution: To confirm if the observed effect is due to H1 antagonism, include a selective H1 antagonist as a control in your experiments.

• hERG Channel Inhibition: NP10679 inhibits the hERG channel with an IC50 of 620 nM.[2][5] While this is approximately 30-fold higher than its activity at GluN2B, it could be a factor at higher concentrations.[5]

  • Solution: If you suspect hERG-related cardiotoxicity, perform relevant safety assays, such as patch-clamp electrophysiology on hERG-expressing cells.

• Other Receptor Interactions: NP10679 also shows functional inhibition at 5-HT2A and α-adrenergic receptors.[2]

  • Solution: Review the known pharmacology of these receptors and consider if they could be contributing to your observations. Use selective antagonists for these receptors to dissect the observed effects.

Issue 2: Inconsistent Pharmacokinetic (PK) Profile

Symptoms:

• High variability in plasma concentrations between subjects or experiments.

• Non-linear dose-exposure relationship.

Possible Causes and Solutions:

• Drug-Drug Interactions: While the potential for pharmacokinetic-based drug-drug interactions with NP10679 is considered low due to its weak and reversible inhibition of multiple human liver CYP enzymes, this possibility should not be entirely dismissed.[5] Studies in rats have shown no significant drug-drug interactions with nimodipine.[7]

  • Solution: If co-administering other compounds, investigate their potential to inhibit or induce CYP enzymes that may be involved in NP10679 metabolism.

• Bioanalytical Method Variability:

  • Solution: Ensure your LC-MS/MS method is fully validated for precision, accuracy, and recovery. The reported mean absolute recovery of NP10679 from human plasma is between 94.2% and 106.4%.[5] A deuterated internal standard (NP10679-d8) has been successfully used to improve analytical precision.[6]

Quantitative Data Summary

Table 1: In Vitro Potency of NP10679

Target	IC50 (nM)	Condition
GluN2B	23	pH 6.9
GluN2B	142	pH 7.6
Histamine H1	73	-
hERG Channel	620	-
5-HT2A	1710	-
α1A-adrenergic	154	-

Data sourced from MedchemExpress and a Phase 1 Clinical Results publication.[2][5]

Table 2: Human Plasma Pharmacokinetic Parameters (Single IV Dose)

Dose	Cmax (ng/mL, mean ± SD)	AUCinf (ng*h/mL, mean ± SD)
10 mg	114 ± 19	1580 ± 290
25 mg	258 ± 45	4000 ± 600
50 mg	490 ± 100	7900 ± 1200
100 mg	900 ± 200	16000 ± 3000
150 mg	1200 ± 300	22000 ± 5000

Data adapted from a Phase 1 Clinical Results publication.[6]

Experimental Protocols

Protocol 1: LC-MS/MS Quantification of NP10679 in Human Plasma

This protocol is based on the methodology described in the Phase 1 clinical trial of NP10679.[5]

• Sample Preparation:

  • Thaw plasma samples at room temperature.

  • To a 50 µL aliquot of plasma, add an internal standard (e.g., deuterated NP10679-d8).

  • Perform protein precipitation by adding an appropriate volume of a solvent like acetonitrile (B52724).

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in a suitable mobile phase for injection.

• LC-MS/MS Analysis:

  • Liquid Chromatography: Use a suitable C18 column with a gradient elution profile. The mobile phase can consist of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile with 0.1% formic acid).

  • Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI) mode with multiple reaction monitoring (MRM).

    • MRM Transition for NP10679: m/z 450.2 -> 243.2

    • MRM Transition for NP10679-d8 (Internal Standard): m/z 458.2 -> 251.2

• Quantification:

  • Construct a calibration curve using known concentrations of NP10679 in blank human plasma.

  • Calculate the concentration of NP10679 in the unknown samples by interpolating from the calibration curve based on the peak area ratio of the analyte to the internal standard.

Visualizations

Caption: NP10679 mechanism in ischemic conditions.

Caption: Troubleshooting workflow for NP10679 experiments.

References

• 1. Phase 1 Clinical Results for NP10679, a pH-sensitive GluN2B-selective N-methyl-d-aspartate Receptor Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medicineinnovates.com [medicineinnovates.com]
• 4. neuropinc.com [neuropinc.com]
• 5. Phase 1 Clinical Results for NP10679, a pH-sensitive GluN2B-selective N-Methyl-D-Aspartate Receptor Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Clinical development of the GluN2B-selective NMDA receptor inhibitor NP10679 for the treatment of neurologic deficit after subarachnoid hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing incubation times for GR 100679 treatment

Welcome to the technical support center for GR 100679. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing experimental protocols and troubleshooting common issues encountered when working with this compound.

Frequently Asked Questions (FAQs)

Q1: What is GR 100679 and what is its primary mechanism of action?

A1: GR 100679, also known as GR 127935, is a potent and selective antagonist of the 5-hydroxytryptamine (5-HT) receptor subtype 1D (5-HT1D).[1] As an antagonist, it binds to the 5-HT1D receptor without activating it, thereby blocking the effects of the endogenous ligand, serotonin. The 5-HT1D receptor is a G protein-coupled receptor (GPCR) that, when activated, inhibits adenylate cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[2] By blocking this receptor, GR 100679 can prevent the downstream effects of serotonin, which include the modulation of neurotransmitter release.[3][4]

Q2: What are the common research applications of GR 100679?

A2: GR 100679 is primarily used as a pharmacological tool to study the physiological and pathological roles of the 5-HT1D receptor.[1] Its high potency and selectivity make it valuable for investigating processes regulated by this receptor, such as neurotransmission, vasoconstriction in the brain, and its potential involvement in conditions like migraines and depression.[2][4][5]

Q3: What is a typical starting concentration and incubation time for GR 100679 in cell culture experiments?

A3: Based on its nanomolar affinity for the human 5-HT1D receptor, a good starting point for in vitro experiments is in the low nanomolar range (e.g., 1-10 nM).[1] However, the optimal concentration will depend on the cell type, receptor expression levels, and the specific experimental endpoint. Incubation times can vary significantly based on the biological process being investigated. For acute effects on signaling pathways, short incubation times of 30 minutes to a few hours may be sufficient. For studies investigating changes in gene expression or protein synthesis, longer incubation times of 24 to 48 hours may be necessary. It is always recommended to perform a dose-response and time-course experiment to determine the optimal conditions for your specific system.

Q4: How should I prepare and store GR 100679?

A4: GR 100679 is typically supplied as a solid. For use in cell culture, it should be dissolved in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create a concentrated stock solution. Ensure the final concentration of the solvent in your experimental medium is low (typically <0.1%) to avoid solvent-induced artifacts. Stock solutions should be stored at -20°C or -80°C, protected from light and moisture, according to the manufacturer's instructions.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No observable effect of GR 100679 treatment	1. Suboptimal concentration: The concentration of GR 100679 may be too low to effectively block the 5-HT1D receptors in your system.	1. Perform a dose-response experiment, testing a range of concentrations (e.g., 1 nM to 1 µM) to determine the EC50 for your specific cell type and endpoint.
2. Inadequate incubation time: The incubation period may be too short for the biological effect to manifest.	2. Conduct a time-course experiment, measuring the effect at multiple time points (e.g., 30 min, 2h, 6h, 24h, 48h).
3. Low or absent 5-HT1D receptor expression: The cells you are using may not express the 5-HT1D receptor at a sufficient level.	3. Verify 5-HT1D receptor expression in your cell line or primary cells using techniques such as RT-qPCR, Western blot, or immunocytochemistry.
4. Compound degradation: The GR 100679 stock solution may have degraded due to improper storage.	4. Prepare a fresh stock solution from a new vial of the compound and store it under the recommended conditions.
High background or off-target effects	1. Solvent toxicity: The concentration of the solvent (e.g., DMSO) in the final culture medium may be too high.	1. Ensure the final solvent concentration is below the level known to cause toxicity in your cells (typically <0.1%). Run a vehicle-only control to assess solvent effects.
2. Non-specific binding: At very high concentrations, GR 100679 may exhibit off-target effects by binding to other receptors.	2. Use the lowest effective concentration determined from your dose-response experiments to minimize the risk of off-target effects.
Inconsistent results between experiments	1. Variability in cell culture conditions: Differences in cell passage number, confluency, or media composition can affect cellular responses.	1. Standardize your cell culture protocol. Use cells within a consistent passage number range and seed them at the same density for each experiment.
2. Inaccurate pipetting or dilution: Errors in preparing drug dilutions can lead to significant variability.	2. Calibrate your pipettes regularly and prepare serial dilutions carefully. Prepare a fresh set of dilutions for each experiment.

Experimental Protocols

General Protocol for In Vitro Treatment of Adherent Cells with GR 100679

• Cell Seeding: Plate cells in appropriate culture vessels (e.g., 96-well plates, 6-well plates) at a density that will ensure they are in the exponential growth phase and at the desired confluency at the time of treatment.

• Cell Culture: Culture the cells overnight or until they have adhered and reached the desired confluency, following standard cell culture procedures for your specific cell line.

• Preparation of GR 100679 Working Solutions:

  • Thaw the GR 100679 stock solution (e.g., 10 mM in DMSO).

  • Prepare serial dilutions of the stock solution in serum-free or complete culture medium to achieve the desired final concentrations. Also, prepare a vehicle control (medium with the same final concentration of DMSO).

• Treatment:

  • Remove the old medium from the cells.

  • Add the prepared working solutions of GR 100679 or the vehicle control to the respective wells.

• Incubation: Incubate the cells for the predetermined optimal time at 37°C in a humidified incubator with 5% CO2.

• Downstream Analysis: Following incubation, proceed with your planned analysis, such as cell lysis for Western blotting, RNA extraction for qPCR, or a cell-based assay.

Visualizations

Caption: GR 100679 blocks the 5-HT1D receptor signaling pathway.

Caption: A typical experimental workflow for optimizing GR 100679 treatment.

References

• 1. GR127935: a potent and selective 5-HT1D receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 5-HT1D receptor - Wikipedia [en.wikipedia.org]
• 3. What are 5-HT1D receptor modulators and how do they work? [synapse.patsnap.com]
• 4. What are 5-HT1D receptor antagonists and how do they work? [synapse.patsnap.com]
• 5. Recent advances in 5-HT1B/1D receptor antagonists and agonists and their potential therapeutic applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating Specificity for NMDA Receptors: A Comparative Guide to Selective Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the specificity of selective N-methyl-D-aspartate (NMDA) receptor antagonists. As the compound "GR 100679" could not be definitively identified as a selective NMDA receptor antagonist based on available scientific literature, this document will focus on a well-characterized and highly selective antagonist, Ro 25-6981 , and compare its performance with other NMDA receptor antagonists with varying selectivity profiles. The objective is to provide a framework for validating the specificity of compounds targeting NMDA receptors, supported by experimental data and detailed methodologies.

Introduction to NMDA Receptor Specificity

The N-methyl-D-aspartate (NMDA) receptor is a crucial ionotropic glutamate (B1630785) receptor involved in synaptic plasticity, learning, and memory.[1] NMDA receptors are heterotetrameric complexes typically composed of two glycine-binding GluN1 subunits and two glutamate-binding GluN2 subunits (A-D). The specific GluN2 subunit composition dictates the receptor's pharmacological and biophysical properties. Consequently, developing antagonists with high specificity for a particular GluN2 subunit is a key strategy for achieving therapeutic efficacy while minimizing off-target effects.[2][3] This guide will focus on antagonists selective for the GluN2B subunit.

Comparative Analysis of NMDA Receptor Antagonists

The following tables summarize the binding affinity and inhibitory activity of Ro 25-6981 and other NMDA receptor antagonists. This quantitative data is essential for assessing their specificity.

Table 1: Binding Affinity (IC50) of NMDA Receptor Antagonists at Different Subunit Combinations

Compound	Receptor Subtype	IC50 (µM)	Fold Selectivity (GluN2A/GluN2B)	Reference
Ro 25-6981	GluN1c/GluN2B	0.009	>5000	[4]
GluN1c/GluN2A	52	[4]
Ifenprodil	GluN1a/GluN2B	~0.155	~400	[5][6]
GluN1a/GluN2A	High µM range	[6]
CP-101,606	GluN2B-containing	Potent (nM range)	Selective for GluN2B	[7][8]
Ketamine	Non-selective	Varies	Low	[9][10]

Table 2: Characterization of [3H]Ifenprodil Binding

Receptor Source	KD (nM)	Bmax (pmol/mg protein)	Reference
Recombinant human NR1a/NR2B	33.5	1.83	[11]
Native rat cortex/hippocampus	24.8	2.45	[11]

Experimental Protocols

The data presented in this guide are derived from established experimental methodologies designed to characterize the interaction of compounds with NMDA receptors.

1. Radioligand Binding Assays

Radioligand binding assays are a standard method to determine the affinity of a compound for a specific receptor.

• Objective: To determine the binding affinity (Ki or IC50) of a test compound for specific NMDA receptor subtypes.

• Protocol Outline ([3H]MK-801 Binding):

  • Membrane Preparation: Homogenize brain tissue (e.g., rat forebrain) or cells expressing specific recombinant NMDA receptor subunits in a suitable buffer. Centrifuge to pellet the membranes and wash to remove endogenous ligands.

  • Assay Incubation: Incubate the membranes with a fixed concentration of the radioligand (e.g., [3H]MK-801, which binds within the ion channel) and varying concentrations of the unlabeled test compound.

  • Separation: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

  • Detection: Quantify the radioactivity trapped on the filters using liquid scintillation counting.

  • Data Analysis: Plot the percentage of inhibition of radioligand binding against the concentration of the test compound. Fit the data to a one-site or two-site binding model to determine the IC50 value.[4]

• Protocol Outline ([3H]Ifenprodil Binding):

  • Receptor Source: Use membranes from cells stably expressing recombinant human NR1a/NR2B receptors or from rodent brain regions rich in these receptors (e.g., cortex and hippocampus).

  • Incubation: Incubate the membranes with varying concentrations of [3H]Ifenprodil to determine saturation binding (KD and Bmax) or a fixed concentration of [3H]Ifenprodil with varying concentrations of a competing ligand for displacement studies.

  • Analysis: Analyze the data using Scatchard or non-linear regression analysis to determine the binding parameters.[11]

2. Electrophysiological Recordings

Electrophysiological techniques, such as two-electrode voltage clamp (TEVC) in Xenopus oocytes, provide a functional measure of receptor inhibition.

• Objective: To determine the functional inhibitory potency (IC50) of a compound on NMDA receptors with defined subunit compositions.

• Protocol Outline:

  • Oocyte Preparation: Inject Xenopus laevis oocytes with cRNAs encoding the desired NMDA receptor subunits (e.g., GluN1 and GluN2A or GluN2B).

  • Recording: After 2-4 days of expression, place an oocyte in a recording chamber and impale it with two electrodes for voltage clamping.

  • Drug Application: Perfuse the oocyte with a solution containing agonists (glutamate and glycine) to elicit an inward current. Once a stable current is achieved, co-apply the test compound at various concentrations.

  • Data Acquisition and Analysis: Measure the steady-state current at each concentration of the test compound. Normalize the responses to the control current (agonists alone) and plot the percent inhibition against the compound concentration to determine the IC50.[4]

3. In Vitro Neuroprotection Assays

These assays assess the ability of a compound to protect neurons from excitotoxicity, a process mediated by excessive NMDA receptor activation.

• Objective: To evaluate the neuroprotective efficacy of an NMDA receptor antagonist.

• Protocol Outline:

  • Cell Culture: Plate primary cortical neurons in culture wells.

  • Excitotoxic Insult: Expose the cultured neurons to a high concentration of glutamate (e.g., 300 µM) or subject them to oxygen-glucose deprivation to induce excitotoxicity.

  • Treatment: Co-incubate the neurons with the test compound at various concentrations during and/or after the insult.

  • Viability Assessment: After a recovery period (e.g., 20-24 hours), assess cell viability using methods such as lactate (B86563) dehydrogenase (LDH) release assay or staining with cell viability dyes (e.g., propidium (B1200493) iodide and Hoechst).

  • Data Analysis: Calculate the percentage of neuroprotection at different compound concentrations and determine the IC50 for neuroprotection.[4]

Visualizing NMDA Receptor Signaling and Experimental Workflow

NMDA Receptor Signaling Pathway

Activation of the NMDA receptor by glutamate and a co-agonist (glycine or D-serine) leads to an influx of Ca2+, which triggers a cascade of downstream signaling events crucial for synaptic plasticity.[1][12]

Caption: Simplified NMDA receptor downstream signaling pathway.

Experimental Workflow for Validating Specificity

The logical flow for validating the specificity of a novel compound for NMDA receptors is outlined below.

Caption: Workflow for validating NMDA receptor antagonist specificity.

Conclusion

The validation of a compound's specificity for a particular NMDA receptor subtype is a critical step in drug development. As demonstrated with Ro 25-6981, a combination of radioligand binding assays with recombinant receptors and functional electrophysiological recordings provides a robust dataset to establish a specificity profile. Ro 25-6981 exhibits a high degree of selectivity for GluN2B-containing NMDA receptors, with over a 5000-fold difference in potency compared to GluN2A-containing receptors.[4] This level of specificity is desirable for targeted therapeutic intervention. By following the experimental protocols and workflow outlined in this guide, researchers can systematically evaluate the specificity of novel compounds for NMDA receptor subtypes.

References

• 1. NMDA receptor - Wikipedia [en.wikipedia.org]
• 2. Antagonists selective for NMDA receptors containing the NR2B subunit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Ro 25-6981, a highly potent and selective blocker of N-methyl-D-aspartate receptors containing the NR2B subunit. Characterization in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mapping the Binding Site of the Neuroprotectant Ifenprodil on NMDA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jneurosci.org [jneurosci.org]
• 7. CP-101606 Pfizer Inc - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. axonmedchem.com [axonmedchem.com]
• 9. NMDA receptor antagonist - Wikipedia [en.wikipedia.org]
• 10. go.drugbank.com [go.drugbank.com]
• 11. Characterisation of N-methyl-D-aspartate receptor-specific [(3)H]Ifenprodil binding to recombinant human NR1a/NR2B receptors compared with native receptors in rodent brain membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. news-medical.net [news-medical.net]

A Comparative Guide to the Efficacy of GR 100679 and Other Tachykinin NK2 Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of GR 100679 with other prominent tachykinin NK2 receptor antagonists, including GR 159897, Saredutant, Ibodutant (B1674150), and Nepadutant. The data presented is compiled from various preclinical studies to offer a comprehensive overview for researchers in pharmacology and drug development.

Introduction to Tachykinin NK2 Receptor Antagonists

The tachykinin NK2 receptor, a G-protein coupled receptor, is primarily activated by the neuropeptide neurokinin A (NKA).[1] This activation is implicated in a variety of physiological processes, including smooth muscle contraction, inflammation, and pain transmission.[1] Consequently, antagonists of the NK2 receptor have been investigated for their therapeutic potential in conditions such as asthma, irritable bowel syndrome (IBS), and anxiety.[2] This guide focuses on the comparative efficacy of several key NK2 receptor antagonists.

Quantitative Efficacy Data

The following table summarizes the binding affinity (pKi) and functional antagonist potency (pA2) of GR 100679 and its comparators. Higher pKi and pA2 values indicate greater potency.

Compound	pKi	Assay Conditions	pA2	Assay Conditions	Reference(s)
GR 100679	-	Used as the radioligand [3H]GR100679 in binding assays for other antagonists.	-	-	[3]
GR 159897	9.5	[3H]GR100679 binding to hNK2-transfected CHO cells.	8.7	Inhibition of NK2 receptor-mediated contraction in guinea pig trachea.	[3]
10.0	[3H]GR100679 binding to rat colon membranes.	[3]
Saredutant (SR 48968)	~9.9	Inhibition of [125I]-NKA binding to human NK2 receptors in CHO cells (IC50 = 0.13 nM).	~8.5	Inhibition of NKA-induced contraction in rabbit pulmonary artery.	[4]
Ibodutant (MEN 15596)	9.9	Inhibition of [125I]-NKA binding to human colon smooth muscle membranes.	9.1	Inhibition of [βAla(8)]NKA(4-10)-mediated contractions of human colon smooth muscle strips.	[5]
8.31	Inhibition of [βAla(8)]NKA(4-10)-mediated contractions of guinea pig isolated main bronchi.	[6]
Nepadutant (MEN 11420)	-	-	8.1 - 10.2	Selective blockade of NK2 receptors on isolated smooth muscle preparations from animal and human tissues.

Note: Direct comparison of values should be made with caution due to variations in experimental tissues, radioligands, and agonist used across different studies.

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and the methods used to evaluate these antagonists, the following diagrams illustrate the tachykinin NK2 receptor signaling pathway and a typical experimental workflow for antagonist characterization.

Tachykinin NK2 receptor signaling pathway.

Experimental workflow for NK2 antagonist characterization.

Experimental Protocols

Radioligand Binding Assay

This assay determines the affinity of a compound for the NK2 receptor by measuring its ability to compete with a radiolabeled ligand.

1. Membrane Preparation:

• Cells or tissues expressing the tachykinin NK2 receptor are homogenized in a cold lysis buffer.

• The homogenate is centrifuged to pellet the cell membranes.

• The membrane pellet is washed and resuspended in a suitable assay buffer.

2. Competitive Binding:

• The membrane preparation is incubated with a fixed concentration of a radiolabeled NK2 receptor antagonist (e.g., [3H]GR100679) and varying concentrations of the unlabeled test antagonist.

• The incubation is carried out at a specific temperature (e.g., 25°C) for a set duration to reach equilibrium.

3. Separation and Counting:

• The reaction is terminated by rapid filtration through a glass fiber filter, which traps the membranes with the bound radioligand.

• The filters are washed with ice-cold buffer to remove unbound radioligand.

• The radioactivity retained on the filters is measured using a scintillation counter.

4. Data Analysis:

• The concentration of the test antagonist that inhibits 50% of the specific binding of the radioligand (IC50) is determined.

• The IC50 value is then converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation.

Isolated Tissue (Smooth Muscle) Contraction Assay

This functional assay measures the ability of an antagonist to inhibit the contraction of smooth muscle tissue induced by an NK2 receptor agonist.

1. Tissue Preparation:

• A smooth muscle tissue known to express NK2 receptors (e.g., guinea pig trachea or ileum) is dissected and mounted in an organ bath containing a physiological salt solution, maintained at 37°C and aerated with carbogen (B8564812) (95% O2, 5% CO2).

2. Agonist Dose-Response Curve:

• A cumulative concentration-response curve is generated for an NK2 receptor agonist (e.g., neurokinin A) to determine its potency (EC50) and maximal contractile effect.

3. Antagonist Incubation:

• The tissue is washed and then incubated with a fixed concentration of the NK2 receptor antagonist for a predetermined period.

4. Antagonist Effect on Agonist Response:

• In the continued presence of the antagonist, a second cumulative concentration-response curve for the agonist is generated. A competitive antagonist will cause a parallel rightward shift of the dose-response curve.

5. Data Analysis:

• The dose-ratio (the ratio of the agonist EC50 in the presence and absence of the antagonist) is calculated.

• The pA2 value, which represents the negative logarithm of the molar concentration of the antagonist that produces a dose-ratio of 2, is determined using a Schild plot analysis.[7] This value provides a measure of the antagonist's potency in a functional system.[7]

Conclusion

The tachykinin NK2 receptor antagonists discussed herein exhibit high potency and selectivity. GR 159897, Saredutant, and Ibodutant have demonstrated pKi and pA2 values in the nanomolar range, indicating strong receptor affinity and functional antagonism. While GR 100679 is a valuable tool as a radioligand for in vitro assays, compounds like GR 159897 and Ibodutant have been more extensively characterized for their functional antagonist properties. The choice of antagonist for a particular research application will depend on the specific experimental context, including the species and tissue of interest. The provided data and protocols serve as a foundational guide for the selection and evaluation of these important pharmacological tools.

References

• 1. Tachykinin receptors | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. Saredutant - Wikipedia [en.wikipedia.org]
• 3. GR159897, a potent non-peptide antagonist at tachykinin NK2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Antagonist profile of ibodutant at the tachykinin NK(2) receptor in guinea pig isolated bronchi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pA, A NEW SCALE FOR THE MEASUREMENT OF DRUG ANTAGONISM - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of GR 100679 Effects in Different Cell Lines: A Review of Sigma-1 Receptor Antagonism

A comprehensive review of existing literature reveals a notable scarcity of direct comparative studies detailing the specific effects of the sigma-1 receptor antagonist, GR 100679, across different cell lines. While the broader class of sigma-1 receptor antagonists has been investigated for its therapeutic potential, particularly in oncology and neurology, specific quantitative data and detailed experimental protocols for GR 100679 remain limited in publicly available research. This guide, therefore, provides a broader comparative overview of the effects of sigma-1 receptor antagonists in various cell lines, drawing parallels to the expected, yet largely undocumented, effects of GR 100679.

The sigma-1 receptor, a unique intracellular chaperone protein primarily located at the endoplasmic reticulum-mitochondrion interface, is implicated in a variety of cellular processes, including cell survival, proliferation, and apoptosis. Its antagonists are being explored as potential therapeutic agents.

General Effects of Sigma-1 Receptor Antagonists in Cancer Cell Lines

Studies on various sigma-1 receptor antagonists have demonstrated their potential to inhibit tumor cell growth and induce apoptosis in a range of cancer cell lines. The proposed mechanisms often involve the disruption of key signaling pathways that are crucial for cancer cell survival and proliferation.

Table 1: Summary of Reported Effects of Sigma-1 Receptor Antagonists in Various Cancer Cell Lines

Cell Line	Cancer Type	Reported Effects of Sigma-1 Receptor Antagonists
A549	Lung Carcinoma	Alterations in energy metabolism.
MCF7	Breast Cancer	Alterations in energy metabolism.
Various Breast & Prostate Cancer Cell Lines	Breast & Prostate Cancer	Repression of protein translation.

Signaling Pathways Modulated by Sigma-1 Receptor Antagonists

The antagonism of the sigma-1 receptor has been shown to trigger a cascade of intracellular events, ultimately leading to cell cycle arrest and apoptosis in susceptible cancer cells. Key signaling pathways implicated include:

• Calcium Signaling: Antagonism can lead to an increase in cytosolic calcium levels.

• Phospholipase C (PLC) Activation: This can be a consequence of the altered calcium signaling.

• Phosphatidylinositol 3-Kinase (PI3K) Pathway Inhibition: The PI3K/Akt pathway is a critical survival pathway for many cancer cells, and its inhibition can promote apoptosis.

A Comparative Guide to a GluN2B-Selective Antagonist and a Sigma-1 Receptor Ligand

Introduction

In the field of neuroscience and drug development, the precise characterization of pharmacological agents is paramount for both mechanistic studies and therapeutic applications. This guide provides a comparative analysis of two distinct neurological agents: Ifenprodil (B1662929) , a well-documented N-methyl-D-aspartate (NMDA) receptor antagonist with high selectivity for the GluN2B subunit, and GR 100679 , a compound identified as a potent and selective sigma-1 (σ1) receptor antagonist.

Ifenprodil serves as a critical tool for investigating the roles of GluN2B-containing NMDA receptors in synaptic plasticity, learning, and various neuropathological states. Its activity is primarily defined by its allosteric inhibition of the NMDA receptor ion channel. In contrast, GR 100679 targets the σ1 receptor, an intracellular chaperone protein located at the endoplasmic reticulum-mitochondrion interface, which is involved in regulating calcium signaling and cellular stress responses. This comparison aims to provide researchers with a clear, data-driven overview of their distinct mechanisms, binding profiles, and the experimental methodologies used for their characterization.

Mechanism of Action

Ifenprodil: Negative Allosteric Modulator of NMDA Receptors

Ifenprodil acts as a non-competitive antagonist of the NMDA receptor, a ligand-gated ion channel crucial for excitatory neurotransmission.[1][2] Its selectivity is conferred by its high affinity for receptors containing the GluN2B subunit.[3][4] The binding site for ifenprodil is located at the interface between the N-terminal domains (NTDs) of the GluN1 and GluN2B subunits.[1][5] Upon binding, ifenprodil induces a conformational change that allosterically inhibits the channel from opening, thereby reducing the influx of Ca²⁺ and Na⁺ ions without competing with the agonist (glutamate) or co-agonist (glycine) binding sites.[1] This mechanism makes its inhibitory action voltage-independent and use-dependent.[2]

Figure 1: Mechanism of Ifenprodil at the NMDA receptor.

GR 100679: Selective Sigma-1 Receptor Antagonism

GR 100679 acts as a selective antagonist for the sigma-1 (σ1) receptor. Unlike cell-surface receptors, the σ1 receptor is an intracellular chaperone protein primarily located at the mitochondria-associated endoplasmic reticulum (ER) membrane (MAM).[6] It is not a conventional receptor that forms an ion channel or directly activates G-proteins. Instead, it modulates the function of other proteins, including ion channels and other receptors, and plays a key role in regulating intracellular Ca²⁺ signaling between the ER and mitochondria. As an antagonist, GR 100679 binds to the σ1 receptor and prevents it from interacting with its client proteins or translocating, thereby blocking its downstream signaling and modulatory functions.

Figure 2: Mechanism of GR 100679 at the Sigma-1 receptor.

Quantitative Data Presentation

The following table summarizes the binding affinities (Ki) and functional potencies (IC50) of Ifenprodil and GR 100679 for their primary targets and key off-targets. This data is essential for understanding their potency and selectivity.

Compound	Primary Target	Ki / IC50 (nM)	Secondary Target	Ki (nM)	Secondary Target	Ki (nM)
Ifenprodil	GluN2B-NMDA	5.8 - 120 [7][8]	Sigma-1 (σ1)	125[9]	Sigma-2 (σ2)	~5[10]
GR 100679	Sigma-1 (σ1)	Data Not Available	GluN2B-NMDA	Data Not Available	Sigma-2 (σ2)	Data Not Available

Note: Affinity values can vary based on experimental conditions (e.g., radioligand used, tissue preparation, temperature). The range for Ifenprodil reflects values from different studies and stereoisomers.

Experimental Protocols

Accurate pharmacological comparison relies on standardized and well-documented experimental procedures. Below are detailed protocols for key assays used to characterize compounds like Ifenprodil and GR 100679.

Radioligand Binding Assay (for Ki Determination)

This protocol describes a competitive binding assay to determine the affinity (Ki) of a test compound by measuring its ability to displace a specific radioligand from its receptor.

a. Materials:

• Receptor Source: Cell membranes from HEK293 cells expressing the target receptor (e.g., human GluN2B-NMDA or σ1) or homogenized brain tissue (e.g., rat cortex).

• Radioligand: A high-affinity ligand for the target receptor labeled with a radioisotope (e.g., [³H]Ifenprodil for GluN2B, --INVALID-LINK---pentazocine for σ1).

• Test Compound: Unlabeled compound of interest (e.g., Ifenprodil or GR 100679).

• Non-specific Ligand: A high concentration of an unlabeled ligand to determine non-specific binding (e.g., 10 µM Haloperidol).

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4.

• Filtration Apparatus: 96-well harvester with glass fiber filters (e.g., GF/B or GF/C), pre-soaked in a solution like 0.3% polyethyleneimine (PEI) to reduce non-specific filter binding.

• Scintillation Counter and scintillation fluid.

b. Procedure:

• Membrane Preparation: Homogenize tissue or cells in ice-cold buffer. Centrifuge at low speed (e.g., 1,000 x g) to remove nuclei and debris. Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the membranes. Wash the pellet by resuspension and re-centrifugation. Finally, resuspend the pellet in assay buffer and determine the protein concentration (e.g., via BCA assay).

• Assay Setup: In a 96-well plate, set up triplicate wells for:

  • Total Binding: Receptor membranes + radioligand + assay buffer.

  • Non-specific Binding (NSB): Receptor membranes + radioligand + excess non-specific ligand.

  • Competition: Receptor membranes + radioligand + varying concentrations of the test compound (e.g., 10⁻¹¹ M to 10⁻⁵ M).

• Incubation: Add the components to the wells. Typically, this includes 50 µL of radioligand, 50 µL of test compound/buffer/NSB ligand, and 150 µL of the membrane preparation. Incubate at a defined temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Termination & Filtration: Rapidly terminate the reaction by vacuum filtration through the glass fiber filters. Wash the filters quickly with ice-cold wash buffer (e.g., 3 x 3 mL) to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

c. Data Analysis:

• Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

• Plot the percentage of specific binding against the log concentration of the test compound.

• Fit the data to a sigmoidal dose-response curve (variable slope) to determine the IC50 value (the concentration of test compound that inhibits 50% of specific radioligand binding).

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Figure 3: Experimental workflow for a Radioligand Binding Assay.

Whole-Cell Patch-Clamp Electrophysiology (for IC50 Determination)

This protocol is used to measure the functional inhibition of ion channels like the NMDA receptor by a test compound.

a. Materials:

• Cell Culture: HEK293 cells or neurons expressing the desired receptor subunits (e.g., GluN1/GluN2B).

• Patch-Clamp Rig: Microscope, micromanipulator, amplifier, and data acquisition system.

• Pipettes: Borosilicate glass capillaries pulled to a resistance of 3-5 MΩ.

• Solutions:

  • Internal (Pipette) Solution (in mM): e.g., 140 CsCl, 10 HEPES, 10 EGTA, 2 Mg-ATP. pH adjusted to 7.2 with CsOH.

  • External (Bath) Solution (in mM): e.g., 140 NaCl, 2.8 KCl, 1 CaCl₂, 10 HEPES, 10 Glucose. pH adjusted to 7.4 with NaOH. Mg²⁺ is often omitted to prevent voltage-dependent block of NMDA receptors.

• Agonists: Glutamate and Glycine.

• Test Compound: Ifenprodil.

b. Procedure:

• Cell Preparation: Plate cells on coverslips 24-48 hours before recording.

• Obtain Whole-Cell Configuration: Mount a coverslip in the recording chamber and perfuse with external solution. Approach a cell with the pipette and form a high-resistance (>1 GΩ) seal (a "gigaseal"). Apply gentle suction to rupture the cell membrane and achieve the whole-cell configuration.

• Voltage Clamp: Clamp the cell membrane potential at a holding potential (e.g., -60 mV).

• Elicit Currents: Apply agonists (e.g., 100 µM glutamate + 10 µM glycine) to the cell using a rapid perfusion system to evoke an inward current through the NMDA receptors.

• Apply Test Compound: After obtaining a stable baseline current, co-apply the test compound (e.g., Ifenprodil) at various concentrations along with the agonists.

• Record Inhibition: Measure the peak amplitude of the inward current in the presence of each concentration of the test compound. Allow for washout between applications to ensure the effect is reversible.

c. Data Analysis:

• For each concentration of the test compound, calculate the percent inhibition of the control agonist-evoked current.

• Plot the percent inhibition against the log concentration of the test compound.

• Fit the data to a sigmoidal dose-response curve to determine the IC50 value, representing the concentration at which the compound produces 50% of its maximal inhibition.

References

• 1. Ifenprodil Effects on GluN2B-Containing Glutamate Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mapping the Binding Site of the Neuroprotectant Ifenprodil on NMDA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Mapping the binding site of the neuroprotectant ifenprodil on NMDA receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Novel Binding Mode Reveals Two Distinct Classes of NMDA Receptor GluN2B-selective Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Photochemical control of drug efficacy – a comparison of uncaging and photoswitching ifenprodil on NMDA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Cytotoxicity Profiles and Neuroprotective Properties of the Novel Ifenprodil Analogues as Sigma Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Further characterization of [3H]ifenprodil binding to sigma receptors in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]

NP10679: A Comparative Analysis Against Other Neuroprotective Agents

For Immediate Release

This guide provides a comprehensive comparison of NP10679, a novel neuroprotective agent, with other prominent neuroprotective compounds. This document is intended for researchers, scientists, and drug development professionals, offering an objective analysis of performance based on available preclinical and clinical data.

Overview of NP10679 and Comparator Agents

NP10679 is a selective, pH-dependent N-methyl-D-aspartate (NMDA) receptor antagonist, specifically targeting the GluN2B subunit.[1] Its mechanism is designed to be more active in acidic conditions, characteristic of ischemic brain tissue, thereby minimizing side effects in healthy tissue.[1][2] For this comparative analysis, NP10679 will be evaluated against other NMDA receptor modulators with neuroprotective properties, including ifenprodil, memantine (B1676192), and ketamine, as well as other classes of neuroprotective agents.

Comparative Efficacy in Preclinical Models

The murine model of middle cerebral artery occlusion (MCAO) is a standard preclinical model for evaluating the efficacy of neuroprotective agents in ischemic stroke. The following table summarizes the available data on the reduction of infarct volume by NP10679 and comparator agents in this model.

Agent	Dose	Administration Route	Timing of Administration	Infarct Volume Reduction (%)	Reference
NP10679	2 mg/kg	Intraperitoneal (IP)	15 minutes prior to occlusion	Effective reduction (specific percentage not stated)	[2]
Ifenprodil	0.3-3 mg/kg	Intravenous (IV)	Post-occlusion (3-hour perfusion)	Up to 42%	[3]
1 and 10 mg/kg	Oral (p.o.)	30 minutes post-occlusion	34% and 48%	[3]
10 µg/kg/min	Intravenous (IV)	Immediately after onset of occlusion	Significant reduction	[4]
Memantine	0.2 mg/kg/day	Systemic	24 hours prior to MCAO	30-50%	[5]
20 mg/kg/day	Systemic	24 hours prior to MCAO	Increased injury	[5]
20 mg/kg	Intraperitoneal (IP)	5 minutes post-stroke	~10% (cortical)	[6]
Ketamine	50 mg/kg loading dose, then 1.25 mg/kg/min infusion	Intravenous (IV)	25 minutes prior to ischemia until 30 minutes after reperfusion	No significant difference compared to halothane (B1672932) control	[7]
Not specified	Not specified	Not specified	No alteration in infarct volume	[8]

Note: Direct comparison is challenging due to variations in experimental protocols, including timing of administration, duration of ischemia, and animal models used.

Mechanism of Action: NMDA Receptor Modulation

The primary mechanism of action for NP10679, ifenprodil, memantine, and ketamine involves the modulation of the NMDA receptor, a key player in excitotoxicity following ischemic events. However, their specific interactions with the receptor differ significantly.

Subunit Selectivity and pH-Sensitivity

NP10679's defining characteristic is its dual selectivity: it preferentially inhibits NMDA receptors containing the GluN2B subunit and its inhibitory potency is significantly enhanced in acidic environments (lower pH).[1][2] This is a critical advantage as ischemic brain tissue becomes acidic, allowing for targeted drug action in the damaged areas while sparing healthy tissue.

The following table compares the receptor binding affinities of NP10679 and other NMDA receptor antagonists.

Agent	Target	IC50 / Ki	pH Condition	Reference
NP10679	GluN2B	IC50: 23 nM	pH 6.9
IC50: 142 nM	pH 7.6
Ifenprodil	GluN2B	IC50: 130-340 nM	Physiological pH	[9]
Memantine	NMDA Receptor (non-selective)	IC50: ~1-2 µM	Not specified
Ketamine	NMDA Receptor (non-selective)	IC50: ~1.5-2.1 µM	Not specified

Experimental Workflow: NMDA Receptor Binding Assay

Caption: Workflow for determining the inhibitory concentration (IC50) of a compound at the NMDA receptor.

Signaling Pathways

The neuroprotective effects of these agents stem from their ability to interrupt the excitotoxic cascade initiated by excessive glutamate (B1630785) release during ischemia. This cascade leads to an influx of calcium ions, activating downstream pathways that result in neuronal cell death through apoptosis and necrosis.

Signaling Pathway: NMDA Receptor-Mediated Excitotoxicity

References

• 1. Phase 1 Clinical Results for NP10679, a pH-sensitive GluN2B-selective N-methyl-d-aspartate Receptor Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phase 1 Clinical Results for NP10679, a pH-sensitive GluN2B-selective N-Methyl-D-Aspartate Receptor Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ifenprodil and SL 82.0715 as cerebral anti-ischemic agents. I. Evidence for efficacy in models of focal cerebral ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of ifenprodil, a polyamine site NMDA receptor antagonist, on reperfusion injury after transient focal cerebral ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The dichotomy of memantine treatment for ischemic stroke: dose-dependent protective and detrimental effects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Memantine as a neuroprotective agent in ischemic stroke: Preclinical and clinical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of ketamine on outcome from temporary middle cerebral artery occlusion in the spontaneously hypertensive rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Transient Middle Cerebral Artery Occlusion with an Intraluminal Suture Enables Reproducible Induction of Ischemic Stroke in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Review of Selective NMDA Receptor Inhibitors: Tools for Probing Synaptic Function and Therapeutic Potential

For researchers, scientists, and drug development professionals, the N-methyl-D-aspartate (NMDA) receptor represents a critical target for therapeutic intervention in a host of neurological and psychiatric disorders. Its role in synaptic plasticity, learning, and memory is counterbalanced by its involvement in excitotoxic neuronal death, making the development of selective inhibitors a key focus of neuroscience research.[1][2][3] This guide provides an objective comparison of prominent selective NMDA receptor inhibitors, supported by experimental data, to aid in the selection of appropriate pharmacological tools.

The NMDA receptor is a heterotetrameric ion channel typically composed of two glycine-binding GluN1 subunits and two glutamate-binding GluN2 subunits.[1][4] The diverse family of GluN2 subunits (A-D) confers distinct pharmacological and biophysical properties to the receptor complex, making subunit-selective inhibition a promising strategy to mitigate the side effects associated with non-selective NMDA receptor antagonists.[5][6] This review will focus on inhibitors with selectivity for the GluN2A and GluN2B subunits, which are predominantly expressed in the adult forebrain and have been implicated in a range of physiological and pathological processes.[7][8]

Comparative Analysis of Inhibitor Potency

The potency of selective NMDA receptor inhibitors is typically quantified by their half-maximal inhibitory concentration (IC50) and their inhibitory constant (Ki). The IC50 value represents the concentration of an inhibitor required to reduce the response of the NMDA receptor by 50%, while the Ki value reflects the binding affinity of the inhibitor for the receptor. A lower IC50 or Ki value indicates a higher potency. The following tables summarize the reported potency of several key selective NMDA receptor inhibitors.

Table 1: Comparative Potency (IC50) of Selective NMDA Receptor Inhibitors

Compound	Subunit Selectivity	IC50 (nM)	Experimental System	Reference
Ifenprodil (B1662929)	GluN2B	79	Recombinant human NR1a/NR2B receptors in L(tk-) cells	[9]
Ro 25-6981	GluN2B	Sub-micromolar	Chick retina	[8]
CP-101,606	GluN2B	No significant effect at sub-micromolar concentrations	Chick retina	[8]
NVP-AAM077	GluN2A-preferring	~30 times more effective than MK-801	Chick retina	[8]
TCN-201	GluN2A	109	Recombinant NR1/NR2A receptors	[10][11]
MK-801	Non-selective	170 (biphasic response), 760 (RD response)	Glutamate-induced optical response in neurons	[12]
Dizocilpine (MK-801)	Non-selective	29	Not specified	[11]

Table 2: Comparative Binding Affinity (Ki) of Selective NMDA Receptor Inhibitors

Compound	Subunit Selectivity	Ki (nM)	Experimental System	Reference
Ifenprodil	GluN2B	-	-	-
Ro 25-6981	GluN2B	-	-	-
CP-101,606	GluN2B	-	-	-
NVP-AAM077	GluN2A-preferring	-	-	-
TCN-201	GluN2A	-	-	-
D-AP5	Competitive Antagonist	-	-	[13]

Note: Ki values for many selective inhibitors are not consistently reported in a comparative context within the initial search results. Further literature review would be required to populate this table comprehensively.

Mechanisms of Action: A Diverse Landscape

Selective NMDA receptor inhibitors achieve their specificity through various mechanisms of action:

• Non-competitive, Allosteric Modulators: Many GluN2B-selective antagonists, such as ifenprodil and its analogs, act as negative allosteric modulators.[14] They bind to a site on the amino-terminal domain (ATD) of the GluN2B subunit, distinct from the glutamate (B1630785) binding site, and induce a conformational change that reduces the channel's opening probability.[13][14]

• Competitive Antagonists: These inhibitors, such as NVP-AAM077, directly compete with glutamate for its binding site on the GluN2A subunit.[2]

• Channel Blockers: Non-selective antagonists like MK-801 are open-channel blockers. They enter the ion channel pore when the receptor is activated and physically occlude the passage of ions.[15][16] Their action is use-dependent, meaning they are more effective when the receptor is frequently activated.

Experimental Protocols for Inhibitor Characterization

The evaluation of selective NMDA receptor inhibitors relies on a variety of well-established experimental techniques.

Electrophysiology: Two-Electrode Voltage Clamp (TEVC)

This technique is a gold standard for characterizing the functional effects of inhibitors on NMDA receptors expressed in heterologous systems like Xenopus laevis oocytes.

Protocol:

• Oocyte Preparation: Oocytes are surgically removed from Xenopus laevis and defolliculated.

• cRNA Injection: Oocytes are injected with cRNAs encoding the desired NMDA receptor subunits (e.g., GluN1 and GluN2A or GluN2B).[2]

• Incubation: Injected oocytes are incubated for 2-3 days to allow for receptor expression.

• Recording: Oocytes are placed in a recording chamber and impaled with two electrodes for voltage clamping.

• Agonist and Inhibitor Application: A baseline current is established by applying glutamate and glycine (B1666218). The inhibitor is then co-applied with the agonists, and the change in current is measured to determine the extent of inhibition.[13]

Radioligand Binding Assays

These assays are used to determine the binding affinity (Ki) of an inhibitor for a specific receptor subtype.

Protocol:

• Membrane Preparation: Cell membranes expressing the target NMDA receptor subtype are prepared.

• Incubation: The membranes are incubated with a radiolabeled ligand that specifically binds to the receptor (e.g., [3H]CGP 39653) and varying concentrations of the unlabeled inhibitor.[10][13]

• Separation: The bound radioligand is separated from the unbound radioligand, typically by rapid filtration.[2]

• Quantification: The amount of radioactivity retained on the filter is measured using a scintillation counter.[2]

• Data Analysis: The data are used to calculate the Ki of the inhibitor.[2]

Calcium Flux Assays

These high-throughput screening assays measure changes in intracellular calcium concentration upon NMDA receptor activation and inhibition.

Protocol:

• Cell Culture: Cells expressing the target NMDA receptor subtype are cultured in microplates.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 or Fura-2).[17][18]

• Agonist and Inhibitor Application: The cells are stimulated with NMDA and glycine in the presence of varying concentrations of the inhibitor.[17]

• Fluorescence Measurement: The change in fluorescence intensity, which corresponds to the change in intracellular calcium, is measured using a fluorescence plate reader.[10][17]

Visualizing the Molecular Landscape

To better understand the context in which these inhibitors function, the following diagrams illustrate the NMDA receptor signaling pathway and a typical experimental workflow.

References

• 1. NMDA receptor - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. New advances in small molecule drugs targeting NMDA receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The dichotomy of NMDA receptor signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances in the development of NR2B subtype-selective NMDA receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. New advances in NMDA receptor pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Allosteric modulators of NR2B-containing NMDA receptors: molecular mechanisms and therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effects of NMDA receptor antagonists with different subtype selectivities on retinal spreading depression - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In vitro characterization of novel NR2B selective NMDA receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Glutamate [NMDA] receptor subunit epsilon 1 Inhibitors (IC50, Ki) | AAT Bioquest [aatbio.com]
• 12. researchgate.net [researchgate.net]
• 13. Mechanism of NMDA receptor inhibition and activation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. A comparison of three NMDA receptor antagonists in the treatment of prolonged status epilepticus - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Implementation of a Fluorescence-Based Screening Assay Identifies Histamine H3 Receptor Antagonists Clobenpropit and Iodophenpropit as Subunit-Selective N-Methyl-d-Aspartate Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for GR 100679: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical compounds are paramount to ensuring a secure and compliant laboratory environment. This guide provides essential safety and logistical information for the proper disposal of GR 100679, a peptide-based compound. In the absence of a specific Safety Data Sheet (SDS) for GR 100679, this document outlines procedural, step-by-step guidance based on best practices for the disposal of research-grade peptides.

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is critical to adhere to standard laboratory safety practices. Treat GR 100679 as a potentially hazardous chemical.

Personal Protective Equipment (PPE) is mandatory:

• Gloves: Wear chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety goggles or a face shield must be worn.

• Lab Coat: A buttoned lab coat is required to protect against skin contact.

Chemical and Physical Properties of GR 100679

A summary of the known chemical and physical properties of GR 100679 is provided below. This information is sourced from PubChem.[1]

Property	Value
Molecular Formula	C34H44N6O5
Molecular Weight	616.7 g/mol
IUPAC Name	N-[2-[[(2S)-1-[[(2R)-1-[[(2S)-1-(dimethylamino)-1-oxo-3-phenylpropan-2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-2-oxoethyl]cyclohexanecarboxamide

Step-by-Step Disposal Procedures for GR 100679

The proper disposal method for GR 100679 depends on whether the waste is in liquid or solid form. All waste must be treated as hazardous chemical waste and disposed of in accordance with local, state, and federal regulations.[2]

Liquid Waste Disposal:

• Inactivation (Decontamination):

  • In a designated chemical fume hood, chemically inactivate the liquid peptide waste. A common and effective method for peptide decontamination is the use of sodium hypochlorite (B82951) (bleach).[2][3]

  • Add a 10% bleach solution to the liquid waste to achieve a final bleach-to-waste ratio of at least 1:10.[2]

  • Allow the mixture to react for a minimum of 30-60 minutes to ensure complete deactivation.[2]

• Neutralization (if applicable):

  • If required by your institution's guidelines, neutralize the bleach solution.

• Collection:

  • Pour the treated solution into a designated and properly labeled hazardous waste container. Do not pour peptide solutions down the sink.

• Disposal:

  • Arrange for pickup and disposal by your institution's certified hazardous waste management service.

Solid Waste Disposal:

• Segregation:

  • Collect all solid waste contaminated with GR 100679 (e.g., pipette tips, gloves, empty vials) in a clearly labeled, leak-proof hazardous waste container.

• Inactivation (Decontamination):

  • Immerse the solid waste in a 10% bleach solution for a minimum of 30 minutes.[2]

  • After decontamination, decant the bleach solution and manage it as liquid waste.[2]

• Disposal:

  • Dispose of the decontaminated solid waste in the appropriate laboratory waste stream (e.g., chemical or biohazardous waste) as per your institutional guidelines.[2]

Quantitative Data for Decontamination

The following table summarizes key quantitative parameters for common chemical decontamination methods for peptide toxins.

Decontamination Method	Reagent Concentration	Contact Time	Notes
Sodium Hypochlorite (Bleach)	6% solution for concentrated peptides; 0.5-1.0% final concentration for dilute solutions.[3]	Minimum 30-60 minutes.[2]	Effective for many peptides but may be corrosive to some surfaces.
Autoclaving	N/A	121°C and 15 psi for a minimum of 30-60 minutes.[2]	Often used as a secondary decontamination step after chemical inactivation.[2]

Experimental Protocols

Protocol for Chemical Inactivation of Liquid GR 100679 Waste:

• Preparation: Work within a certified chemical fume hood. Ensure you are wearing the appropriate PPE.

• Measurement: Measure the volume of the liquid GR 100679 waste to be disposed of.

• Reagent Preparation: Prepare a 10% bleach solution.

• Inactivation: Slowly add the 10% bleach solution to the peptide waste to achieve a final volume ratio of at least 1:10 (bleach to waste).

• Reaction Time: Allow the mixture to stand for at least 30-60 minutes.

• Neutralization and Collection: If necessary, neutralize the solution according to your institution's protocol. Transfer the treated solution to a labeled hazardous waste container.

• Final Disposal: Store the waste container in a designated satellite accumulation area for pickup by your institution's environmental health and safety department.

Visual Guidance

Caption: General workflow for the safe handling of GR 100679.

Caption: Decision pathway for the proper disposal of GR 100679 waste.

References

• 1. GR 100679 | C34H44N6O5 | CID 5311129 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. α-Conotoxin Decontamination Protocol Evaluation: What Works and What Doesn’t - PMC [pmc.ncbi.nlm.nih.gov]

Personal protective equipment for handling GR 100679

Extensive searches for safety and handling information, including Material Safety Data Sheets (MSDS), for a substance identified as "GR 100679" have yielded no relevant results. This suggests that "GR 100679" may be an internal, incorrect, or obsolete identifier for the chemical compound .

Without accurate identification of the substance, it is not possible to provide the essential safety, handling, and disposal information required. The chemical and physical properties, potential hazards, and appropriate protective measures are all contingent on the specific nature of the compound.

Recommendations for Researchers, Scientists, and Drug Development Professionals:

• Verify the Chemical Identifier: Please confirm the correct and complete name or designation of the substance. This may include a formal chemical name (e.g., IUPAC name), a common or trade name, a CAS (Chemical Abstracts Service) number, or another standardized identifier.

• Consult Internal Documentation: If this substance is part of an ongoing research or development project, refer to internal laboratory notebooks, experimental protocols, or chemical inventory records for more detailed information.

• Contact the Source/Supplier: If the material was obtained from a commercial supplier or a collaborating institution, they should be able to provide a Safety Data Sheet (SDS) or equivalent safety information.

Once the substance is correctly identified, a comprehensive guide to personal protective equipment, handling procedures, and disposal plans can be developed.

General Laboratory Safety Workflow

For any unknown or newly synthesized compound, a precautionary approach is mandatory. The following generalized workflow diagram illustrates the fundamental steps for ensuring laboratory safety.

Caption: General workflow for safe laboratory chemical handling.